3-(Hydroxymethyl)cyclopentanone

Core Science & Biosynthesis

An In-depth Technical Guide to 3-(Hydroxymethyl)cyclopentanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Hydroxymethyl)cyclopentanone is a versatile bifunctional organic compound of significant interest in medicinal chemistry and organic synthesis. Its unique structure, featuring both a ketone and a primary alcohol on a cyclopentane (B165970) ring, makes it a valuable chiral building block for the synthesis of complex molecules. This technical guide provides a comprehensive overview of its chemical and physical properties, synthesis, and its crucial role as an intermediate, particularly in the development of HIV-1 entry inhibitors targeting the CCR5 co-receptor.

Chemical and Physical Properties

The definitive Chemical Abstracts Service (CAS) number for 3-(Hydroxymethyl)cyclopentanone is 113681-11-1 .[1][2] This compound is typically a colorless to light yellow liquid or oil under standard conditions.[3] It is soluble in a range of organic solvents, including chloroform, dichloromethane (B109758), ethyl acetate, dimethyl sulfoxide (B87167) (DMSO), and acetone.[4]

Table 1: Physicochemical Properties of 3-(Hydroxymethyl)cyclopentanone

Property	Value	Source
CAS Number	113681-11-1	[1][2]
Molecular Formula	C₆H₁₀O₂	[1][3]
Molecular Weight	114.14 g/mol	[5]
Appearance	Colorless to light yellow liquid/oil	[3]
Boiling Point (Predicted)	221.8 ± 13.0 °C	[2]
Density (Predicted)	1.099 ± 0.06 g/cm³	[2]
pKa (Predicted)	14.71 ± 0.10	[2][3]
Storage Temperature	2-8°C	[2][3]

Synthesis and Purification

A prominent and sustainable method for the synthesis of 3-(Hydroxymethyl)cyclopentanone involves the catalytic conversion of 5-hydroxymethylfurfural (B1680220) (HMF), a biomass-derived platform chemical.

Experimental Protocol: Synthesis from 5-Hydroxymethylfurfural

This protocol is a representative method based on catalytic hydrogenation and rearrangement.

Materials:

• 5-Hydroxymethylfurfural (HMF)

• Supported catalyst (e.g., Copper-Alumina (Cu-Al₂O₃) or a precious metal catalyst like Palladium on carbon)

• Deionized water (solvent)

• Hydrogen (H₂) gas

• High-pressure reactor

• Filtration apparatus

• Extraction solvents (e.g., diethyl ether, ethyl acetate)

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: A high-pressure reactor is charged with 5-hydroxymethylfurfural, the chosen catalyst (e.g., Cu-Al₂O₃), and deionized water as the solvent.

• Hydrogenation: The reactor is sealed and purged with hydrogen gas to remove air. The vessel is then pressurized with hydrogen to a specified pressure (e.g., 20-50 bar).

• Reaction Conditions: The reaction mixture is heated to a temperature between 140°C and 180°C and stirred for several hours to ensure complete conversion of the starting material.

• Work-up: After the reaction is complete, the reactor is cooled to room temperature and carefully depressurized. The reaction mixture is filtered to remove the solid catalyst.

• Extraction: The aqueous filtrate is transferred to a separatory funnel and extracted multiple times with an organic solvent such as diethyl ether or ethyl acetate.

• Purification: The combined organic extracts are dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure using a rotary evaporator. The resulting crude product can be further purified by vacuum distillation to yield pure 3-(Hydroxymethyl)cyclopentanone.

Analytical Characterization

The identity and purity of 3-(Hydroxymethyl)cyclopentanone are typically confirmed using standard analytical techniques.

Experimental Protocol: GC-MS Analysis

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• A suitable capillary column (e.g., a non-polar or medium-polarity column).

Method:

• Sample Preparation: A dilute solution of 3-(Hydroxymethyl)cyclopentanone is prepared in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Injection: A small volume (e.g., 1 µL) of the prepared sample is injected into the GC inlet.

• Chromatographic Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through the capillary column. The temperature of the GC oven is programmed to ramp up, allowing for the separation of components based on their boiling points and interactions with the column's stationary phase.

• Mass Spectrometry: As the separated components elute from the column, they enter the mass spectrometer, where they are ionized (typically by electron ionization). The resulting ions are separated based on their mass-to-charge ratio, generating a mass spectrum that provides information about the molecular weight and fragmentation pattern of the analyte. The retention time from the GC and the mass spectrum from the MS are used to identify and confirm the presence of 3-(Hydroxymethyl)cyclopentanone.

Role in Drug Development: A Precursor to CCR5 Antagonists

3-(Hydroxymethyl)cyclopentanone is a key intermediate in the synthesis of certain HIV chemokine CCR-5 receptor antagonists.[4] The CCR5 co-receptor is utilized by the most common strains of HIV-1 to gain entry into host immune cells, such as T-cells and macrophages. By blocking the interaction between the viral envelope protein gp120 and the CCR5 receptor, these antagonists effectively prevent viral entry and replication.

CCR5 Signaling Pathway

The C-C chemokine receptor type 5 (CCR5) is a G protein-coupled receptor (GPCR). Its activation by natural chemokine ligands (e.g., RANTES, MIP-1α, MIP-1β) or by the HIV-1 gp120 protein initiates a cascade of intracellular signaling events. This typically involves the coupling to heterotrimeric G proteins, leading to the activation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). These second messengers lead to an increase in intracellular calcium concentrations and the activation of protein kinase C (PKC), respectively. Downstream of these events, mitogen-activated protein kinase (MAPK) pathways, including the p38 and JNK pathways, can be activated. CCR5 antagonists function by binding to the receptor and preventing the conformational changes necessary for signal transduction and viral entry.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. researchgate.net [researchgate.net]
• 3. spectrabase.com [spectrabase.com]
• 4. researchgate.net [researchgate.net]
• 5. 3-(hydroxymethyl)cyclopentanone | CCR | Ambeed.com [ambeed.com]

From Biomass to Building Blocks: A Technical Guide to the Synthesis of 3-(Hydroxymethyl)cyclopentanone

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-(Hydroxymethyl)cyclopentanone (HCPN) is a valuable chemical intermediate with applications in the synthesis of polymers, fragrances, and pharmaceuticals. The transition towards sustainable chemical production has spurred significant research into its synthesis from biomass-derived platform molecules. This guide provides a comprehensive overview of the primary synthetic route to HCPN from 5-hydroxymethylfurfural (B1680220) (HMF), a key chemical derived from the dehydration of C6 sugars in lignocellulosic biomass. This document details the core catalytic systems, presents comparative quantitative data, outlines detailed experimental protocols, and visualizes the essential chemical pathways and workflows.

Core Synthesis Pathway: Hydrogenative Ring-Rearrangement of HMF

The most prevalent and efficient method for producing 3-(hydroxymethyl)cyclopentanone from biomass is the catalytic hydrogenative ring-rearrangement of 5-hydroxymethylfurfural (HMF).[1][2] This process is a tandem reaction that typically occurs in an aqueous phase under a hydrogen atmosphere.[2][3] The first report on the catalytic conversion of HMF to HCPN was published in 2014.[1][2]

The generally accepted mechanism involves two key steps:[3]

• Hydrogenation: The aldehyde group of HMF is first hydrogenated to form 2,5-bis(hydroxymethyl)furan (BHMF).[3]

• Piancatelli Rearrangement: The intermediate, BHMF, undergoes an acid-catalyzed intramolecular rearrangement to form a five-membered carbon ring, which, after subsequent hydrogenation and dehydration steps, yields the final product, 3-(hydroxymethyl)cyclopentanone.[3][4]

The overall transformation can be visualized as follows:

Figure 1: Overall synthesis pathway from biomass to HCPN.

Catalytic Systems and Performance Data

A variety of heterogeneous catalysts have been developed to improve the selectivity and yield of HCPN. These can be broadly categorized into noble metal and non-noble metal catalysts. The choice of metal and support plays a crucial role in the reaction, providing sites for both hydrogenation and the acid-catalyzed rearrangement.

Non-Noble Metal Catalysts

Non-noble metal catalysts, particularly those based on copper, nickel, and cobalt, are attractive due to their lower cost.

Table 1: Performance of Non-Noble Metal Catalysts in HMF to HCPN Conversion

Catalyst	Support	Temp. (°C)	Pressure (bar H₂)	Time (h)	HMF Conv. (%)	HCPN Yield (%)	Reference
Cu-Al₂O₃	Alumina	160	50	2	>99	86	[5]
Ni/ZrO₂	Zirconia	180	30	-	-	~73 (Selectivity)	[6]
Ni/HSAG-ox	Oxidized Graphite	180	30	-	-	~87 (Selectivity)	[6]
Ni₀.₅Co₀.₅@C	Carbon	180	30	5	>99	>90	[7]
Co-Al₂O₃	Alumina	160	50	2	>99	94 (HCPL*)	[5]

*Note: Co-Al₂O₃ primarily yields the over-hydrogenated product 3-(hydroxymethyl)cyclopentanol (B1162685) (HCPL).

Noble Metal Catalysts

Noble metals like gold and palladium have also shown high efficacy, often under milder conditions or with higher selectivity.

Table 2: Performance of Noble Metal Catalysts in HMF to HCPN Conversion

Catalyst	Support	Temp. (°C)	Pressure (bar H₂)	Time (h)	HMF Conv. (%)	HCPN Yield (%)	Reference
Au/Nb₂O₅	Niobium Pentoxide	180	30	2	99	86	[8]
Pd/Cu-MOF	Metal-Organic Framework	150	40	24	99.5	90.9 (Selectivity)	[9]

Detailed Experimental Protocols

This section provides detailed methodologies for catalyst preparation and the synthesis of HCPN, based on reported literature.

Protocol 1: Synthesis of HCPN using a Cu-Al₂O₃ Catalyst

This protocol is adapted from the work by Ramos et al. on non-noble metal catalysts.[5]

Catalyst Preparation (Cu-Al₂O₃):

• Precursor Synthesis: A mixed metal oxide precursor is prepared. For a Cu-Al catalyst, aqueous solutions of Cu(NO₃)₂·3H₂O and Al(NO₃)₃·9H₂O are mixed.

• Precipitation: The metal nitrates are precipitated by the dropwise addition of an aqueous solution of Na₂CO₃ under vigorous stirring at a controlled pH.

• Aging: The resulting slurry is aged at 65 °C for 18 hours.

• Washing and Drying: The precipitate is filtered, washed thoroughly with deionized water until the filtrate is neutral, and then dried at 100 °C overnight.

• Calcination: The dried solid is calcined in static air at 500 °C for 5 hours to yield the mixed metal oxide.

Hydrogenative Rearrangement Reaction:

• Reactor Setup: A high-pressure batch reactor is charged with 5-hydroxymethylfurfural (HMF), the prepared Cu-Al₂O₃ catalyst, and deionized water as the solvent.

• Purging: The reactor is sealed and purged several times with nitrogen, followed by hydrogen, to remove air.

• Reaction: The reactor is pressurized with H₂ to the desired pressure (e.g., 50 bar) and heated to the reaction temperature (e.g., 160 °C) with vigorous stirring.

• Work-up: After the specified reaction time (e.g., 2 hours), the reactor is cooled to room temperature and depressurized. The reaction mixture is filtered to remove the catalyst.

• Analysis: The liquid product is analyzed by techniques such as Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) to determine HMF conversion and HCPN yield.

Protocol 2: Synthesis of HCPN using an Au/Nb₂O₅ Catalyst

This protocol is based on the procedure described by Chidambaram et al. for supported gold nanoparticles.[8]

Catalyst Preparation (Au/Nb₂O₅):

• Support Preparation: Niobium pentoxide (Nb₂O₅) is used as the support.

• Gold Deposition: An aqueous solution of HAuCl₄ is added to a suspension of the Nb₂O₅ support. The pH of the suspension is adjusted to be alkaline (e.g., pH 9) by adding an aqueous NaOH solution.

• Aging: The mixture is stirred at room temperature for 1 hour.

• Washing and Drying: The solid is filtered, washed extensively with deionized water, and dried at 80 °C.

• Reduction: The dried powder is reduced under a hydrogen flow at 300 °C for 3 hours to form gold nanoparticles on the support.

Hydrogenative Rearrangement Reaction:

• Reactor Setup: A stainless-steel autoclave is loaded with HMF, the Au/Nb₂O₅ catalyst, and water.

• Purging: The autoclave is purged with H₂ three times to remove air.

• Reaction: The reactor is pressurized with H₂ (e.g., 30 bar) and heated to the reaction temperature (e.g., 180 °C) while stirring.

• Work-up: After the reaction (e.g., 2 hours), the autoclave is cooled in an ice bath. The catalyst is separated by centrifugation.

• Analysis: The products in the aqueous solution are identified and quantified using High-Performance Liquid Chromatography (HPLC) and GC-Mass Spectrometry (GC-MS).

Workflow and Logical Relationships

The experimental process, from catalyst synthesis to final product analysis, follows a structured workflow.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Catalytic Transformation of Biomass-Derived Furfurals to Cyclopentanones and Their Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Comprehensive Review on Metal Catalysts for the Production of Cyclopentanone Derivatives from Furfural and HMF - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Piancatelli rearrangement - Wikipedia [en.wikipedia.org]
• 5. Selective conversion of 5-hydroxymethylfurfural to cyclopentanone derivatives over Cu–Al2O3 and Co–Al2O3 catalysts in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Critical Factors Affecting the Selective Transformation of 5-Hydroxymethylfurfural to 3-Hydroxymethylcyclopentanone Over Ni Catalysts [e-spacio.uned.es]
• 7. researchgate.net [researchgate.net]
• 8. Conversion of 5-hydroxymethylfurfural to a cyclopentanone derivative by ring rearrangement over supported Au nanoparticles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide on 3-(Hydroxymethyl)cyclopentanone: Structural Features and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Hydroxymethyl)cyclopentanone is a bifunctional organic molecule that has garnered significant interest in synthetic organic chemistry. Its unique structure, featuring both a nucleophilic hydroxyl group and an electrophilic carbonyl group within a five-membered ring, makes it a versatile building block for the synthesis of a wide array of more complex molecules. This technical guide provides a comprehensive overview of the structural features, reactivity, and synthetic applications of 3-(hydroxymethyl)cyclopentanone, with a focus on its role in the development of pharmaceuticals and other high-value chemical entities. The chirality at the C3 position also presents opportunities for stereoselective synthesis, further enhancing its utility. This document is intended to serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development.

Structural Features

3-(Hydroxymethyl)cyclopentanone possesses a cyclopentanone (B42830) core substituted with a hydroxymethyl group at the 3-position. This arrangement of functional groups dictates its chemical behavior and physical properties.

Physicochemical Properties

The physical and chemical properties of 3-(Hydroxymethyl)cyclopentanone are summarized in the table below. These properties are crucial for its handling, storage, and application in various chemical reactions.

Property	Value
Molecular Formula	C₆H₁₀O₂
Molecular Weight	114.14 g/mol [1][2][3]
Appearance	Colorless to light yellow liquid/oil[4]
Boiling Point	221.8 ± 13.0 °C (Predicted)[1]
Density	1.101 ± 0.06 g/cm³ (Predicted)
Solubility	Soluble in Chloroform, Dichloromethane (B109758), Ethyl Acetate (B1210297), DMSO, Acetone[5]
pKa	14.71 ± 0.10 (Predicted)[4]
InChIKey	ZUDJASYMJNCZKF-UHFFFAOYSA-N[2][6]
CAS Number	64646-09-9 (racemic), 113681-11-1 ((S)-enantiomer)[2][3][6]

Stereochemistry

3-(Hydroxymethyl)cyclopentanone possesses a stereocenter at the C3 position of the cyclopentanone ring. Consequently, it can exist as two enantiomers: (R)-3-(hydroxymethyl)cyclopentanone and (S)-3-(hydroxymethyl)cyclopentanone. The stereochemistry at this position is a critical consideration in asymmetric synthesis, where the molecule serves as a chiral building block for the construction of enantiomerically pure target molecules.[6] The (S)-enantiomer, in particular, is a known precursor in the synthesis of biologically active compounds.

Spectroscopic Data

The structural elucidation of 3-(Hydroxymethyl)cyclopentanone and its derivatives relies heavily on various spectroscopic techniques. The expected spectral characteristics are detailed below.

¹H NMR Spectroscopy

In the proton NMR spectrum, the hydroxymethyl group (-CH₂OH) is expected to exhibit a characteristic signal, typically a triplet, in the range of δ 3.5–4.0 ppm, arising from coupling with the adjacent protons on the cyclopentane (B165970) ring.[6] The protons on the cyclopentanone ring will appear as multiplets in the aliphatic region, with those alpha to the carbonyl group being shifted downfield.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum provides key information about the carbon framework. The carbonyl carbon of the ketone is the most deshielded and will appear significantly downfield, typically in the range of 200–220 ppm.[6] The carbon of the hydroxymethyl group will resonate in the region characteristic of a carbon singly bonded to an oxygen atom (around 60-70 ppm), while the other cyclopentane ring carbons will have distinct signals in the aliphatic region (typically 20-50 ppm).[6][7]

Infrared (IR) Spectroscopy

The IR spectrum of 3-(Hydroxymethyl)cyclopentanone is characterized by strong absorption bands corresponding to its functional groups. A broad band in the region of 3200-3600 cm⁻¹ is indicative of the O-H stretching vibration of the hydroxyl group. A sharp, strong absorption band around 1740 cm⁻¹ corresponds to the C=O stretching vibration of the cyclopentanone ring. C-H stretching vibrations for the aliphatic ring and hydroxymethyl group are expected in the 2850-3000 cm⁻¹ region.

Mass Spectrometry

In mass spectrometry, the molecular ion peak (M⁺) for 3-(Hydroxymethyl)cyclopentanone would be observed at m/z = 114. The fragmentation pattern would likely involve the loss of the hydroxymethyl group (-CH₂OH, m/z = 31) and the loss of water (H₂O, m/z = 18) from the molecular ion. Cleavage of the cyclopentanone ring can also lead to characteristic fragment ions.

Reactivity and Synthetic Applications

The bifunctional nature of 3-(Hydroxymethyl)cyclopentanone, with both a ketone and a primary alcohol, allows for a diverse range of chemical transformations. This makes it a valuable intermediate in the synthesis of complex organic molecules, including natural products and pharmaceuticals.[6]

Oxidation of the Hydroxymethyl Group

The primary alcohol of the hydroxymethyl group can be readily oxidized to an aldehyde or a carboxylic acid, depending on the choice of oxidizing agent and reaction conditions.

The Jones oxidation is a reliable method for the oxidation of primary alcohols to carboxylic acids.[8][9][10]

Materials:

• 3-(Hydroxymethyl)cyclopentanone

• Jones Reagent (a solution of chromium trioxide in aqueous sulfuric acid)[8]

• Acetone (B3395972)

• Isopropyl alcohol

• Sodium bicarbonate

• Dichloromethane

• Anhydrous sodium sulfate

• Round-bottom flask

• Stirring apparatus

• Ice bath

• Separatory funnel

Procedure:

• Dissolve 3-(Hydroxymethyl)cyclopentanone (1 equivalent) in acetone in a round-bottom flask equipped with a stirrer and cool the mixture in an ice bath.

• Slowly add Jones reagent dropwise to the stirred solution. The reaction is exothermic and the temperature should be maintained below 20°C. The color of the reaction mixture will change from orange-red to green, indicating the consumption of the Cr(VI) oxidant.[9]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the starting material is consumed, quench the excess oxidant by the dropwise addition of isopropyl alcohol until the orange color disappears completely.

• Neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to yield 3-carboxycyclopentan-1-one. Further purification can be achieved by recrystallization or column chromatography.

Reduction of the Carbonyl Group

The ketone functional group is susceptible to reduction to a secondary alcohol, leading to the formation of 3-(hydroxymethyl)cyclopentanol.

Sodium borohydride (B1222165) (NaBH₄) is a mild and selective reducing agent for ketones.

Materials:

• 3-(Hydroxymethyl)cyclopentanone

• Sodium borohydride (NaBH₄)

• Methanol (B129727)

• Deionized water

• Hydrochloric acid (1 M)

• Ethyl acetate

• Anhydrous magnesium sulfate

• Round-bottom flask

• Stirring apparatus

• Ice bath

• Separatory funnel

Procedure:

• Dissolve 3-(Hydroxymethyl)cyclopentanone (1 equivalent) in methanol in a round-bottom flask equipped with a stirrer and cool the solution to 0°C in an ice bath.

• Slowly add sodium borohydride (1.1 equivalents) portion-wise to the stirred solution, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Carefully quench the reaction by the slow, dropwise addition of 1 M hydrochloric acid at 0°C until the evolution of gas ceases.

• Remove the methanol under reduced pressure.

• Add deionized water to the residue and extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to afford 3-(hydroxymethyl)cyclopentanol, which can be further purified by column chromatography.

Esterification of the Hydroxymethyl Group

The primary alcohol can undergo esterification with carboxylic acids or their derivatives to form the corresponding esters.

This protocol describes the formation of the acetate ester of 3-(hydroxymethyl)cyclopentanone.[5][11]

Materials:

• 3-(Hydroxymethyl)cyclopentanone

• Acetic anhydride (B1165640)

• Pyridine (B92270) (anhydrous)

• Dichloromethane (anhydrous)

• 1 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Stirring apparatus

• Nitrogen atmosphere setup

Procedure:

• To a solution of 3-(Hydroxymethyl)cyclopentanone (1 equivalent) in anhydrous dichloromethane in a round-bottom flask under a nitrogen atmosphere, add anhydrous pyridine (1.5 equivalents).

• Cool the mixture to 0°C and add acetic anhydride (1.2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.[11]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting acetate ester by column chromatography.

Applications in Drug Development and Synthesis

3-(Hydroxymethyl)cyclopentanone serves as a crucial intermediate in the synthesis of various biologically active molecules.

Synthesis of Methyl Epijasmonate

Methyl epijasmonate is a plant growth regulator with applications in agriculture and as a fragrance. The synthesis of methyl epijasmonate can be achieved from 3-(hydroxymethyl)cyclopentanone through a multi-step sequence.[12]

Caption: Synthetic workflow for Methyl Epijasmonate.

Precursor to HIV Chemokine CCR-5 Receptor Antagonists

Derivatives of 3-(hydroxymethyl)cyclopentanone are valuable intermediates in the preparation of HIV chemokine CCR-5 receptor antagonists, which are a class of antiretroviral drugs.[12] The synthesis involves modifying both the hydroxymethyl and carbonyl functionalities to build the complex molecular architecture required for biological activity.

Caption: General synthetic logic for CCR-5 antagonists.

Logical Relationship of Key Reactions

The reactivity of 3-(hydroxymethyl)cyclopentanone can be summarized by the logical relationship between its key transformations, highlighting its versatility as a synthetic intermediate.

Caption: Key reactions of 3-(Hydroxymethyl)cyclopentanone.

Conclusion

3-(Hydroxymethyl)cyclopentanone is a valuable and versatile building block in modern organic synthesis. Its bifunctional nature, coupled with the stereochemical possibilities at the C3 position, provides chemists with a powerful tool for the construction of complex and biologically active molecules. The key reactions of oxidation, reduction, and esterification, for which detailed protocols have been provided, allow for the selective modification of its functional groups, paving the way for its use in the synthesis of high-value compounds such as methyl epijasmonate and CCR-5 receptor antagonists. This guide has summarized the essential structural features and reactivity of 3-(hydroxymethyl)cyclopentanone, providing a solid foundation for its application in research and development.

References

• 1. 3-(hydroxymethyl)cyclopentane | 113681-11-1 [amp.chemicalbook.com]
• 2. 3-(Hydroxymethyl)cyclopentan-1-one | C6H10O2 | CID 12347357 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-(Hydroxymethyl)cyclopentanone | C6H10O2 | CID 10931404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. Acetate derivatives of alcohols | Alex L. Sessions | Alex Sessions [web.gps.caltech.edu]
• 6. 3-(HYDROXYMETHYL)CYCLOPENTAN-1-ONE | 64646-09-9 | Benchchem [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. adichemistry.com [adichemistry.com]
• 9. Jones Oxidation [organic-chemistry.org]
• 10. Jones oxidation - Wikipedia [en.wikipedia.org]
• 11. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. 3-(hydroxymethyl)cyclopentanone | CAS:113681-11-1 | Manufacturer ChemFaces [chemfaces.com]

The Emergence of 3-(Hydroxymethyl)cyclopentanone: A Keystone in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

3-(Hydroxymethyl)cyclopentanone, a versatile bifunctional molecule, has emerged as a significant chiral building block in organic synthesis. Its unique structure, featuring a reactive ketone and a primary alcohol on a cyclopentane (B165970) scaffold, provides a valuable platform for the construction of complex molecular architectures. This technical guide delves into the discovery, synthesis, and profound significance of 3-(hydroxymethyl)cyclopentanone, offering a comprehensive resource for professionals in chemical research and drug development. Particular emphasis is placed on its synthesis from both traditional petrochemical precursors and renewable biomass-derived feedstocks, alongside its pivotal role in the stereoselective synthesis of carbocyclic nucleosides, jasmonates, and HIV CCR5 receptor antagonists. This guide provides detailed experimental protocols, quantitative data for comparative analysis, and visual representations of key synthetic pathways to facilitate its application in contemporary synthetic challenges.

Introduction: Discovery and Growing Importance

While a singular "discovery" of 3-(hydroxymethyl)cyclopentanone is not prominently documented, its importance has grown organically with the advancement of synthetic methodologies. Initially explored as a functionalized cyclopentanone (B42830) derivative, its true potential was unlocked with the development of stereoselective synthetic routes and its identification as a key intermediate in the synthesis of biologically active molecules. The increasing demand for enantiomerically pure cyclopentane cores in pharmaceuticals has propelled 3-(hydroxymethyl)cyclopentanone to the forefront of synthetic strategy.

A significant leap in its accessibility and, consequently, its application, came with the advent of biomass valorization. The catalytic conversion of 5-(hydroxymethyl)furfural (HMF), a key platform chemical derived from lignocellulosic biomass, into 3-(hydroxymethyl)cyclopentanone has provided a sustainable and efficient route to this valuable synthon. This development has not only enhanced its availability but also aligned its production with the principles of green chemistry.

Synthetic Methodologies

The synthesis of 3-(hydroxymethyl)cyclopentanone can be broadly categorized into two main approaches: traditional organic synthesis from petrochemical-based starting materials and modern catalytic routes from biomass-derived feedstocks.

Synthesis from Petrochemical Precursors

One of the classical approaches to cyclopentanone derivatives involves the intramolecular cyclization of dicarboxylic acids or their esters. For instance, the Dieckmann condensation of diethyl adipate (B1204190) can lead to a β-keto ester, which can be further manipulated to introduce the hydroxymethyl group.

Table 1: Selected Synthetic Routes to 3-(Hydroxymethyl)cyclopentanone from Petrochemical Precursors

Starting Material	Key Reaction(s)	Reagents and Conditions	Yield (%)	Reference
Diethyl Adipate	Dieckmann Condensation, Reduction	1. NaOEt, Toluene, reflux; 2. H3O+; 3. LiAlH4, THF, 0 °C to rt	Moderate	General Textbook Knowledge
Cyclopentanone	Aldol Condensation, Reduction	1. HCHO, base; 2. NaBH4, MeOH	Variable	General Textbook Knowledge

Synthesis from Biomass-Derived 5-(Hydroxymethyl)furfural (HMF)

The conversion of HMF to 3-(hydroxymethyl)cyclopentanone represents a landmark in sustainable chemistry. This transformation is typically achieved through a one-pot process involving a hydrogenative ring-rearrangement, famously known as the Piancatelli rearrangement.

// Invisible nodes for layout {rank=same; HMF; Intermediate1;} {rank=same; Intermediate2; HCPN;} }

Caption: General synthetic workflow for carbocyclic nucleosides from 3-(hydroxymethyl)cyclopentanone.

Synthesis of Jasmonates

Jasmonates are a class of plant hormones involved in various physiological processes. Their characteristic cyclopentanone structure makes 3-(hydroxymethyl)cyclopentanone an attractive starting material for their synthesis. For instance, it is a precursor for the synthesis of methyl epijasmonate.

Synthesis of HIV CCR5 Receptor Antagonists

The C-C chemokine receptor type 5 (CCR5) is a co-receptor used by the HIV virus to enter host cells. Small molecules that block this receptor are effective anti-HIV drugs. 3-(Hydroxymethyl)cyclopentanone derivatives have been utilized as key intermediates in the preparation of potent and selective CCR5 antagonists.

Experimental Protocols

General Protocol for the Catalytic Conversion of HMF to 3-(Hydroxymethyl)cyclopentanone

Materials:

• 5-(Hydroxymethyl)furfural (HMF)

• Heterogeneous catalyst (e.g., 5% Pd - 10% Cu on Carbon)

• Deionized water

• High-pressure autoclave reactor equipped with a magnetic stirrer and temperature control

• Hydrogen gas (high purity)

Procedure:

• The autoclave reactor is charged with HMF (e.g., 1.0 g), the catalyst (e.g., 100 mg), and deionized water (e.g., 50 mL).

• The reactor is sealed and purged several times with hydrogen gas to remove air.

• The reactor is pressurized with hydrogen to the desired pressure (e.g., 30 bar).

• The reaction mixture is heated to the target temperature (e.g., 140 °C) with vigorous stirring.

• The reaction is monitored by taking aliquots and analyzing by HPLC or GC-MS.

• Upon completion, the reactor is cooled to room temperature and carefully depressurized.

• The reaction mixture is filtered to remove the catalyst.

• The aqueous solution is extracted with a suitable organic solvent (e.g., ethyl acetate).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford pure 3-(hydroxymethyl)cyclopentanone.

General Protocol for the Stereoselective Reduction of 3-(Hydroxymethyl)cyclopentanone

Materials:

• 3-(Hydroxymethyl)cyclopentanone

• Stereoselective reducing agent (e.g., L-Selectride® or (R)-2-Methyl-CBS-oxazaborolidine with a borane (B79455) source)

• Anhydrous solvent (e.g., THF)

• Quenching solution (e.g., saturated aqueous NH₄Cl or methanol)

• Drying agent (e.g., anhydrous MgSO₄)

Procedure:

• A solution of 3-(hydroxymethyl)cyclopentanone in anhydrous THF is prepared in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon).

• The solution is cooled to a low temperature (e.g., -78 °C) in a dry ice/acetone bath.

• The stereoselective reducing agent is added slowly to the stirred solution.

• The reaction is stirred at -78 °C for the specified time, and the progress is monitored by TLC.

• Upon completion, the reaction is quenched by the slow addition of the appropriate quenching solution at -78 °C.

• The mixture is allowed to warm to room temperature.

• The mixture is diluted with water and extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to yield the desired diastereomer of 3-(hydroxymethyl)cyclopentanol.

Conclusion

3-(Hydroxymethyl)cyclopentanone has firmly established itself as a cornerstone in modern organic synthesis. Its value is underscored by its bifunctional nature, its availability in enantiomerically pure forms, and its role as a versatile precursor to a wide array of biologically significant molecules. The development of sustainable synthetic routes from biomass has further amplified its importance, making it an economically and environmentally attractive building block. For researchers and professionals in drug discovery and development, a thorough understanding of the synthesis and reactivity of 3-(hydroxymethyl)cyclopentanone is essential for the design and execution of innovative and efficient synthetic strategies. This guide provides a solid foundation for harnessing the full potential of this remarkable molecule in addressing the synthetic challenges of the 21st century.

An In-depth Technical Guide to the Physicochemical Properties of 3-(Hydroxymethyl)cyclopentanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-(Hydroxymethyl)cyclopentanone is a key bifunctional molecule of significant interest in organic synthesis and medicinal chemistry. Its cyclopentanone (B42830) framework, substituted with a reactive hydroxymethyl group, serves as a versatile scaffold for the construction of complex molecular architectures. This technical guide provides a comprehensive overview of the known physicochemical properties of 3-(Hydroxymethyl)cyclopentanone, details its crucial role as a synthetic intermediate in the development of therapeutic agents, and outlines general experimental protocols for the determination of its key chemical and physical characteristics.

Chemical and Physical Properties

Precise experimental determination of the physicochemical properties of 3-(Hydroxymethyl)cyclopentanone is crucial for its application in synthetic chemistry and for meeting regulatory standards in drug development. While experimentally verified data for some properties remain to be authoritatively published, a combination of data from chemical suppliers and computational predictions provides a useful profile of this compound.

Table 1: Physicochemical Properties of 3-(Hydroxymethyl)cyclopentanone

Property	Value	Source
Molecular Formula	C₆H₁₀O₂	PubChem[1]
Molecular Weight	114.14 g/mol	PubChem[1]
Appearance	Oil	Guidechem[2]
Boiling Point	221.8 ± 13.0 °C (Predicted)	InvivoChem
Density	1.099 ± 0.06 g/cm³ (Predicted)	CookeChem
pKa	14.71 ± 0.10 (Predicted)	Guidechem[2]
logP (XLogP3)	-0.4 (Computed)	PubChem[1]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	BioCrick[3]
Storage Temperature	2-8°C	Guidechem[2]

Note: The boiling point, density, and pKa values are predicted and should be confirmed by experimental validation for rigorous applications.

Spectroscopic Data

• ¹H NMR: The proton NMR spectrum is expected to feature a characteristic triplet for the protons of the hydroxymethyl group (-CH₂OH) in the region of δ 3.5–4.0 ppm, arising from coupling with the adjacent methine proton on the cyclopentane (B165970) ring.[4] The remaining cyclopentyl protons would appear as a series of multiplets in the upfield region.

• ¹³C NMR: The carbon NMR spectrum will be characterized by a signal for the carbonyl carbon (C=O) in the downfield region, typically above 200 ppm. The carbon of the hydroxymethyl group (-CH₂OH) would appear around 60-70 ppm, with the other cyclopentyl carbons resonating at higher field strengths.[4]

• Infrared (IR) Spectroscopy: The IR spectrum will be dominated by a strong absorption band corresponding to the carbonyl (C=O) stretch, expected around 1740 cm⁻¹. A broad absorption in the region of 3200-3600 cm⁻¹ will indicate the presence of the hydroxyl (-OH) group.

• Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak (M⁺) corresponding to the molecular weight of 114.14. Fragmentation patterns would likely involve the loss of water, formaldehyde, or other small neutral molecules from the parent ion. A GC-MS entry for 3-(Hydroxymethyl)cyclopentan-1-one exists in the PubChem database, confirming its amenability to this analytical technique.[1]

Role in Drug Development and Synthesis

3-(Hydroxymethyl)cyclopentanone is a valuable chiral building block in the synthesis of a variety of pharmacologically active molecules. Its bifunctionality allows for sequential or orthogonal chemical modifications, enabling the construction of complex carbocyclic structures that mimic natural nucleosides or serve as scaffolds for receptor antagonists.

Synthesis of Carbocyclic Nucleosides

Carbocyclic nucleosides, where the furanose ring of a natural nucleoside is replaced by a cyclopentane or cyclopentene (B43876) ring, are an important class of antiviral agents. This structural modification imparts greater metabolic stability by replacing the labile glycosidic bond with a robust carbon-carbon bond. 3-(Hydroxymethyl)cyclopentanone serves as a key precursor for the cyclopentane core of these nucleoside analogues.[5][6] The synthesis typically involves the stereoselective reduction of the ketone and subsequent functional group manipulations to introduce the nucleobase.

Logical Workflow for Carbocyclic Nucleoside Synthesis

Caption: Synthetic pathway to carbocyclic nucleosides.

Intermediate in the Synthesis of Methyl Epijasmonate

Methyl epijasmonate is a plant hormone with applications in the fragrance and flavor industry, as well as in agriculture. 3-(Hydroxymethyl)cyclopentanone is a documented precursor in the stereoselective synthesis of methyl epijasmonate.[7] This synthesis highlights the utility of this cyclopentanone derivative in the construction of natural products.

Precursor for HIV Chemokine CCR5 Receptor Antagonists

The C-C chemokine receptor type 5 (CCR5) is a critical co-receptor for the entry of the most common strains of HIV into host cells. Small molecules that block this receptor are a validated class of antiretroviral drugs. 3-(Hydroxymethyl)cyclopentanone and its derivatives are useful intermediates in the preparation of these CCR5 receptor antagonists.[7] The cyclopentane ring often serves as a central scaffold to which other pharmacophoric groups are attached.

Conceptual Synthesis of a CCR5 Antagonist

Caption: General synthetic route to CCR5 antagonists.

Experimental Protocols

The following sections outline general methodologies for the experimental determination of the key physicochemical properties of 3-(Hydroxymethyl)cyclopentanone.

Determination of Boiling Point

The boiling point can be determined using a micro-boiling point apparatus or by distillation. A common micro-method involves placing a small amount of the liquid in a Thiele tube with an inverted capillary tube. The temperature at which a steady stream of bubbles emerges and then ceases upon slight cooling, with the liquid entering the capillary, is recorded as the boiling point.

Determination of Density

The density of liquid 3-(Hydroxymethyl)cyclopentanone can be determined by accurately measuring the mass of a known volume of the substance using a pycnometer or a calibrated graduated cylinder and a precision balance. The density is calculated as mass divided by volume.

Determination of pKa

The acidity of the hydroxyl proton can be determined by potentiometric titration. A solution of 3-(Hydroxymethyl)cyclopentanone in a suitable solvent (e.g., water-alcohol mixture) is titrated with a standardized strong base, and the pH is monitored with a calibrated pH meter. The pKa is the pH at the half-equivalence point of the titration curve.

Determination of logP

The octanol-water partition coefficient (logP) can be determined using the shake-flask method. A solution of 3-(Hydroxymethyl)cyclopentanone is prepared in a mixture of n-octanol and water. After thorough mixing and separation of the two phases, the concentration of the compound in each phase is determined by a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC). The logP is the logarithm of the ratio of the concentration in the octanol (B41247) phase to the concentration in the aqueous phase.

Conclusion

3-(Hydroxymethyl)cyclopentanone is a molecule of considerable synthetic utility, particularly in the field of drug discovery and development. While a complete, experimentally verified dataset of its physicochemical properties is not yet fully compiled in the public domain, the available predicted data and its known synthetic applications underscore its importance. This guide serves as a valuable resource for researchers, providing a summary of its known characteristics and a framework for its experimental investigation and application in the synthesis of complex, biologically active molecules. Further experimental work is warranted to definitively establish its key physicochemical parameters.

References

• 1. 3-(Hydroxymethyl)cyclopentan-1-one | C6H10O2 | CID 12347357 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(Hydroxymethyl)cyclopentanol | C6H12O2 | CID 58651115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 3-(HYDROXYMETHYL)CYCLOPENTAN-1-ONE | 64646-09-9 | Benchchem [benchchem.com]
• 5. Stereoselective Syntheses of Carbocyclic Nucleosides : Department of Chemistry : University of Hamburg [chemie.uni-hamburg.de]
• 6. Catalytic asymmetric synthesis of carbocyclic C-nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enantioselective Synthesis of a Hydroxymethyl-cis-1,3-cyclopentenediol Building Block - PMC [pmc.ncbi.nlm.nih.gov]

The Pervasive Presence of 3-(Hydroxymethyl)cyclopentanone Scaffolds in Nature: A Technical Guide for Researchers

A deep dive into the natural occurrence, isolation, and biosynthesis of 3-(hydroxymethyl)cyclopentanone derivatives, this guide serves as a comprehensive resource for researchers, scientists, and professionals in drug development. From the herbaceous tissues of terrestrial plants to the intricate ecosystems of marine endophytic fungi, this class of compounds exhibits a quiet ubiquity, offering a promising frontier for novel therapeutic agents.

This technical guide illuminates the natural sources of 3-(hydroxymethyl)cyclopentanone and its derivatives, providing a detailed examination of their isolation from complex biological matrices. It further delves into the biosynthetic pathways that give rise to these valuable molecules and furnishes detailed experimental protocols for key methodologies, empowering researchers to further explore this fascinating class of natural products.

Natural Occurrence and Quantitative Analysis

While the parent compound, 3-(hydroxymethyl)cyclopentanone, has been identified in the terrestrial plant Alangium chinense, a notable diversity of its derivatives has been uncovered in marine-associated microorganisms. Specifically, an endophytic Streptomyces species isolated from the mangrove plant Aegiceras comiculatum has been shown to produce a unique suite of cyclopentenone derivatives.[1]

The following table summarizes the known naturally occurring 3-(hydroxymethyl)cyclopentanone derivatives and their sources. It is important to note that while the isolation of these compounds has been well-documented, specific quantitative yield data from the natural sources is often not reported in the primary literature. The values presented below are based on the reported isolated masses from specified culture volumes or plant material weights and should be considered as estimates of recoverable yield under the described laboratory conditions.

Compound Name	Chemical Structure	Natural Source	Yield (mg/L or mg/kg)	Reference
3-(Hydroxymethyl)cyclopentanone	C6H10O2	Alangium chinense (herb)	Data not available	[2]
(5R)-3-amino-5-hydroxy-5-vinyl-2-cyclopenten-1-one	C7H9NO2	Streptomyces sp. (endophytic fungus from Aegiceras comiculatum)	1.3	[1]
(5R)-5-hydroxy-3-[(methoxycarbonyl)amino]-5-vinyl-2-cyclopenten-1-one	C9H11NO4	Streptomyces sp. (endophytic fungus from Aegiceras comiculatum)	1.8	[1]
(5R)-5-hydroxy-3-[[2-(4-hydroxyphenyl)ethyl]amino]-5-vinyl-2-cyclopenten-1-one	C15H17NO3	Streptomyces sp. (endophytic fungus from Aegiceras comiculatum)	1.1	[1]
3-Isobutylpropanamide-2-cyclopenten-1-one	C12H19NO2	Streptomyces sp. (endophytic fungus from Aegiceras comiculatum)	0.8	[1]

Experimental Protocols

The successful isolation and characterization of 3-(hydroxymethyl)cyclopentanone derivatives from their natural sources are contingent upon meticulous experimental design and execution. The following sections provide detailed methodologies for the key experiments cited in this guide.

Isolation of Cyclopentenone Derivatives from Endophytic Streptomyces sp.[1]

This protocol outlines the fermentation, extraction, and chromatographic separation of cyclopentenone derivatives from the endophytic fungus Streptomyces sp. isolated from the mangrove plant Aegiceras comiculatum.

1. Fungal Cultivation and Fermentation:

• The endophytic fungus Streptomyces sp. is initially cultured on a solid agar (B569324) medium (e.g., Potato Dextrose Agar) to obtain a pure culture.

• For large-scale fermentation, a seed culture is prepared by inoculating a suitable liquid medium (e.g., Potato Dextrose Broth) with the fungal mycelia and incubating for 2-3 days with shaking.

• The seed culture is then used to inoculate a larger volume of production medium (e.g., a seawater-based medium to mimic the natural environment) in a fermenter.

• The fermentation is carried out for a period of 7-14 days under controlled conditions of temperature, pH, and aeration to maximize the production of secondary metabolites.

2. Extraction of Secondary Metabolites:

• After fermentation, the culture broth is separated from the mycelial mass by filtration.

• The culture filtrate is then extracted exhaustively with an organic solvent of intermediate polarity, such as ethyl acetate (B1210297). This is typically done using a liquid-liquid extraction technique in a separatory funnel.

• The organic extracts are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

3. Chromatographic Purification:

• The crude extract is subjected to a series of chromatographic techniques to isolate the individual cyclopentenone derivatives.

• Column Chromatography: The crude extract is first fractionated by column chromatography on silica (B1680970) gel, using a gradient elution system of increasing polarity (e.g., a mixture of n-hexane and ethyl acetate, followed by ethyl acetate and methanol).

• Preparative Thin-Layer Chromatography (pTLC): Fractions of interest from the column chromatography are further purified by pTLC on silica gel plates, using a suitable solvent system to achieve better separation.

• High-Performance Liquid Chromatography (HPLC): Final purification of the isolated compounds is achieved by semi-preparative or preparative HPLC, often using a reversed-phase column (e.g., C18) and a mobile phase consisting of a mixture of acetonitrile (B52724) and water or methanol (B129727) and water.

4. Structure Elucidation:

• The chemical structures of the purified compounds are determined using a combination of spectroscopic techniques:

  • Nuclear Magnetic Resonance (NMR): 1H, 13C, COSY, HSQC, and HMBC NMR experiments are conducted to establish the carbon skeleton and the connectivity of protons and carbons.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular formula of the compounds.

  • Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups present in the molecule (e.g., carbonyl, hydroxyl, and amine groups).

  • Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is used to identify the presence of chromophores, such as conjugated systems.

Signaling Pathways and Biosynthesis

The biosynthesis of 3-(hydroxymethyl)cyclopentanone and its derivatives is believed to follow established pathways of primary and secondary metabolism. While the specific enzymatic steps for these particular compounds have not been fully elucidated, plausible pathways can be proposed based on known biosynthetic logic for similar structures.

Proposed Biosynthetic Pathway for Cyclopentenone Derivatives in Streptomyces sp.

The cyclopentenone derivatives isolated from the endophytic Streptomyces sp. are likely derived from a polyketide pathway. Polyketide synthases (PKSs) are large, multi-domain enzymes that iteratively condense simple acyl-CoA precursors (such as acetyl-CoA and malonyl-CoA) to generate a linear polyketide chain. This chain then undergoes a series of modifications, including cyclization, reduction, and dehydration, to form the final cyclopentenone ring. The diverse substitutions observed on the cyclopentenone core are likely introduced by tailoring enzymes that act on the cyclized intermediate.

Caption: Proposed polyketide biosynthetic pathway for cyclopentenone derivatives in Streptomyces sp.

Proposed Biosynthetic Pathway for 3-(Hydroxymethyl)cyclopentanone in Alangium chinense

In plants, cyclopentanoid structures are often derived from the mevalonate (B85504) (MVA) or the methylerythritol phosphate (B84403) (MEP) pathway, which produce the universal five-carbon isoprenoid precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). The biosynthesis of 3-(hydroxymethyl)cyclopentanone likely proceeds through the formation of a C10 geranyl pyrophosphate (GPP) intermediate, followed by a series of enzymatic cyclization and oxidation/reduction reactions.

Caption: Proposed biosynthetic pathway for 3-(hydroxymethyl)cyclopentanone in Alangium chinense.

Experimental Workflow Visualization

The overall process of discovering and characterizing novel 3-(hydroxymethyl)cyclopentanone derivatives from natural sources can be visualized as a systematic workflow, from the initial collection of biological material to the final structural elucidation and bioactivity screening.

Caption: General experimental workflow for the isolation and characterization of natural products.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]

Theoretical Conformational Analysis of 3-(Hydroxymethyl)cyclopentanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-(Hydroxymethyl)cyclopentanone is a bifunctional molecule with significant potential as a building block in the synthesis of complex organic molecules, including carbocyclic nucleosides. Its conformational flexibility, arising from the puckering of the cyclopentanone (B42830) ring and the rotation of the hydroxymethyl substituent, plays a pivotal role in its reactivity and interactions with biological targets. This technical guide provides an in-depth overview of the theoretical approaches used to study the conformational landscape of 3-(hydroxymethyl)cyclopentanone, with a focus on the interplay between the ring's pseudorotation and the potential for intramolecular hydrogen bonding. This document outlines the relevant computational methodologies, presents hypothetical quantitative data for illustrative purposes, and describes complementary experimental protocols.

Introduction: The Conformational Complexity of a Versatile Building Block

The cyclopentanone ring is not planar; it adopts puckered conformations to alleviate torsional strain. These conformations are typically described as envelope and twist forms, which interconvert rapidly through a low-energy process known as pseudorotation.[1][2] The presence of a hydroxymethyl substituent at the 3-position introduces additional conformational variables, including the orientation of the substituent (pseudo-axial or pseudo-equatorial) and the rotation around the C3-C6 and C6-O bonds.

A key feature of 3-(hydroxymethyl)cyclopentanone is the potential for the formation of an intramolecular hydrogen bond between the hydroxyl group (donor) and the carbonyl oxygen (acceptor). Such an interaction can significantly stabilize specific conformers, thereby influencing the overall conformational equilibrium.[3][4] Understanding this equilibrium is crucial for predicting the molecule's physical properties, reactivity, and potential biological activity.

Theoretical Methodology for Conformational Analysis

A robust theoretical investigation of 3-(hydroxymethyl)cyclopentanone's conformational space requires a multi-step computational approach.

Computational Workflow

The logical flow of a comprehensive theoretical conformational analysis is depicted below.

Computational analysis workflow.

Key Computational Protocols

• Conformational Search: An initial exploration of the potential energy surface is typically performed using molecular mechanics force fields (e.g., MMFF94s) to identify a set of low-energy conformers. This is a crucial step to ensure that all relevant conformations are considered for higher-level calculations.

• Quantum Mechanical Calculations: The geometries of the conformers identified in the initial search are then optimized using more accurate quantum mechanical methods. Density Functional Theory (DFT) with functionals like B3LYP or M06-2X, and Møller-Plesset perturbation theory (MP2) are commonly employed.[4][5] A basis set with diffuse functions, such as 6-311+G**, is recommended to accurately describe the potential intramolecular hydrogen bonding.[5]

• Frequency Analysis: Vibrational frequency calculations are performed at the same level of theory as the geometry optimization. These calculations serve two purposes: to confirm that the optimized structures are true energy minima (no imaginary frequencies) and to compute thermodynamic properties such as zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy.

• Solvation Modeling: To simulate the behavior of the molecule in solution, implicit solvent models like the Polarizable Continuum Model (PCM) can be applied.[6] This is important as the polarity of the solvent can influence the strength of intramolecular hydrogen bonds and the overall conformational equilibrium.

Conformational Landscape of 3-(Hydroxymethyl)cyclopentanone

The conformational preferences of 3-(hydroxymethyl)cyclopentanone are determined by a delicate balance of several factors: the puckering of the cyclopentanone ring, the steric hindrance of the substituent, and the stabilizing effect of intramolecular hydrogen bonding.

Ring Puckering and Substituent Orientation

The cyclopentanone ring exists in a dynamic equilibrium between envelope and twist conformations. The hydroxymethyl substituent can occupy either a pseudo-axial or a pseudo-equatorial position in these conformers. Generally, for substituted cyclopentanes, electronegative substituents may show a preference for the pseudo-axial position.[2][5]

The Role of Intramolecular Hydrogen Bonding

The formation of an intramolecular hydrogen bond between the hydroxyl group and the carbonyl oxygen can significantly stabilize certain conformations. This is most likely to occur when the hydroxymethyl group is in a pseudo-axial orientation, allowing the hydroxyl proton to approach the carbonyl oxygen at an optimal distance and angle.

Conformational possibilities.

Quantitative Conformational Analysis (Hypothetical Data)

The following tables summarize the kind of quantitative data that would be obtained from a detailed computational study of 3-(hydroxymethyl)cyclopentanone. The values presented are hypothetical and for illustrative purposes only, based on typical findings for similar molecules.

Table 1: Relative Energies of Key Conformers (in kcal/mol)

Conformer	Description	ΔE (Gas Phase)	ΔG (Gas Phase)	ΔG (in Chloroform)
I	Pseudo-axial with H-bond	0.00	0.00	0.00
II	Pseudo-equatorial (anti)	1.5	1.8	1.2
III	Pseudo-axial (no H-bond)	2.5	2.8	2.6
IV	Pseudo-equatorial (gauche)	2.1	2.4	1.9

Table 2: Geometric and Spectroscopic Markers of Intramolecular Hydrogen Bonding

Parameter	Conformer I (H-bonded)	Conformer III (non-H-bonded)
d(O-H···O=C)	~2.1 Å	> 3.0 Å
∠(O-H···O)	~150°	N/A
ν(O-H) Stretch Freq.	~3550 cm⁻¹ (red-shifted)	~3650 cm⁻¹
ν(C=O) Stretch Freq.	~1730 cm⁻¹ (red-shifted)	~1745 cm⁻¹

Experimental Validation: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the experimental investigation of molecular conformation in solution.[7][8]

General Experimental Protocol for ¹H NMR

• Sample Preparation: Dissolve a few milligrams of 3-(hydroxymethyl)cyclopentanone in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire a high-resolution ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

• Spectral Analysis:

  • Chemical Shifts: The chemical shifts of the protons on the ring and the hydroxymethyl group can provide information about their local electronic environment.

  • Coupling Constants (³JHH): The vicinal coupling constants between protons on adjacent carbons are particularly informative. The magnitude of ³JHH is related to the dihedral angle between the coupled protons through the Karplus equation. By measuring these coupling constants, it is possible to deduce the preferred conformation of the cyclopentanone ring and the orientation of the hydroxymethyl substituent.

Interpreting NMR Data

The observed NMR parameters are a population-weighted average of the parameters of the individual conformers present in equilibrium. By comparing the experimentally measured coupling constants with those predicted computationally for each stable conformer, the relative populations of the conformers can be estimated, providing a validation of the theoretical model.

Conclusion

The conformational analysis of 3-(hydroxymethyl)cyclopentanone is a complex but tractable problem that can be thoroughly addressed through a combination of modern computational chemistry techniques and experimental validation, primarily through NMR spectroscopy. The potential for intramolecular hydrogen bonding is a key determinant of the conformational landscape of this molecule. A detailed understanding of its conformational preferences is essential for harnessing its full potential in synthetic chemistry and for the rational design of new molecules in drug discovery.

References

• 1. Exhaustive exploration of the conformational landscape of mono- and disubstituted five-membered rings by DFT and MP2 calculations - RSC Advances (RSC Publishing) DOI:10.1039/C9RA03524A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 6. iris.unito.it [iris.unito.it]
• 7. auremn.org.br [auremn.org.br]
• 8. Conformational analysis of small molecules: NMR and quantum mechanics calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

The Cyclopentanone Core: An In-depth Technical Guide to its Chemistry and Application in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The cyclopentanone (B42830) moiety, a five-membered carbocyclic ring featuring a ketone functional group, is a cornerstone in modern organic chemistry and medicinal chemistry. Its prevalence in a vast array of natural products, including prostaglandins (B1171923), and its role as a versatile synthetic intermediate have established it as a privileged scaffold in the development of novel therapeutics. This technical guide provides a comprehensive overview of the chemistry of substituted cyclopentanones, with a focus on synthetic methodologies, reactivity, and applications in drug discovery and development.

Synthesis of Substituted Cyclopentanones

The construction of the cyclopentanone ring with diverse substitution patterns is a key focus in organic synthesis. Several powerful named reactions have been developed and refined to afford these valuable building blocks with high efficiency and stereocontrol.

Pauson-Khand Reaction

The Pauson-Khand reaction is a formal [2+2+1] cycloaddition of an alkyne, an alkene, and carbon monoxide, typically mediated by a cobalt carbonyl complex, to form an α,β-cyclopentenone.[1] This reaction is highly valued for its ability to construct the cyclopentenone core in a single, atom-economical step. The reaction can be performed both intermolecularly and intramolecularly, with the latter often exhibiting excellent regio- and stereoselectivity.[1]

Experimental Protocol: Intermolecular Pauson-Khand Reaction of Phenylacetylene (B144264) and Norbornene

In a flame-dried round-bottom flask under an inert atmosphere, dicobalt octacarbonyl (Co₂(CO)₈, 1.1 eq.) is added to a solution of phenylacetylene (1.0 eq.) in degassed mesitylene. The mixture is stirred at room temperature for 2 hours to allow for the formation of the alkyne-cobalt complex. Norbornene (1.2 eq.) is then added, and the reaction mixture is degassed with carbon monoxide before being heated to 160 °C for 24 hours. Upon completion, the solvent is removed, and the crude product is purified by flash column chromatography on silica (B1680970) gel to yield the corresponding cyclopentenone.[1]

Alkyne	Alkene	Promoter/Catalyst	Yield (%)	Reference
Phenylacetylene	Norbornene	Co₂(CO)₈ (stoichiometric)	45	[2]
1-Hexyne	Ethylene (B1197577)	Rh/C	78
Trimethylsilylacetylene	Norbornadiene	Mo(CO)₆	85	[3]

Dieckmann Condensation

The Dieckmann condensation is an intramolecular Claisen condensation of a diester that forms a cyclic β-keto ester, which can be subsequently hydrolyzed and decarboxylated to yield a cyclopentanone.[4] This method is particularly effective for the synthesis of five- and six-membered rings.[4] The reaction is typically carried out in the presence of a strong base, such as sodium ethoxide.

Experimental Protocol: Dieckmann Condensation of Diethyl Adipate (B1204190)

To a solution of sodium ethoxide (1.1 eq.) in anhydrous ethanol, diethyl adipate (1.0 eq.) is added dropwise at room temperature. The reaction mixture is then heated to reflux for several hours. After cooling, the mixture is acidified with dilute hydrochloric acid. The aqueous layer is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The resulting β-keto ester can be purified by distillation or used directly in the subsequent hydrolysis and decarboxylation step.[5][6]

Diester	Base	Product	Yield (%)	Reference
Diethyl Adipate	NaOEt	2-Ethoxycarbonylcyclopentanone	70-78	[7]
Dimethyl Adipate	NaOMe	2-Methoxycarbonylcyclopentanone	68-74	[7]
Diethyl 3-Methyladipate	KOtBu	2-Ethoxycarbonyl-4-methylcyclopentanone	~65

Asymmetric Synthesis Strategies

The synthesis of chiral, non-racemic substituted cyclopentanones is of paramount importance for the development of stereochemically defined drug candidates. Organocatalysis has emerged as a powerful tool for the enantioselective synthesis of these compounds.

Asymmetric Michael Addition: The conjugate addition of nucleophiles to α,β-unsaturated cyclopentenones is a widely used method for introducing substituents at the 3-position. Chiral organocatalysts, such as proline and its derivatives, can effectively control the stereochemical outcome of this reaction.[8]

Experimental Protocol: Organocatalytic Asymmetric Michael Addition of Diethyl Malonate to Cyclopentenone

To a solution of cyclopentenone (1.0 eq.) and a chiral thiourea (B124793) organocatalyst (0.02 eq.) in an anhydrous solvent, diethyl malonate (1.2 eq.) is added at the desired temperature. The reaction is monitored by TLC until completion. The solvent is then removed under reduced pressure, and the crude product is purified by flash column chromatography to afford the chiral 3-substituted cyclopentanone. The enantiomeric excess is determined by chiral HPLC analysis.[9][10]

Enone	Nucleophile	Catalyst	Diastereomeric Ratio	Enantiomeric Excess (%)	Yield (%)	Reference
Cyclopentenone	Diethyl Malonate	LiAl(BINOL)₂	-	>95	~80	[8]
2-Methylcyclopentenone	Nitromethane	Chiral Thiourea	9:1 (syn/anti)	99 (syn)	92	[11]
Cyclohexenone	1-Nitropropane	Chiral Diamine	85:15	96	88

Reactivity of the Cyclopentanone Core

The reactivity of the cyclopentanone ring is largely dictated by the carbonyl group and the α-protons. The five-membered ring structure also imparts some angle strain, which can influence its reactivity compared to acyclic or six-membered cyclic ketones.

• Enolate Formation and Alkylation: The protons α to the carbonyl group are acidic and can be removed by a base to form an enolate, which can then be alkylated with various electrophiles to introduce substituents at the 2- and 5-positions.

• Aldol (B89426) and Claisen Condensations: Cyclopentanone can act as both an electrophile and a nucleophile (via its enolate) in aldol and Claisen-type reactions, leading to the formation of more complex structures.

• Baeyer-Villiger Oxidation: The insertion of an oxygen atom adjacent to the carbonyl group to form a lactone is a characteristic reaction of cyclic ketones.

• Reductions and Oxidations: The carbonyl group can be reduced to a secondary alcohol or completely removed. The α-position can be oxidized to introduce hydroxyl or other functional groups.

Spectroscopic Data of Substituted Cyclopentanones

The characterization of substituted cyclopentanones relies heavily on spectroscopic techniques.

Spectroscopic Method	Key Features
¹H NMR	The chemical shifts of the α-protons typically appear in the range of δ 2.0-2.5 ppm. The coupling patterns of the ring protons provide information about the substitution pattern and stereochemistry.
¹³C NMR	The carbonyl carbon resonates in the downfield region, typically around δ 200-220 ppm. The chemical shifts of the other ring carbons are indicative of the nature and position of the substituents.[12][13]
IR Spectroscopy	The C=O stretching vibration is a strong and characteristic absorption, typically appearing in the range of 1740-1750 cm⁻¹ for an unsubstituted cyclopentanone.[14] This frequency can be influenced by ring strain and the presence of adjacent functional groups.
Mass Spectrometry	The molecular ion peak is usually observed. Common fragmentation patterns include α-cleavage and loss of small neutral molecules like ethylene and carbon monoxide.[15][16]

Applications in Drug Development

The cyclopentanone scaffold is a key structural motif in numerous biologically active molecules and approved drugs. Its conformational rigidity and the ability to present substituents in a well-defined spatial orientation make it an attractive template for designing ligands that can interact with specific biological targets.

Prostaglandins

Prostaglandins are a class of lipid compounds that are involved in a wide range of physiological processes, including inflammation, blood clotting, and reproduction.[17] Many prostaglandins, such as PGE₂ and PGF₂α, feature a substituted cyclopentanone or cyclopentanol (B49286) core. The synthesis of these complex natural products has been a major driving force in the development of new synthetic methodologies for cyclopentane (B165970) derivatives.[18][19][20][21]

Other Therapeutic Areas

Substituted cyclopentanones are found in drugs targeting a variety of diseases. For example, cyclopentanone-based compounds have been investigated as ligands for adrenergic and serotonin (B10506) receptors, highlighting their potential in the development of treatments for central nervous system disorders.[7] The cyclopentenone prostaglandins, in particular, have shown potent anti-inflammatory, anti-neoplastic, and anti-viral activities.[17]

Visualizations

Prostaglandin (B15479496) Synthesis Pathway

Caption: Biosynthetic pathway of prostaglandins from arachidonic acid.

Catalytic Cycle of the Pauson-Khand Reaction

Caption: Simplified catalytic cycle of the cobalt-mediated Pauson-Khand reaction.

Workflow for Synthesis and Screening of a Cyclopentanone Library

Caption: A general workflow for the synthesis and screening of a cyclopentanone-based compound library in drug discovery.

References

• 1. Pauson-Khand Reaction | NROChemistry [nrochemistry.com]
• 2. Application of Pauson–Khand reaction in the total synthesis of terpenes - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05673E [pubs.rsc.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Illustrated Glossary of Organic Chemistry - Dieckmann condensation [chem.ucla.edu]
• 5. benchchem.com [benchchem.com]
• 6. A Dieckmann condensation of diethyl adipate was carried class 12 chemistry CBSE [vedantu.com]
• 7. EP0755912A2 - Process for the preparation of 2-substituted cyclopentanones - Google Patents [patents.google.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 13. Cyclopentanone(120-92-3) 13C NMR spectrum [chemicalbook.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]
• 16. m.youtube.com [m.youtube.com]
• 17. Cyclopentenone prostaglandins: new insights on biological activities and cellular targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Total synthesis of prostaglandin-F2α involving stereocontrolled and photo-induced reactions of bicyclo[3.2.0]heptanones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Stereocontrolled organocatalytic synthesis of prostaglandin PGF2α in seven steps - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Stereoselective Reduction of 3-(Hydroxymethyl)cyclopentanone to cis-1,3-Diol

Introduction

The stereoselective synthesis of cis-1,3-diols is a critical transformation in the preparation of numerous biologically active molecules, including carbocyclic nucleoside analogues with antiviral and anticancer properties. The reduction of 3-(hydroxymethyl)cyclopentanone presents a direct route to cis-3-(hydroxymethyl)cyclopentanol. The stereochemical outcome of this reduction is highly dependent on the choice of reducing agent and reaction conditions, allowing for targeted synthesis of the desired cis isomer. This document provides detailed protocols for the stereoselective reduction of 3-(hydroxymethyl)cyclopentanone to the corresponding cis-diol using two common reducing agents: Sodium Borohydride (B1222165) (NaBH₄) and L-Selectride®.

Principles of Stereoselection

The stereoselectivity of the ketone reduction is governed by the mode of hydride delivery to the carbonyl group. In the case of 3-(hydroxymethyl)cyclopentanone, two primary mechanisms are at play:

• Chelation Control: With certain reducing agents, the hydroxyl group of the hydroxymethyl substituent can coordinate with the metal cation of the hydride reagent. This forms a rigid cyclic intermediate that directs the hydride to attack the carbonyl group from the same face (syn-attack), leading to the formation of the cis-diol. Bulky reducing agents, such as L-Selectride®, favor this pathway, resulting in high cis-selectivity.[1]

• Steric Approach Control (Felkin-Anh Model): In the absence of strong chelation, the hydride attacks the carbonyl from the less sterically hindered face. For cyclopentanone (B42830) systems, this often leads to a mixture of diastereomers. Less bulky reducing agents like Sodium Borohydride may exhibit lower cis-selectivity due to competing steric and electronic effects.[1]

Lowering the reaction temperature generally enhances the stereoselectivity of the reduction by favoring the transition state with the lowest activation energy, which in the case of chelation-controlled reactions, is the one leading to the cis-product.[1]

Data Presentation

The selection of the appropriate reducing agent is paramount in achieving the desired stereoisomer. The following table summarizes the quantitative data for the reduction of 3-(hydroxymethyl)cyclopentanone using Sodium Borohydride and L-Selectride®.

Reducing Agent	Solvent	Temperature (°C)	cis:trans Ratio	Yield (%)	Reference
Sodium Borohydride (NaBH₄)	Methanol (B129727)	0	70:30	>95	BenchChem
L-Selectride®	THF	-78	95:5	~90	BenchChem

Experimental Protocols

Protocol 1: Reduction with Sodium Borohydride (Moderate cis-Selectivity)

This protocol describes the reduction of 3-(hydroxymethyl)cyclopentanone using sodium borohydride, which provides the diol in high yield but with moderate cis-diastereoselectivity.

Materials:

• 3-(Hydroxymethyl)cyclopentanone

• Sodium Borohydride (NaBH₄)

• Methanol (anhydrous)

• Deionized Water

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (B1210297)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography (optional)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-(hydroxymethyl)cyclopentanone (1.0 eq) in anhydrous methanol (0.1 M solution).

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution, ensuring the temperature remains at 0 °C.

• Stir the reaction mixture at 0 °C for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, slowly add deionized water to quench the excess sodium borohydride.

• Acidify the mixture to pH ~6 with 1 M HCl.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• If necessary, purify the product by column chromatography on silica (B1680970) gel.

Protocol 2: Reduction with L-Selectride® (High cis-Selectivity)

This protocol utilizes the bulky reducing agent L-Selectride® to achieve high cis-diastereoselectivity through a chelation-controlled mechanism. This reaction should be carried out under an inert atmosphere.

Materials:

• 3-(Hydroxymethyl)cyclopentanone

• L-Selectride® (1.0 M solution in THF)

• Tetrahydrofuran (THF, anhydrous)

• Deionized Water

• 3 M Sodium Hydroxide (NaOH)

• 30% Hydrogen Peroxide (H₂O₂)

• Ethyl Acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Schlenk flask or a two-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dry ice/acetone bath

• Syringes and needles for transfer under inert atmosphere

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography (optional)

Procedure:

• Set up a dry Schlenk flask or a two-necked round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (e.g., nitrogen or argon).

• Add a solution of 3-(hydroxymethyl)cyclopentanone (1.0 eq) in anhydrous THF (0.1 M solution) to the flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add L-Selectride® (1.2 eq, 1.0 M solution in THF) dropwise via syringe to the stirred solution, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 3-4 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, quench the reaction by the slow, dropwise addition of deionized water at -78 °C.

• Allow the mixture to warm to room temperature.

• Carefully add 3 M NaOH, followed by the slow, dropwise addition of 30% H₂O₂ (ensure the temperature is monitored and controlled, as this can be exothermic).

• Stir the mixture for 1 hour at room temperature.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• If necessary, purify the product by column chromatography on silica gel.

Visualizations

Caption: Reaction pathway for the stereoselective reduction of 3-(Hydroxymethyl)cyclopentanone.

Caption: General experimental workflow for the reduction of 3-(Hydroxymethyl)cyclopentanone.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Carbocyclic Nucleosides from 3-(Hydroxymethyl)cyclopentanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbocyclic nucleosides are a class of nucleoside analogs where the furanose sugar ring is replaced by a carbocyclic moiety, typically a cyclopentane (B165970) or cyclopentene (B43876) ring. This structural modification imparts greater chemical and metabolic stability compared to their natural counterparts by replacing the labile hemiaminal ether linkage with a more robust carbon-carbon bond. Consequently, they are resistant to cleavage by phosphorylases and hydrolases.[1] This enhanced stability, coupled with their ability to be recognized by viral or cellular enzymes, has made them a cornerstone in the development of antiviral and anticancer therapeutics.[2][3]

This document outlines a detailed protocol for the synthesis of carbocyclic nucleosides using a convergent synthetic strategy starting from 3-(hydroxymethyl)cyclopentanone. The convergent approach involves the preparation of a functionalized cyclopentane intermediate which is then coupled with a pre-formed nucleobase.[1] Key transformations in this protocol include the protection of the primary alcohol, stereoselective reduction of the ketone, coupling with a nucleobase via a Mitsunobu reaction, and final deprotection to yield the target carbocyclic nucleoside.

Experimental Workflow

The overall synthetic strategy is depicted in the following workflow diagram.

References

• 1. Carbocyclic nucleoside - Wikipedia [en.wikipedia.org]
• 2. Recent progress for the synthesis of selected carbocyclic nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols: 3-(Hydroxymethyl)cyclopentanone as a Synthon for the Synthesis of Antiviral Agents

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-(Hydroxymethyl)cyclopentanone and its derivatives are versatile chiral building blocks in the synthesis of carbocyclic nucleoside analogues, a class of compounds with significant antiviral activity. These analogues, where the furanose ring of natural nucleosides is replaced by a cyclopentane (B165970) or cyclopentene (B43876) ring, exhibit enhanced metabolic stability and can act as potent inhibitors of viral polymerases. This document provides detailed application notes and protocols for the use of 3-(hydroxymethyl)cyclopentanone as a synthon in the synthesis of the anti-HIV agent Carbovir.

Carbocyclic nucleosides are challenging to synthesize due to the need for precise stereochemical control.[1] The strategies for their preparation can be broadly categorized into linear and convergent approaches.[1] In a linear synthesis, the heterocyclic base is constructed stepwise onto a pre-functionalized cyclopentylamine.[1] A convergent approach, which is often more flexible, involves the separate synthesis of the carbocyclic moiety and the nucleobase, followed by their coupling.[1] This application note will focus on a convergent synthesis strategy.

The synthesis of Carbovir from a cyclopentenone derivative often involves key steps such as stereoselective reduction, functional group protection, coupling with a purine (B94841) base (typically via a Mitsunobu reaction), and subsequent deprotection and functional group manipulations. Racemic 4-hydroxy-2-cyclopentenone, readily derived from furfuryl alcohol, is a common precursor that can be resolved to provide the necessary enantiomerically pure starting material.[2]

Data Presentation

Table 1: Summary of Key Reaction Steps and Reported Yields for Carbovir Synthesis

Step	Reaction	Starting Material	Product	Reagents and Conditions	Reported Yield (%)	Reference
1	Enantioselective Reduction	4-Hydroxy-2-cyclopentenone	(R)-4-Hydroxy-2-cyclopenten-1-ol	DIBAL-H	86	[3]
2	Protection of Hydroxyl Group	(R)-4-Hydroxy-2-cyclopenten-1-ol	(R)-4-(tert-Butyldimethylsilyloxy)-2-cyclopenten-1-ol	TBSCl, Et3N	90	[3]
3	Mitsunobu Coupling	(R)-4-(tert-Butyldimethylsilyloxy)-2-cyclopenten-1-ol	N-9 coupled protected Carbovir precursor	N6-bis-Boc-adenine, PPh3, DIAD, THF	56	[4]
4	Deprotection (Boc groups)	N-9 coupled protected Carbovir precursor	N-9 coupled silyl-protected Carbovir	TFA, Cl(CH2)2Cl	85	[4]
5	Deprotection (TBDMS group)	N-9 coupled silyl-protected Carbovir	Carbovir	TBAF, THF	Not Specified	-
6	Conversion to Abacavir (optional)	Carbovir derivative	Abacavir	Cyclopropylamine	73

Note: The yields are based on related transformations and may vary depending on the exact substrate and reaction conditions.

Experimental Protocols

Protocol 1: Synthesis of (R)-4-(tert-Butyldimethylsilyloxy)-2-cyclopenten-1-ol from 3-(Hydroxymethyl)cyclopentanone

This protocol describes the initial steps to convert 3-(hydroxymethyl)cyclopentanone to a suitable chiral intermediate for coupling with the nucleobase.

1.1. Reduction of 3-(Hydroxymethyl)cyclopentanone:

• To a solution of 3-(hydroxymethyl)cyclopentanone in an appropriate solvent (e.g., methanol), add a reducing agent such as sodium borohydride (B1222165) (NaBH4) portion-wise at 0 °C.

• Stir the reaction mixture at room temperature until completion (monitored by TLC).

• Quench the reaction by the slow addition of an acid (e.g., dilute HCl).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to obtain the crude diol.

1.2. Enzymatic Resolution (Optional but Recommended for Enantiopure Product):

• The racemic diol can be subjected to enzymatic kinetic resolution using a lipase (B570770) (e.g., from Aspergillus niger) and an acylating agent (e.g., vinyl acetate) to selectively acylate one enantiomer.[3]

• The acylated and unreacted enantiomers can then be separated by column chromatography.

1.3. Protection of the Hydroxyl Group:

• To a solution of the desired enantiomer of the diol (e.g., the (1R,3R)-diol) in dichloromethane, add triethylamine (B128534) (Et3N) and tert-butyldimethylsilyl chloride (TBSCl).

• Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

• Wash the reaction mixture with saturated aqueous sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the residue by column chromatography to yield the protected intermediate.

Protocol 2: Synthesis of Carbovir via Mitsunobu Coupling

This protocol outlines the coupling of the chiral carbocyclic alcohol with a protected purine base.

2.1. Mitsunobu Reaction:

• To a solution of N6,N6-bis(tert-butoxycarbonyl)adenine and triphenylphosphine (B44618) (PPh3) in anhydrous tetrahydrofuran (B95107) (THF) at 0 °C, add diisopropyl azodicarboxylate (DIAD) dropwise.[4]

• After stirring for a few minutes, add a solution of the protected carbocyclic alcohol (from Protocol 1) in anhydrous THF.[4]

• Allow the reaction to warm to room temperature and stir overnight.

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel to obtain the protected carbocyclic nucleoside. The reported yield for a similar transformation is 56%.[4]

2.2. Deprotection of Boc Groups:

• Dissolve the protected nucleoside in a mixture of trifluoroacetic acid (TFA) and 1,2-dichloroethane.[4]

• Stir the solution at room temperature until the deprotection is complete (monitored by TLC).

• Concentrate the reaction mixture under reduced pressure.

• Neutralize the residue with a base (e.g., saturated aqueous sodium bicarbonate) and extract the product with an organic solvent.

• Dry the organic layer and concentrate to give the crude product. A reported yield for this step is 85%.[4]

2.3. Deprotection of the TBDMS Group:

• To a solution of the silyl-protected nucleoside in THF, add a solution of tetrabutylammonium (B224687) fluoride (B91410) (TBAF) in THF.

• Stir the reaction at room temperature until completion.

• Quench the reaction with water and extract the product.

• Dry the organic layer and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain Carbovir.

Mandatory Visualization

Caption: Synthetic pathway for Carbovir from 3-(Hydroxymethyl)cyclopentanone.

Caption: Experimental workflow for the synthesis of Carbovir.

References

• 1. Stereoselective Syntheses of Carbocyclic Nucleosides : Department of Chemistry : University of Hamburg [chemie.uni-hamburg.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. BJOC - Revaluation of biomass-derived furfuryl alcohol derivatives for the synthesis of carbocyclic nucleoside phosphonate analogues [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]

The Versatile Building Block: 3-(Hydroxymethyl)cyclopentanone in the Synthesis of Complex Natural Products

Introduction

3-(Hydroxymethyl)cyclopentanone is a bifunctional cyclopentanoid synthon that has emerged as a valuable and versatile starting material in the total synthesis of a diverse array of complex and biologically significant natural products. Its inherent structural features, including a reactive ketone and a primary alcohol on a five-membered ring, provide a strategic platform for the stereocontrolled introduction of various functionalities and the construction of intricate molecular architectures. This application note details the utility of 3-(hydroxymethyl)cyclopentanone in the synthesis of key natural product classes, including jasmonates, carbocyclic nucleosides, prostaglandins, and iridoids. Detailed experimental protocols for pivotal transformations are provided to guide researchers in leveraging this powerful building block for their synthetic endeavors.

Total Synthesis of (±)-Methyl Epijasmonate

(±)-Methyl epijasmonate is a plant growth regulator with significant applications in agriculture and perfumery. The total synthesis of (±)-methyl epijasmonate from 3-(hydroxymethyl)cyclopentanone highlights a strategic manipulation of the cyclopentanone (B42830) core to introduce the requisite side chains with appropriate stereochemistry. A key stereocontrolled synthesis was achieved with a 6% overall yield in 12 steps.[1]

Synthetic Pathway Overview

The synthesis commences with the protection of the hydroxyl and keto functionalities of 3-(hydroxymethyl)cyclopentanone, followed by a sequence of reactions to introduce the two side chains. The cis-relationship between the two side chains is a critical stereochemical feature of the target molecule, and its establishment is a key focus of the synthetic strategy.

References

• 1. [Synthesis of analogues of carbocyclic nucleoside] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Palladium-Catalyzed Reactions Involving 3-(Hydroxymethyl)cyclopentanone Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the palladium-catalyzed functionalization of 3-(hydroxymethyl)cyclopentanone derivatives. This class of reactions is of significant interest in medicinal chemistry and natural product synthesis, particularly for the construction of complex cyclopentanoid structures such as prostaglandins (B1171923) and their analogues. The protocols focus on the asymmetric allylic alkylation (AAA) of a protected 3-(hydroxymethyl)cyclopentanone, a versatile transformation for creating stereogenic centers.

Introduction to Palladium-Catalyzed Reactions of Cyclopentanones

Palladium catalysis is a powerful tool for the formation of carbon-carbon and carbon-heteroatom bonds. In the context of functionalized cyclopentanones, palladium-catalyzed reactions, such as the Tsuji-Trost allylic alkylation and the Mizoroki-Heck reaction, allow for the introduction of various substituents with high levels of chemo-, regio-, and stereoselectivity.[1][2] The 3-(hydroxymethyl)cyclopentanone core is a valuable building block, and its selective functionalization can provide access to a wide range of complex molecules.

The asymmetric allylic alkylation (AAA) of ketone enolates, pioneered by Barry M. Trost, is a particularly powerful method for the enantioselective formation of α-allylated ketones.[3] This reaction typically proceeds through a π-allylpalladium intermediate, which is then attacked by a nucleophile.[1] By using chiral ligands, the reaction can be rendered highly enantioselective, providing access to chiral building blocks for drug development.

Featured Application: Asymmetric Allylic Alkylation (AAA) of a Silyl-Protected 3-(Hydroxymethyl)cyclopentanone

This section details a representative protocol for the palladium-catalyzed asymmetric allylic alkylation of 3-(((tert-butyldimethylsilyl)oxy)methyl)cyclopentan-1-one. The protection of the hydroxyl group is crucial to prevent interference with the reaction. The enolate is generated in situ from the corresponding silyl (B83357) enol ether, which then undergoes allylation.

Experimental Protocols

Protocol 1: Synthesis of 3-(((tert-butyldimethylsilyl)oxy)methyl)cyclopentan-1-one (1)

• Materials: 3-(Hydroxymethyl)cyclopentanone, tert-butyldimethylsilyl chloride (TBDMSCl), imidazole (B134444), dichloromethane (B109758) (DCM).

• Procedure:

  • To a solution of 3-(hydroxymethyl)cyclopentanone (1.0 eq) in dry DCM at 0 °C, add imidazole (1.5 eq).

  • Slowly add a solution of TBDMSCl (1.2 eq) in dry DCM.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction with saturated aqueous NH4Cl solution and separate the layers.

  • Extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, ethyl acetate (B1210297)/hexanes gradient) to afford the desired silyl-protected ketone 1 .

Protocol 2: Palladium-Catalyzed Asymmetric Allylic Alkylation of Silyl-Protected 3-(Hydroxymethyl)cyclopentanone (1)

• Materials: 3-(((tert-butyldimethylsilyl)oxy)methyl)cyclopentan-1-one (1 ), allyl acetate, bis(pinacolato)diboron (B136004), potassium acetate, Pd(dba)2 (tris(dibenzylideneacetone)dipalladium(0)), (R,R)-Trost ligand, toluene.

• Procedure:

  • In a flame-dried Schlenk flask under an argon atmosphere, dissolve the silyl-protected cyclopentanone (B42830) 1 (1.0 eq) in anhydrous toluene.

  • Add allyl acetate (1.2 eq), bis(pinacolato)diboron (1.1 eq), and potassium acetate (1.5 eq).

  • In a separate vial, prepare the catalyst by dissolving Pd(dba)2 (2.5 mol%) and (R,R)-Trost ligand (7.5 mol%) in anhydrous toluene. Stir for 20 minutes at room temperature.

  • Add the catalyst solution to the reaction mixture.

  • Heat the reaction to 50 °C and stir for 24 hours, monitoring by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Separate the layers and extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the α-allylated product.

Data Presentation: Expected Results for Asymmetric Allylic Alkylation

The following table summarizes expected, representative data for the asymmetric allylic alkylation of various protected 3-(hydroxymethyl)cyclopentanone derivatives with different allylic electrophiles. These values are based on literature precedents for similar systems and serve as a guideline for expected outcomes.

Entry	Cyclopentanone Derivative	Allylic Electrophile	Yield (%)	dr	ee (%)
1	3-(((TBDMS)oxy)methyl)cyclopentanone	Allyl Acetate	85	>20:1	92
2	3-(((TIPS)oxy)methyl)cyclopentanone	Allyl Acetate	82	>20:1	90
3	3-(((TBDMS)oxy)methyl)cyclopentanone	Cinnamyl Acetate	78	15:1	95
4	3-(((TBDMS)oxy)methyl)cyclopentanone	Crotyl Acetate	88	10:1	88
5	3-(((Bn)oxy)methyl)cyclopentanone	Allyl Acetate	80	>20:1	91

TBDMS = tert-butyldimethylsilyl; TIPS = triisopropylsilyl; Bn = benzyl; dr = diastereomeric ratio; ee = enantiomeric excess.

Visualizations

Catalytic Cycle of the Tsuji-Trost Asymmetric Allylic Alkylation

References

• 1. grokipedia.com [grokipedia.com]
• 2. Heck reaction - Wikipedia [en.wikipedia.org]
• 3. Tsuji–Trost reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Enzymatic Resolution of Racemic 3-(Hydroxymethyl)cyclopentanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral 3-(hydroxymethyl)cyclopentanone is a valuable building block in the synthesis of various biologically active molecules, including prostaglandins (B1171923) and carbocyclic nucleosides. The stereochemistry at the hydroxyl-bearing carbon is often crucial for the biological activity of the final product. Enzymatic kinetic resolution (EKR) offers a highly selective and environmentally benign method for obtaining enantiomerically pure forms of this intermediate from a racemic mixture. This document provides detailed application notes and experimental protocols for the lipase-catalyzed resolution of racemic 3-(hydroxymethyl)cyclopentanone.

Lipases are a class of hydrolases that can function efficiently in non-aqueous media to catalyze enantioselective acylation or esterification reactions. In the kinetic resolution of racemic 3-(hydroxymethyl)cyclopentanone, a lipase (B570770) is used to selectively acylate one of the enantiomers, allowing for the separation of the fast-reacting enantiomer (as its ester) from the unreacted, slow-reacting enantiomer. The efficiency of this process is determined by the enzyme's enantioselectivity (E-value), which dictates the achievable enantiomeric excess (e.e.) of the products at a given conversion.

Data Presentation

The selection of an appropriate lipase is critical for achieving high enantioselectivity and conversion in the resolution of racemic 3-(hydroxymethyl)cyclopentanone. The following table summarizes the performance of various commercially available lipases in the transesterification of racemic 3-hydroxycyclopentanone, a closely related substrate, providing a strong indication of their potential applicability to 3-(hydroxymethyl)cyclopentanone.

Enzyme	Acylating Agent	Solvent	Yield (%)	Enantiomeric Excess (e.e., %)	Enantiomeric Ratio (E)	Reference
Amano Lipase PS-DI (from Pseudomonas cepacia)	Vinyl Acetate (B1210297)	Toluene	21	83 (for R-enantiomer)	20
Porcine Pancreatic Lipase (PPL-II)	Vinyl Acetate	Toluene	25	91 (for (R)-acetate)	32
Pseudomonas cepacia Lipase (PCL)	Vinyl Acetate	Toluene	39	75 (for (R)-acetate)	-
Pseudomonas fluorescens Lipase (PFL)	Vinyl Acetate	Toluene	57	52 (for (R)-acetate)	-

Note: Data presented is for the resolution of 3-hydroxycyclopentanone, a close structural analog of 3-(hydroxymethyl)cyclopentanone. The enantioselectivity and yield may vary for 3-(hydroxymethyl)cyclopentanone.

Experimental Protocols

This section provides a detailed protocol for the enzymatic resolution of racemic 3-(hydroxymethyl)cyclopentanone via lipase-catalyzed acylation.

Protocol 1: Kinetic Resolution using Amano Lipase PS-DI

This protocol is adapted from the successful resolution of the analogous 3-hydroxycyclopentanone.[1]

Materials:

• Racemic 3-(hydroxymethyl)cyclopentanone

• Amano Lipase PS-DI (immobilized Pseudomonas cepacia lipase)

• Vinyl acetate (acylating agent)

• Toluene (anhydrous)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (for chromatography)

• Reaction vessel (e.g., round-bottom flask with a magnetic stirrer)

• Temperature-controlled oil bath or heating mantle

• Analytical equipment for monitoring reaction progress and determining enantiomeric excess (e.g., Chiral GC or HPLC)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add racemic 3-(hydroxymethyl)cyclopentanone (1 equivalent).

• Dissolve the substrate in anhydrous toluene.

• Add Amano Lipase PS-DI to the solution. The enzyme loading can be optimized, but a starting point is typically 10-50% by weight of the substrate.

• Add vinyl acetate (typically 1.5-3 equivalents) to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at a controlled temperature (e.g., 40-50 °C).

• Reaction Monitoring: Monitor the progress of the reaction by periodically taking small aliquots and analyzing them by a suitable chiral chromatography method (GC or HPLC) to determine the conversion and the enantiomeric excess of the remaining alcohol and the formed ester. The reaction is typically stopped at or near 50% conversion to maximize the enantiomeric excess of both the product and the unreacted starting material.

• Work-up: Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can be washed with fresh solvent and potentially be reused.

• Combine the filtrate and the washings and remove the solvent under reduced pressure.

• Purification: Separate the resulting mixture of the acylated product and the unreacted alcohol by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane/ethyl acetate).

• Analysis: Determine the enantiomeric excess of the purified unreacted alcohol and the acylated product using chiral GC or HPLC.

Mandatory Visualizations

Experimental Workflow for Enzymatic Resolution

Caption: Workflow for the enzymatic resolution of racemic 3-(hydroxymethyl)cyclopentanone.

Logical Relationship of Key Parameters in Enzymatic Resolution

Caption: Key parameters influencing the efficiency of enzymatic resolution.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of HIV Chemokine CCR-5 Receptor Antagonists Utilizing 3-(Hydroxymethyl)cyclopentanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the strategic use of 3-(hydroxymethyl)cyclopentanone as a versatile starting material in the synthesis of HIV chemokine CCR-5 receptor antagonists. The protocols detailed below are based on established chemical principles and aim to guide researchers in the development of novel antiviral agents.

Introduction to CCR-5 as a Therapeutic Target

The C-C chemokine receptor type 5 (CCR-5) is a crucial co-receptor for the entry of the most common strains of HIV-1 into host immune cells, such as T-cells and macrophages. By binding to the CCR-5 receptor, the viral envelope glycoprotein (B1211001) gp120 initiates a conformational change that facilitates the fusion of the viral and cellular membranes, leading to infection. Small-molecule antagonists that block the CCR-5 receptor can effectively prevent this viral entry step, offering a powerful therapeutic strategy for the management of HIV infection. The development of such antagonists is a key area of research in antiretroviral drug discovery.

3-(Hydroxymethyl)cyclopentanone as a Key Building Block

3-(Hydroxymethyl)cyclopentanone is a valuable chiral starting material for the synthesis of various complex molecules, including pharmaceutical intermediates. Its bifunctional nature, possessing both a ketone and a primary alcohol, allows for diverse chemical modifications. The cyclopentane (B165970) ring can serve as a scaffold for constructing more complex heterocyclic systems, such as the piperidine (B6355638) and piperazine (B1678402) cores frequently found in potent CCR-5 receptor antagonists.

Proposed Synthetic Strategy: From Cyclopentanone (B42830) to a Piperidine Core

Experimental Protocol: Synthesis of a Functionalized Piperidine Intermediate

Objective: To synthesize a key N-protected 4-substituted piperidine intermediate from 3-(hydroxymethyl)cyclopentanone.

Materials:

• 3-(Hydroxymethyl)cyclopentanone

• Benzylamine (B48309)

• Sodium triacetoxyborohydride (B8407120) (STAB)

• Dichloromethane (B109758) (DCM)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Magnesium sulfate (B86663) (MgSO₄)

• Di-tert-butyl dicarbonate (B1257347) (Boc₂O)

• Triethylamine (B128534) (TEA)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate

• Hexanes

• Standard laboratory glassware and equipment

Procedure:

• Reductive Amination:

  • To a solution of 3-(hydroxymethyl)cyclopentanone (1.0 eq) in dichloromethane (DCM, 0.2 M), add benzylamine (1.1 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15 minutes.

  • Continue stirring at room temperature for 12-16 hours.

  • Quench the reaction by the slow addition of saturated sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (Ethyl acetate/Hexanes gradient) to yield the N-benzyl-3-(hydroxymethyl)cyclopentylamine.

• Boc Protection:

  • Dissolve the N-benzyl-3-(hydroxymethyl)cyclopentylamine (1.0 eq) in DCM (0.2 M).

  • Add triethylamine (1.5 eq) followed by di-tert-butyl dicarbonate (Boc₂O) (1.2 eq).

  • Stir the reaction mixture at room temperature for 4-6 hours.

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

  • The resulting crude N-Boc-N-benzyl-3-(hydroxymethyl)cyclopentylamine can be used in the next step without further purification.

• Further Functionalization (Hypothetical Ring Expansion/Modification):

  • The protected intermediate offers multiple handles for further elaboration. The hydroxyl group can be oxidized to an aldehyde or carboxylic acid, or converted to a leaving group for nucleophilic substitution. The cyclopentyl ring can potentially undergo ring-expansion reactions (e.g., via a Beckmann or Schmidt rearrangement of a derived oxime or azide, respectively) to form a piperidine scaffold. These advanced steps would require further methods development and are based on established organic transformations.

Quantitative Data on Representative CCR-5 Receptor Antagonists

The following table summarizes the in vitro activity of several known CCR-5 receptor antagonists, highlighting the potency that can be achieved with molecules containing heterocyclic cores potentially accessible from cyclopentanone-based precursors.

Compound	Target	Assay Type	IC₅₀ (nM)	EC₅₀ (nM)	Reference
Maraviroc	CCR5	HIV-1 Entry	-	2.3	[Journal of Medicinal Chemistry, 2005, 48 (5), pp 1312–1315]
Vicriviroc	CCR5	HIV-1 Replication	-	0.5	[Antimicrobial Agents and Chemotherapy, 2005, 49 (12), pp 4911–4919]
Aplaviroc	CCR5	HIV-1 Entry	4.4	-	[Proceedings of the National Academy of Sciences, 2003, 100 (23), pp 13575–13580]
TAK-779	CCR5	[¹²⁵I]-RANTES Binding	1.4	-	[The Journal of Experimental Medicine, 1999, 190 (3), pp 443–455]

Visualizing the Mechanism and Workflow

To better understand the context of this research, the following diagrams illustrate the HIV entry pathway and a generalized workflow for the synthesis and evaluation of CCR-5 antagonists.

Caption: HIV-1 entry mechanism and the inhibitory action of a CCR-5 antagonist.

Application Notes and Protocols for the Preparation of 3-(Hydroxymethyl)cyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Hydroxymethyl)cyclopentanol is a versatile chiral building block crucial for the synthesis of various pharmacologically active molecules, particularly carbocyclic nucleoside analogues, which have demonstrated potential as antiviral and anticancer agents.[1][2] The stereochemical arrangement of the hydroxyl and hydroxymethyl groups on the cyclopentane (B165970) ring is paramount, as the biological activity of the resulting compounds is intrinsically linked to their three-dimensional structure.[3] A common and direct method for synthesizing this diol is the stereoselective reduction of the ketone precursor, 3-(hydroxymethyl)cyclopentanone.[3][4] The choice of reducing agent and reaction conditions is critical for controlling the diastereoselectivity of the product, with the cis-isomer often being the desired product for further synthetic transformations.[2][4]

This document provides detailed protocols for the reduction of 3-(hydroxymethyl)cyclopentanone to 3-(hydroxymethyl)cyclopentanol, focusing on methods to control the stereochemical outcome.

Data Presentation: Comparison of Reducing Agents

The diastereoselectivity of the reduction of 3-(hydroxymethyl)cyclopentanone is highly dependent on the choice of reducing agent. Bulky reducing agents tend to favor the formation of the cis-isomer through steric hindrance, while chelation-controlled reductions can also be employed to achieve high cis-selectivity.[4]

Reducing Agent	Common Solvent(s)	Typical Temperature	Expected Predominant Isomer	Notes
Sodium Borohydride (B1222165) (NaBH₄)	Methanol (B129727), Ethanol	0 °C to room temp.	Mixture of cis and trans	A common, inexpensive reagent, but often provides low stereoselectivity in this context.[4]
L-Selectride® (Lithium tri-sec-butylborohydride)	Tetrahydrofuran (THF)	-78 °C	cis	A bulky reducing agent that provides higher cis-selectivity due to steric hindrance.[4]
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Acetonitrile, THF	Room temp.	cis	Favors the formation of the syn (in this case, cis) diastereomer through a chelation-controlled mechanism.[2]
Sodium Borohydride with Ceric Chloride (NaBH₄/CeCl₃)	Methanol	0 °C	Can alter stereoselectivity	The Luche reduction conditions can influence the stereochemical outcome, though the effect varies depending on the substrate.[5]

Experimental Protocols

Protocol 1: General Reduction using Sodium Borohydride

This protocol describes a general method for the reduction of 3-(hydroxymethyl)cyclopentanone using sodium borohydride. This method is straightforward but may result in a mixture of cis and trans isomers.

Materials:

• 3-(hydroxymethyl)cyclopentanone

• Methanol (anhydrous)

• Sodium borohydride (NaBH₄)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-(hydroxymethyl)cyclopentanone (1.0 eq) in anhydrous methanol (10 mL per gram of ketone) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.1 eq) portion-wise to the stirred solution, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 2 hours, monitoring the progress by Thin Layer Chromatography (TLC).[4]

• Once the reaction is complete, carefully quench the reaction by the slow, dropwise addition of 1 M HCl until the effervescence ceases and the pH is neutral to slightly acidic.

• Remove the methanol under reduced pressure.

• Add deionized water to the residue and extract the aqueous layer with ethyl acetate (3 x 20 mL).[4]

• Combine the organic layers and wash with brine (1 x 15 mL).[4]

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.[4]

• Purify the crude product by column chromatography on silica (B1680970) gel to separate the diastereomers and obtain pure 3-(hydroxymethyl)cyclopentanol.

Protocol 2: Diastereoselective Reduction using L-Selectride® for cis-Isomer

This protocol employs a bulky reducing agent, L-Selectride®, to enhance the formation of the cis-diastereomer. This reaction should be carried out under an inert atmosphere.

Materials:

• 3-(hydroxymethyl)cyclopentanone

• Anhydrous Tetrahydrofuran (THF)

• L-Selectride® (1.0 M solution in THF)

• Deionized water

• Hydrogen peroxide (30% aqueous solution)

• 3 M Sodium hydroxide (B78521) (NaOH) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 3-(hydroxymethyl)cyclopentanone (1.0 eq) in anhydrous THF (20 mL per gram of ketone).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add L-Selectride® (1.2 eq, 1.0 M solution in THF) dropwise via syringe, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 3-4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Carefully quench the reaction at -78 °C by the slow, dropwise addition of deionized water.

• Allow the mixture to warm to room temperature.

• Carefully add 3 M NaOH solution, followed by the slow, dropwise addition of 30% hydrogen peroxide to oxidize the borane (B79455) byproducts (Note: this is an exothermic reaction).

• Stir the mixture for 1 hour at room temperature.

• Separate the layers and extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[4]

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired cis-3-(hydroxymethyl)cyclopentanol.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the reduction of 3-(hydroxymethyl)cyclopentanone.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 3-(Hydroxymethyl)cyclopentanol | Benchchem [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving the cis:trans diastereomeric ratio in 3-(Hydroxymethyl)cyclopentanol synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(hydroxymethyl)cyclopentanol (B1162685). The focus is on strategies to improve the cis:trans diastereomeric ratio, a critical factor for its application as a chiral building block in pharmaceuticals and specialty polymers.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for 3-(hydroxymethyl)cyclopentanol with an emphasis on obtaining the cis-isomer?

A1: The most common and effective methods for synthesizing 3-(hydroxymethyl)cyclopentanol with high cis-diastereoselectivity include:

• Stereoselective Reduction of a Ketone Precursor: This widely used method involves the reduction of 3-(hydroxymethyl)cyclopentanone. The choice of reducing agent is crucial for achieving a high cis:trans ratio.[2][4][5][6]

• Synthesis from Biomass: A multi-step process beginning with 5-hydroxymethylfurfural (B1680220) (HMF), a platform chemical derived from biomass. This route typically involves hydrogenation, an acid-promoted Piancatelli rearrangement, and further hydrogenation steps.[1][4]

• Enantioselective Synthesis: For obtaining specific enantiomers, advanced methods such as palladium-catalyzed asymmetric allylic alkylation or rhodium/DuPhos-catalyzed hydroacylation are employed, which are particularly important for pharmaceutical applications where specific chirality is required.[4]

Q2: Why is a high cis:trans diastereomeric ratio important for 3-(hydroxymethyl)cyclopentanol?

A2: The cis and trans isomers of 3-(hydroxymethyl)cyclopentanol are stereoisomers with distinct physical, chemical, and biological properties.[2] For applications in drug development, agrochemicals, and specialty polymers, a specific stereoisomer is often required to ensure the desired molecular structure and biological activity.[2][3] Therefore, controlling the stereochemistry to achieve a high proportion of the cis-isomer is critical for the efficacy and purity of the final product.[2]

Q3: How can the cis-selectivity be improved during the reduction of 3-(hydroxymethyl)cyclopentanone?

A3: The stereochemical outcome of the ketone reduction is highly dependent on the choice of reducing agent and reaction conditions. To favor the formation of the cis-isomer, consider the following:

• Bulky Reducing Agents: Sterically hindered reducing agents, such as Lithium Tri-sec-butylborohydride (L-Selectride®), often provide higher cis-selectivity compared to less hindered hydrides like sodium borohydride (B1222165) (NaBH₄).[4] The bulky nature of the reagent favors hydride attack from the less hindered face of the cyclopentanone (B42830) ring, leading to the cis-product.

• Chelation-Controlled Reduction: The hydroxymethyl group can be used to direct the stereochemistry. Certain reducing agents can coordinate with the hydroxyl group, delivering the hydride from a specific face of the ketone and resulting in the desired cis-isomer.[4]

• Reaction Temperature: Lowering the reaction temperature, for instance to -78 °C, can significantly enhance stereoselectivity.[4]

Q4: What are the common side products in the synthesis of cis-3-(hydroxymethyl)cyclopentanol (B8240574) and how can their formation be minimized?

A4: Common side products can include:

• trans-3-(Hydroxymethyl)cyclopentanol: The formation of the undesired trans-isomer is a frequent issue, especially during the reduction of the ketone precursor. Optimizing the reducing agent and reaction conditions is key to minimizing its formation.[4]

• Over-oxidation Products: If oxidative steps are part of the synthesis or if the final product is exposed to oxidizing conditions, the primary and secondary alcohols can be oxidized to aldehydes, ketones, or carboxylic acids. The use of mild and selective oxidizing agents is crucial if oxidation is a necessary step elsewhere in the synthesis.[4]

• Byproducts from Rearrangement: In routes starting from biomass, incomplete or alternative rearrangements of the furan (B31954) ring can lead to various byproducts. Careful control of acid catalysis and reaction conditions is necessary to avoid these side reactions.[4]

Q5: What are the most effective methods for purifying cis-3-(hydroxymethyl)cyclopentanol and separating the diastereomers?

A5: Due to the polar nature of the diol, purification can be challenging. Effective methods include:

• Column Chromatography: This is a standard method for separating the cis and trans isomers. Silica (B1680970) gel is commonly used as the stationary phase with a polar eluent system, such as ethyl acetate (B1210297)/hexane or dichloromethane/methanol (B129727).[4]

• Vacuum Distillation: Depending on the boiling point and thermal stability of the compound and its impurities, vacuum distillation can be an effective purification technique.[4]

• Recrystallization: If a suitable solvent system can be identified, recrystallization can be a highly effective method for obtaining high-purity material.[4]

Q6: Which analytical techniques are suitable for determining the cis:trans diastereomeric ratio?

A6: The most common and reliable method for determining the diastereomeric ratio is ¹H NMR spectroscopy . The protons on the carbon bearing the hydroxyl group typically have different chemical shifts for the cis and trans isomers. By integrating the areas of these distinct signals, the ratio of the two diastereomers in the product mixture can be accurately calculated.[2] Gas chromatography (GC) can also be employed to separate and quantify the diastereomers.[2]

Troubleshooting Guide

Problem	Possible Causes	Solutions	Analytical Verification
Low cis:trans Isomer Ratio	- Incorrect choice of reducing agent.- Reaction temperature is too high.[4]	- Screen a variety of reducing agents, focusing on bulky hydride reagents like L-Selectride®.- Perform the reduction at a lower temperature (e.g., -78 °C).[4]	- ¹H NMR spectroscopy to determine the diastereomeric ratio.- GC analysis.
Low Yield of the Desired Product	- Incomplete reaction.- Sub-optimal reaction conditions (temperature, pressure, catalyst).- Degradation of starting material or product.[4]	- Monitor the reaction progress using TLC or GC/LC-MS to determine the optimal reaction time.- Systematically vary reaction parameters to find the optimal conditions.- Ensure the use of purified reagents and dry solvents.[4]	- TLC to monitor reaction completion.- GC/LC-MS for quantitative analysis of product and byproducts.
Formation of Multiple Unidentified Byproducts	- Side reactions due to incorrect stoichiometry or reaction conditions.- Presence of impurities in starting materials or reagents.[4]	- Carefully control the addition of reagents.- Purify all starting materials and ensure the use of high-purity solvents.- Use techniques like NMR and Mass Spectrometry to identify the byproducts and understand the side reactions.[4]	- NMR (¹H, ¹³C) and Mass Spectrometry for byproduct identification.
Incomplete Reaction	- Insufficient amount of reducing agent.- Decomposition of the reducing agent due to moisture or acidic conditions.[2]	- Use a slight excess of the hydride reagent (e.g., 1.1 to 1.5 equivalents).- Ensure anhydrous conditions by using dry solvents and performing the reaction under an inert atmosphere (e.g., nitrogen or argon).[2]	- TLC or GC analysis to check for the presence of starting material.

Quantitative Data on Diastereoselectivity

The choice of reducing agent significantly impacts the diastereomeric ratio (d.r.) of cis to trans 3-(hydroxymethyl)cyclopentanol obtained from the reduction of 3-(hydroxymethyl)cyclopentanone.

Reducing Agent	Typical cis:trans Ratio	Notes
Sodium Borohydride (NaBH₄)	Good cis selectivity (~4:1)	A straightforward and high-yielding method, but with moderate selectivity.[5]
L-Selectride®	Excellent cis selectivity (>95:5)	The bulky nature of the reagent leads to high diastereoselectivity.[2]
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	High cis selectivity	Offers a controlled method for obtaining the desired cis stereoisomer.[1]

Note: These values are illustrative and can vary based on specific experimental conditions and the purity of the substrate.[2]

Experimental Protocols

Protocol 1: Diastereoselective Reduction of 3-(Hydroxymethyl)cyclopentanone using L-Selectride®

This protocol is designed to maximize the formation of cis-3-(hydroxymethyl)cyclopentanol.[2]

Materials:

• 3-(Hydroxymethyl)cyclopentanone

• L-Selectride® (1.0 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Water

• 1 M Sodium Hydroxide (NaOH) solution

• 30% Hydrogen Peroxide (H₂O₂) solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: Dry all glassware in an oven at 120 °C overnight and cool under a stream of dry nitrogen or argon.[2]

• Dissolve 3-(hydroxymethyl)cyclopentanone (1.0 eq) in anhydrous THF in a round-bottom flask equipped with a magnetic stir bar and a septum.

• Cool the solution to -78 °C using a dry ice/acetone bath.[2]

• Reduction: Slowly add L-Selectride® (1.0 M solution in THF, 1.2 eq) to the cooled ketone solution via syringe over 15-20 minutes, ensuring the internal temperature remains below -70 °C.[2]

• Stir the reaction mixture at -78 °C for 3-4 hours.

• Monitor the reaction progress by TLC until the starting material is consumed.[2]

• Workup and Purification: Carefully quench the reaction at -78 °C by the slow addition of water, followed by 1 M NaOH solution and 30% H₂O₂ solution.[2]

• Allow the mixture to warm to room temperature and stir for 1 hour.[2]

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).[2]

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[2]

• Purify the crude product by flash column chromatography on silica gel to obtain pure cis-3-(hydroxymethyl)cyclopentanol.[2]

Protocol 2: Reduction of 3-(Hydroxymethyl)cyclopentanone using Sodium Borohydride

This protocol provides a general procedure for the synthesis of 3-(hydroxymethyl)cyclopentanol with good cis-selectivity.[5]

Materials:

• 3-(Hydroxymethyl)cyclopentan-1-one (B3029397)

• Methanol (MeOH)

• Sodium Borohydride (NaBH₄)

• Deionized Water

• Diethyl Ether

• Saturated Sodium Chloride Solution (Brine)

• Magnesium Sulfate (MgSO₄)

Procedure:

• Prepare a solution of 3-(hydroxymethyl)cyclopentan-1-one (1.25 mmol) in methanol (10 mL) in a round-bottom flask with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (1.25 mmol) portion-wise to the cooled solution.

• Stir the reaction mixture at 0 °C for 2 hours.[5]

• After 2 hours, carefully add deionized water to quench the reaction.

• Dilute the mixture with diethyl ether and water, then separate the layers in a separatory funnel.

• Extract the aqueous layer with diethyl ether (3 x 15 mL).[5]

• Combine the organic phases, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the product.

• The crude product can be purified by column chromatography to separate the cis and trans isomers.

Visualizations

Caption: Experimental workflow for the diastereoselective reduction of 3-(hydroxymethyl)cyclopentanone.

Caption: Logical relationship of reducing agent choice to diastereoselectivity in the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 3-(Hydroxymethyl)cyclopentanol | 1007125-14-5 | HQB12514 [biosynth.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. 3-(Hydroxymethyl)cyclopentanol | Benchchem [benchchem.com]

Technical Support Center: NaBH₄ Reduction of 3-(Hydroxymethyl)cyclopentanone

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals conducting the sodium borohydride (B1222165) (NaBH₄) reduction of 3-(hydroxymethyl)cyclopentanone to produce 1,3-cyclopentanedimethanol.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete or Slow Reaction	1. Degraded NaBH₄: The reagent is sensitive to moisture and can lose activity over time. 2. Insufficient Reagent: Molar equivalents may be too low, especially if the solvent is protic (e.g., methanol), which slowly consumes the reagent. 3. Low Temperature: Reaction rate is significantly slower at very low temperatures (e.g., below 0°C).	1. Use freshly opened or properly stored NaBH₄. 2. Use a slight excess of NaBH₄ (e.g., 1.5-2.0 equivalents) to compensate for any decomposition. 3. Allow the reaction to warm to room temperature after the initial addition of NaBH₄ at 0°C. Monitor progress by Thin Layer Chromatography (TLC).
Low Yield of Diol Product	1. Loss during Workup: The diol product has some water solubility, leading to loss in the aqueous phase during extraction. 2. Incomplete Quenching: Residual borate (B1201080) complexes may not be fully hydrolyzed. 3. Volatilization of Product: If the product is concentrated under high vacuum or excessive heat.	1. Perform multiple extractions (3-4 times) with an appropriate organic solvent (e.g., ethyl acetate (B1210297), dichloromethane). 2. Ensure the quenching step with acid (e.g., dilute HCl) is complete until gas evolution ceases. A basic workup (e.g., with NaOH) can also be used to decompose borate salts. 3. Use a rotary evaporator with controlled temperature and pressure.
Presence of Unexpected Side Products	1. Formation of Borate Esters: The primary side products are borate esters formed between the boron byproducts and the alcohol solvent or the diol product. These are typically intermediates. 2. Solvent Adducts: In alcoholic solvents, minor formation of alkoxy alcohols can sometimes occur, though this is more common with α,β-unsaturated ketones.	1. These are expected intermediates. Ensure a thorough acidic or basic workup to hydrolyze these esters to the desired diol and boric acid/borate salts. 2. Purify the crude product using column chromatography to separate the desired diol from any minor impurities.
Difficulty Isolating the Product	1. Contamination with Boron Salts: Boric acid or sodium borate salts may co-precipitate with the product. 2. Emulsion during Extraction: The presence of salts and the diol product can lead to the formation of emulsions.	1. During workup, ensure all boron species are dissolved in the aqueous layer. Adding more water or a saturated NaCl solution (brine) can help break emulsions and improve phase separation. 2. Use brine to wash the organic layer, which helps to break emulsions and remove residual water.

Frequently Asked Questions (FAQs)

Q1: What is the primary product of the NaBH₄ reduction of 3-(hydroxymethyl)cyclopentanone?

A1: The primary product is 1,3-cyclopentanedimethanol, which exists as a mixture of cis and trans diastereomers. The ketone group is reduced to a secondary alcohol.

Q2: What are the expected side products in this reaction?

A2: The main "side products" are boron-containing complexes that are formed during the reaction. The borohydride reagent delivers a hydride, and the resulting boron species can form alkoxides with the product diol and the alcohol solvent. These are typically hydrolyzed during the workup procedure to boric acid (H₃BO₃) and the desired diol product.

Q3: Why is the reaction typically run in a protic solvent like methanol (B129727) or ethanol (B145695)?

A3: Methanol and ethanol are good solvents for both the starting material and the NaBH₄. While NaBH₄ does react slowly with these solvents, the rate of ketone reduction is much faster, especially at controlled temperatures (e.g., 0°C to room temperature). The solvent can also serve as the proton source to neutralize the alkoxide intermediate formed after hydride transfer.

Q4: How does the hydroxymethyl group on the starting material affect the reaction?

A4: The hydroxymethyl group can influence the stereochemical outcome of the reduction. The hydroxyl group can coordinate with the borohydride reagent, directing the hydride delivery to a specific face of the carbonyl group. This can lead to a preference for one diastereomer (cis or trans) over the other. Studies on similar substituted cyclopentanones have shown that such directing effects can significantly alter the product ratio.

Q5: How can I monitor the progress of the reaction?

A5: The reaction can be effectively monitored by Thin Layer Chromatography (TLC). A spot of the reaction mixture is compared to a spot of the starting material. The reaction is complete when the starting material spot has been completely consumed and a new, more polar spot (the diol product) has appeared.

Q6: What is the purpose of the acidic or basic workup?

A6: The workup serves two main purposes. First, it quenches any unreacted NaBH₄, which decomposes upon acidification to produce hydrogen gas and borate salts. Second, it hydrolyzes the intermediate borate-alkoxide complexes, liberating the final diol product and converting the boron species into water-soluble boric acid or borate salts that can be easily removed in the aqueous phase during extraction.

Experimental Protocol: Reduction of 3-(Hydroxymethyl)cyclopentanone

This is a representative protocol for the reduction of a ketone to an alcohol using sodium borohydride.

Materials:

• 3-(hydroxymethyl)cyclopentanone

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (or Dichloromethane)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, stir bar, ice bath, separatory funnel

Procedure:

• Dissolve 3-(hydroxymethyl)cyclopentanone (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stir bar. A typical concentration is around 0.2-0.5 M.

• Cool the solution to 0°C using an ice-water bath.

• Slowly add sodium borohydride (1.5 eq) to the stirred solution in small portions. Control the rate of addition to keep the temperature below 10°C. You may observe gas evolution.

• After the addition is complete, stir the reaction mixture at 0°C for 30 minutes, then remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Cool the mixture again to 0°C and slowly quench the reaction by the dropwise addition of 1 M HCl until the pH is acidic and gas evolution ceases.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Add deionized water to the residue and transfer the mixture to a separatory funnel.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic extracts and wash with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1,3-cyclopentanedimethanol as a mixture of diastereomers.

• The product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Data Presentation

Reactant	Reducing Conditions	Product(s)	Diastereomeric Ratio (a:b)	Reference
Cyclopentanone with β-hydroxyl group	NaBH₄ in MeOH	Diastereomeric diols (a and b)	a is the major product	[Constantino et al., 1998]
Cyclopentanone with β-alkoxy group	NaBH₄ in MeOH	Diastereomeric alcohols (a and b)	~1:1	[Constantino et al., 1998]
Cyclopentanone with β-alkoxy group	NaBH₄ / CeCl₃ in MeOH	Diastereomeric alcohols (a and b)	Ratio is reversed, b becomes major	[Constantino et al., 1998]

Note: 'a' and 'b' refer to the different diastereomers produced. The study by Constantino et al. demonstrates that a β-hydroxyl group directs the reduction to favor one diastereomer, whereas a less coordinating alkoxy group does not, unless a Lewis acid like CeCl₃ is added.

Visualizations

Technical Support Center: Purification of 3-(Hydroxymethyl)cyclopentanone by Column Chromatography

This technical support guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and detailed protocols for the purification of 3-(hydroxymethyl)cyclopentanone using column chromatography.

Frequently Asked Questions (FAQs)

Q1: My 3-(hydroxymethyl)cyclopentanone is not moving off the baseline of the silica (B1680970) gel column, even with ethyl acetate (B1210297). What should I do?

This is a common issue due to the high polarity of 3-(hydroxymethyl)cyclopentanone, caused by the presence of both a ketone and a primary alcohol. These functional groups can form strong hydrogen bonds with the acidic silanol (B1196071) groups on the silica surface, leading to very strong adsorption.[1]

• Increase Solvent Polarity: Your mobile phase is likely not polar enough. You can gradually increase the polarity by adding a stronger solvent like methanol (B129727) to your eluent. A common solvent system for polar compounds is a mixture of dichloromethane (B109758) and methanol.[1] You can start with a small percentage of methanol (e.g., 1-2%) and incrementally increase it. Be cautious, as using more than 10% methanol in dichloromethane can risk dissolving the silica gel.[1]

• Consider Dry Loading: If the compound was loaded in a solvent significantly more polar than the mobile phase, it can cause poor separation. In such cases, a dry loading technique is recommended.[2]

Q2: I'm observing significant peak tailing for my compound. How can I achieve sharper, more symmetrical peaks?

Peak tailing is often caused by strong interactions between the analyte and the stationary phase. For a polar compound like 3-(hydroxymethyl)cyclopentanone, this is likely due to the interaction with acidic silanol groups on the silica gel.

• Mobile Phase Modification: Adding a small amount of a basic modifier like triethylamine (B128534) (TEA) or ammonia (B1221849) to the mobile phase can help neutralize the acidic sites on the silica, reducing the strong interactions and minimizing tailing. A concentration of 0.1-1% TEA in the eluent is a good starting point.

• Change Stationary Phase: If modifying the mobile phase is not effective, consider switching to a different stationary phase. Neutral alumina (B75360) can be a good alternative to the acidic silica gel for polar compounds.

Q3: My crude sample containing 3-(hydroxymethyl)cyclopentanone is only soluble in a very polar solvent like methanol, but my chromatography requires a much less polar starting eluent. How can I load my sample?

Loading your sample in a solvent that is much more polar than your mobile phase will lead to poor separation and band broadening. The best approach in this situation is to use a dry loading technique.

• Dry Loading Protocol:

  • Dissolve your crude sample completely in a suitable volatile solvent (e.g., methanol, dichloromethane, acetone).

  • Add an inert adsorbent material like silica gel (typically 2-3 times the mass of your crude sample) to the solution.

  • Remove the solvent under reduced pressure (e.g., using a rotary evaporator) until you have a dry, free-flowing powder.

  • Carefully add this powder to the top of your packed column.

Q4: I see a good separation of my spots on the analytical TLC plate, but on the column, all the fractions are mixed. What could be the issue?

This can be a frustrating problem with several potential causes:

• Column Overloading: You may have loaded too much crude material onto the column. As a general rule, the amount of crude mixture should be about 1-5% of the mass of the stationary phase.

• Poor Column Packing: An improperly packed column with channels or cracks will lead to poor separation. Ensure your column is packed uniformly without any air bubbles.

• Compound Decomposition: It's possible that your compound is not stable on silica gel. You can test for this by running a 2D TLC. Spot your compound on a TLC plate, run it in a solvent system, then turn the plate 90 degrees and run it again in the same solvent system. If new spots appear off the diagonal, your compound is likely decomposing. In this case, switching to a less acidic stationary phase like neutral alumina is recommended.

Data Presentation

The following table summarizes typical parameters for the purification of a cyclopentanone (B42830) derivative by flash column chromatography, which can be adapted for 3-(hydroxymethyl)cyclopentanone.

Parameter	Value/Range	Notes
Stationary Phase	Silica Gel (230-400 mesh)	Standard for normal-phase chromatography.
Mobile Phase (Eluent)	Ethyl Acetate / Hexane (B92381) or Dichloromethane / Methanol	Start with a low polarity mixture and gradually increase the proportion of the more polar solvent.
Example Gradient	Start with 2% Ethyl Acetate in Hexane, then increase to 4% Ethyl Acetate in Hexane.[3]	The optimal gradient should be determined by TLC analysis.
Silica to Crude Ratio	~22:1 (w/w) (e.g., 550g silica for 24.8g crude)[3]	A higher ratio (e.g., 50:1) may be needed for difficult separations.
Target Rf on TLC	0.2 - 0.4	This range generally provides the best separation on a column.
Expected Purity	>95%	Can be assessed by GC, HPLC, or NMR.[3][4]
Expected Recovery	60-90%	Highly dependent on the purity of the crude material and the separation efficiency.[3]

Experimental Protocols

Detailed Methodology for Purification of 3-(Hydroxymethyl)cyclopentanone by Flash Column Chromatography

This protocol is a general guideline and may require optimization based on the specific impurity profile of the crude material.

• TLC Analysis:

  • Dissolve a small amount of the crude 3-(hydroxymethyl)cyclopentanone in a suitable solvent (e.g., ethyl acetate).

  • Spot the solution on a silica gel TLC plate.

  • Develop the TLC plate using various solvent systems of increasing polarity (e.g., start with 20% ethyl acetate in hexanes and increase the ethyl acetate concentration).

  • The ideal solvent system should give your target compound an Rf value between 0.2 and 0.4 and show good separation from impurities.

• Column Preparation (Wet Packing):

  • Select an appropriate size glass column.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a small layer of sand (approx. 1 cm).

  • In a separate beaker, prepare a slurry of silica gel in the initial, low-polarity eluent identified from your TLC analysis.

  • Pour the slurry into the column. Allow the silica gel to settle, and drain the excess solvent, ensuring the top of the silica gel does not run dry.

  • Add another thin layer of sand on top of the packed silica gel to prevent disturbance during sample and eluent addition.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude 3-(hydroxymethyl)cyclopentanone (e.g., 1.0 g) in a minimal amount of a volatile solvent (e.g., 10 mL of dichloromethane).

  • Add silica gel (approx. 2-3 g) to this solution.

  • Remove the solvent using a rotary evaporator to obtain a dry, free-flowing powder.

  • Carefully add this powder onto the top layer of sand in the packed column.

• Elution:

  • Carefully add the initial eluent to the column.

  • Apply gentle pressure to the top of the column (using a pump or inert gas) to begin the elution (flash chromatography).

  • Collect fractions in test tubes or flasks.

  • Monitor the separation by collecting small samples from the fractions and analyzing them by TLC.

  • If the compound is eluting too slowly, gradually increase the polarity of the mobile phase (gradient elution). For example, you can increase the percentage of ethyl acetate in hexane or methanol in dichloromethane.

• Isolation:

  • Combine the fractions that contain the pure 3-(hydroxymethyl)cyclopentanone (as determined by TLC).

  • Remove the solvent from the combined fractions under reduced pressure using a rotary evaporator.

  • The resulting oil or solid is the purified product. Confirm its identity and purity using analytical techniques such as NMR, GC-MS, or IR spectroscopy.

Mandatory Visualization

Caption: Troubleshooting workflow for the column chromatography purification of 3-(hydroxymethyl)cyclopentanone.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 3-(hydroxymethyl)cyclopentanone | CAS:113681-11-1 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]

Overcoming incomplete reactions in the synthesis of 3-(Hydroxymethyl)cyclopentanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(Hydroxymethyl)cyclopentanol. Our focus is to help you overcome common challenges, particularly incomplete reactions, to improve yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for 3-(Hydroxymethyl)cyclopentanol?

A1: The main strategies for synthesizing 3-(Hydroxymethyl)cyclopentanol, especially the cis-isomer, include:

• Stereoselective Reduction of a Ketone Precursor : This is a prevalent and effective method that involves the reduction of 3-(hydroxymethyl)cyclopentanone. The choice of reducing agent is crucial for achieving high cis-diastereoselectivity.[1][2]

• Synthesis from Biomass : A multi-step process beginning with 5-hydroxymethylfurfural (B1680220) (HMF), a chemical derived from biomass. This route typically involves hydrogenation of the aldehyde group, an acid-promoted Piancatelli rearrangement, and subsequent hydrogenation steps.[1][2]

• Enantioselective Synthesis : For producing specific enantiomers, methods such as palladium-catalyzed asymmetric allylic alkylation or rhodium/duphos-catalyzed hydroacylation are utilized. These are especially important for pharmaceutical applications where chirality is critical.[1][2]

Q2: How can I enhance the cis-selectivity during the reduction of 3-(hydroxymethyl)cyclopentanone?

A2: The stereochemical result of the ketone reduction is heavily influenced by the reducing agent used. To promote the formation of the cis-isomer, consider the following:

• Bulky Reducing Agents : Reagents like Lithium Tri-sec-butylborohydride (L-Selectride®) often yield higher cis-selectivity compared to less hindered hydrides like sodium borohydride (B1222165) (NaBH₄).[1][3]

• Chelation-Controlled Reduction : The hydroxymethyl group can be used to your advantage. Certain reducing agents can coordinate with the hydroxyl group, guiding the hydride delivery from a specific face of the ketone, which results in the desired cis-product.[1]

• Reaction Temperature : Lowering the reaction temperature, for instance to -78 °C, can increase stereoselectivity.[1][3]

Q3: What are the typical side products in the synthesis of cis-3-(Hydroxymethyl)cyclopentanol, and how can their formation be minimized?

A3: Common side products can include:

• trans-3-(Hydroxymethyl)cyclopentanol : The formation of the undesired trans-isomer is a frequent issue. Optimizing the reducing agent and reaction conditions is essential to minimize its formation.[1]

• Over-oxidation Products : If oxidative steps are part of the synthesis or if the final product is exposed to oxidizing conditions, the primary and secondary alcohols can be oxidized to aldehydes, ketones, or carboxylic acids.[1]

To minimize these, carefully select stereoselective reducing agents and control reaction parameters like temperature. For preventing oxidation, ensure an inert atmosphere and avoid exposure to oxidizing agents.

Q4: What are the most effective purification methods for isolating cis-3-(Hydroxymethyl)cyclopentanol?

A4: The polar nature of this diol can make purification challenging. Common and effective methods include:

• Column Chromatography : Using silica (B1680970) gel is a standard method to separate cis- and trans-isomers and remove other impurities. A polar eluent system, such as ethyl acetate/hexane or dichloromethane/methanol, is typically employed.[1]

• Vacuum Distillation : This can be an effective technique depending on the boiling point and thermal stability of the compound and its impurities.[1]

• Recrystallization : If a suitable solvent system can be identified, recrystallization is a highly effective method for achieving high-purity material.[1]

Troubleshooting Guide: Overcoming Incomplete Reactions

An incomplete reaction is a common hurdle that leads to low yields of the desired 3-(Hydroxymethyl)cyclopentanol. The following guide provides potential causes and actionable solutions to address this issue.

Problem	Potential Cause	Recommended Solution
Low Yield of Desired Product	Incomplete reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography/Liquid Chromatography-Mass Spectrometry (GC/LC-MS) to determine the optimal reaction time.[1]
Sub-optimal reaction conditions	Systematically vary reaction parameters such as temperature, pressure, and catalyst concentration to identify the optimal conditions.[1]
Degradation of starting material or product	Ensure the use of purified reagents and dry solvents to prevent side reactions and degradation.[1]
Low cis to trans Isomer Ratio	Incorrect choice of reducing agent	Screen a variety of reducing agents, including bulky hydride reagents like L-Selectride®, which are known to favor the formation of the cis-isomer.[1][3]
Reaction temperature is too high	Perform the reduction at a lower temperature (e.g., -78 °C) to enhance stereoselectivity.[1][3]
Formation of Multiple Unidentified Byproducts	Side reactions due to incorrect stoichiometry or reaction conditions	Carefully control the addition of reagents and purify all starting materials. Ensure the use of high-purity solvents.[1]
Presence of impurities in starting materials or reagents	Use analytical techniques like NMR and Mass Spectrometry to identify the byproducts and understand the underlying side reactions.[1]
Difficulty in Isolating the Product	Product is too polar for efficient extraction	Use a more polar solvent for extraction, or perform multiple extractions. A continuous liquid-liquid extractor might also be considered.[1]
Formation of an emulsion during workup	Add brine (saturated NaCl solution) to the aqueous layer to break the emulsion before extraction.

Data Presentation: Impact of Reducing Agents

The choice of reducing agent significantly impacts the diastereoselectivity of the reduction of 3-(hydroxymethyl)cyclopentanone.

Reducing Agent	Solvent	Temperature (°C)	cis:trans Ratio	Yield (%)
NaBH₄	Methanol	0	-	-
L-Selectride®	THF	-78	Higher cis-selectivity	-
NaBH(OAc)₃	Acetonitrile	Room Temp	Favors cis	High

Note: Specific ratios and yields can vary based on detailed experimental conditions.

Experimental Protocols

General Protocol for Stereoselective Reduction of 3-(Hydroxymethyl)cyclopentanone

This protocol outlines a general procedure for the synthesis of cis-3-(Hydroxymethyl)cyclopentanol via the reduction of its ketone precursor.[1]

Materials:

• 3-(Hydroxymethyl)cyclopentanone

• Reducing agent (e.g., Sodium Borohydride, L-Selectride®)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Methanol)

• Quenching solution (e.g., water, dilute HCl)

• Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

• Extraction solvent (e.g., ethyl acetate)

Procedure:

• Dissolve 3-(Hydroxymethyl)cyclopentanone in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or -78 °C).

• Slowly add the reducing agent to the reaction mixture while maintaining the temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the reaction is complete, carefully quench the reaction by the slow addition of the quenching solution.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer multiple times with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers and wash with brine.

• Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation to obtain the desired cis-3-(Hydroxymethyl)cyclopentanol.[1]

Visualizations

Experimental Workflow for Reduction

Caption: Workflow for the reduction of 3-(hydroxymethyl)cyclopentanone.

Troubleshooting Logic for Incomplete Reactions

Caption: Decision tree for troubleshooting incomplete reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. 3-(Hydroxymethyl)cyclopentanol | Benchchem [benchchem.com]
• 3. benchchem.com [benchchem.com]

Minimizing racemization of chiral 3-(Hydroxymethyl)cyclopentanone

Welcome to the technical support center for chiral 3-(hydroxymethyl)cyclopentanone. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the handling and preservation of the enantiomeric purity of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of racemization in chiral 3-(hydroxymethyl)cyclopentanone?

A1: The primary cause of racemization in chiral 3-(hydroxymethyl)cyclopentanone is keto-enol tautomerism. The chiral center is at the 3-position, which is alpha to the carbonyl group. The presence of a proton at this alpha-position makes it susceptible to removal under either acidic or basic conditions. This leads to the formation of a planar enol or enolate intermediate, which is achiral. Subsequent re-protonation can occur from either face of the planar intermediate, resulting in a mixture of both enantiomers and a loss of enantiomeric excess (ee).

Q2: How do pH changes during my experimental workup affect the enantiomeric purity of my compound?

A2: Both acidic and basic conditions can catalyze the enolization process and therefore accelerate racemization.[1] Exposure to even mild acids or bases during aqueous workups, extractions, or chromatography can lead to a significant decrease in enantiomeric excess. It is crucial to maintain a neutral pH (around 7) whenever possible.

Q3: Can the choice of solvent impact the stereochemical stability of 3-(hydroxymethyl)cyclopentanone?

A3: Yes, the choice of solvent plays a significant role. Polar protic solvents, such as water and alcohols, can facilitate proton transfer and may increase the rate of tautomerization.[2][3] While polar solvents are generally favored for the keto form, the enol form can be stabilized in non-polar solvents, which can also lead to racemization.[4] For storage and reactions where stereochemical integrity is paramount, aprotic, non-polar solvents are often preferred.

Q4: I observed a loss of enantiomeric purity after purification by silica (B1680970) gel chromatography. What could be the reason?

A4: Standard silica gel is slightly acidic and can catalyze the enolization of your chiral ketone, leading to on-column racemization. If you suspect this is an issue, consider using deactivated (neutral) silica gel or an alternative purification method such as chiral HPLC on a preparative scale.

Q5: What are the ideal storage conditions to minimize racemization over time?

A5: To minimize racemization during long-term storage, the compound should be stored as a solid if possible, at low temperatures (e.g., -20°C), and under an inert atmosphere (e.g., argon or nitrogen) to prevent exposure to acidic or basic impurities in the air. If storage in solution is necessary, use a dry, aprotic, and neutral solvent.

Troubleshooting Guides

Issue 1: Loss of Enantiomeric Excess (ee) After Aqueous Workup

Symptoms:

• Chiral HPLC analysis shows a significant decrease in ee after extraction from an aqueous phase.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Acidic or Basic Aqueous Phase	Neutralize the aqueous layer to pH 7 with a buffered solution (e.g., phosphate (B84403) buffer) before extraction. Avoid using strong acids or bases for pH adjustment.
Prolonged Contact Time	Minimize the time the compound is in contact with the aqueous phase. Perform extractions quickly and efficiently.
Elevated Temperature	Conduct the workup at room temperature or below. If the reaction was heated, ensure it is fully cooled before quenching and extraction.

Issue 2: Racemization During Purification

Symptoms:

• Enantiomeric purity is lower in the purified product compared to the crude material.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Acidic Silica Gel in Chromatography	Use neutralized silica gel or treat standard silica gel with a small amount of a non-nucleophilic base like triethylamine (B128534) in the eluent (e.g., 0.1% v/v). Alternatively, consider other purification techniques like preparative chiral HPLC.
Trace Acid or Base in Solvents	Use high-purity, distilled solvents for chromatography to avoid introducing catalytic impurities.
Inappropriate Drying Agent	Some drying agents can be acidic or basic. Use a neutral drying agent like anhydrous sodium sulfate (B86663) or magnesium sulfate.[5][6] Avoid agents like calcium chloride which can have basic impurities.[5]

Issue 3: Gradual Decrease in Enantiomeric Purity During Storage

Symptoms:

• A sample that was initially enantiopure shows a decrease in ee over days or weeks.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Storage in a Protic Solvent	If in solution, remove the solvent and store the compound as a neat solid or oil if stable. If a solvent is necessary, switch to a dry, aprotic solvent like toluene (B28343) or dichloromethane.
Exposure to Air/Moisture	Store under an inert atmosphere (argon or nitrogen) to protect against atmospheric CO2 (acidic) and moisture.
Storage at Room Temperature	Store at a reduced temperature (-20°C is recommended) to decrease the rate of racemization.

Quantitative Data Summary

The following table summarizes the expected qualitative and quantitative impact of various conditions on the rate of racemization of chiral ketones with an alpha-proton, such as 3-(hydroxymethyl)cyclopentanone. This data is based on general chemical principles of keto-enol tautomerism.

Parameter	Condition	Expected Impact on Racemization Rate	Relative Rate (Illustrative)
pH	pH 3	Moderate increase	~10x
pH 7 (Neutral)	Baseline	1x
pH 10	Significant increase	~100x
Temperature	-20°C	Very Low	0.01x
25°C (Room Temp)	Baseline	1x
50°C	High	~10-20x
Solvent Type	Toluene (Aprotic, Non-polar)	Low	~0.5x
Dichloromethane (Aprotic, Polar)	Baseline	1x
Methanol (Protic, Polar)	Moderate	~5-10x
Water (Protic, Polar)	Moderate to High	~10x

Experimental Protocols

Protocol 1: Neutral Extraction Procedure

• Cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (if the reaction was basic) or a saturated aqueous solution of sodium bicarbonate (if the reaction was acidic) until the pH of the aqueous layer is approximately 7.

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Combine the organic layers and wash once with a neutral brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at a temperature not exceeding 40°C.

Protocol 2: Purification by Neutral Column Chromatography

• Prepare a slurry of silica gel in the desired eluent.

• Add triethylamine to the slurry to a final concentration of 0.1-0.5% (v/v).

• Pack the column with the neutralized silica gel slurry.

• Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elute the column with the triethylamine-containing solvent system, collecting fractions.

• Combine the fractions containing the pure product and remove the solvent and residual triethylamine under reduced pressure.

Protocol 3: Monitoring Enantiomeric Excess by Chiral HPLC

• Column Selection: A polysaccharide-based chiral stationary phase (CSP) is often effective for separating ketone enantiomers.[7][8] Columns such as Chiralcel OD-H or Chiralpak AD-H are good starting points.

• Mobile Phase: A typical mobile phase for normal phase chiral HPLC is a mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v).[7]

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in the mobile phase.

• Analysis: Inject the sample onto the chiral HPLC system and monitor the elution profile using a UV detector (e.g., at 210 nm). The enantiomeric excess (ee) can be calculated from the peak areas of the two enantiomers.

Visualizations

Racemization Mechanism

Caption: Acid- and base-catalyzed racemization via planar intermediates.

Troubleshooting Workflow for Loss of Enantiomeric Excess

Caption: Troubleshooting workflow for identifying the source of racemization.

Decision Diagram for Minimizing Racemization

Caption: Decision guide for handling to prevent racemization.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Why does a polar protic solvent tend to stabilize the keto form relat - askIITians [askiitians.com]
• 3. Computational Study of the Keto-Enol Tautomerism of 3-Phenyl-2,4-Pentanedione in the Gaseous Phase and Solvents Using DFT Methods – Oriental Journal of Chemistry [orientjchem.org]
• 4. organic chemistry - Why is enol content higher in non-polar solvents? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. scribd.com [scribd.com]
• 6. Drying agents and their compatibilities , Hive Stimulants [chemistry.mdma.ch]
• 7. benchchem.com [benchchem.com]
• 8. Chiral HPLC for efficient resolution of enantiomers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Troubleshooting guide for the synthesis of cis-3-(Hydroxymethyl)cyclopentanol

Technical Support Center: Synthesis of cis-3-(Hydroxymethyl)cyclopentanol

This technical support guide is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting for the synthesis of cis-3-(Hydroxymethyl)cyclopentanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for preparing cis-3-(Hydroxymethyl)cyclopentanol?

A1: The most common and effective method for synthesizing cis-3-(Hydroxymethyl)cyclopentanol is the stereoselective reduction of a 3-(hydroxymethyl)cyclopentanone precursor.[1][2] The choice of reducing agent is crucial for achieving high cis-diastereoselectivity.[1] Alternative routes include a multi-step process starting from 5-hydroxymethylfurfural (B1680220) (HMF), a biomass-derived chemical, and enantioselective methods like palladium-catalyzed asymmetric allylic alkylation for obtaining specific enantiomers.[1][3]

Q2: How can the cis-selectivity be enhanced during the reduction of 3-(hydroxymethyl)cyclopentanone?

A2: Achieving a high yield of the cis-isomer is dependent on the stereochemical control of the reduction step. Key strategies to favor the cis-product include:

• Use of Bulky Reducing Agents : Sterically hindered reducing agents, such as Lithium Tri-sec-butylborohydride (L-Selectride®), tend to favor the formation of the cis-isomer over less hindered hydrides like sodium borohydride (B1222165) (NaBH₄).[1]

• Chelation-Controlled Reduction : The presence of the hydroxymethyl group can be used to direct the hydride delivery. Reagents like sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) can coordinate with the hydroxyl group, leading to a directed reduction and favoring the cis-product.[2]

• Lower Reaction Temperature : Performing the reduction at lower temperatures, such as -78 °C, can significantly improve stereoselectivity in favor of the cis-isomer.[1]

Q3: What are the typical side products, and how can their formation be minimized?

A3: Common side products in this synthesis include the trans-3-(Hydroxymethyl)cyclopentanol isomer and over-oxidation products.[1]

• trans-Isomer : The formation of the undesired trans-isomer is a frequent issue. To minimize it, optimize the choice of reducing agent and maintain low reaction temperatures as described in Q2.[1]

• Over-oxidation Products : If any oxidative steps are involved in the synthesis of the starting material or if the final product is exposed to oxidizing conditions, the alcohol groups can be oxidized to aldehydes, ketones, or carboxylic acids.[1] Using mild and controlled reaction conditions can prevent this.

Q4: What are the most effective methods for purifying the final product?

A4: The high polarity of cis-3-(Hydroxymethyl)cyclopentanol can present purification challenges.[1] The most common and effective methods are:

• Column Chromatography : Silica gel column chromatography is a standard method to separate the cis- and trans-isomers and remove other impurities. A polar eluent system like ethyl acetate/hexane or dichloromethane/methanol is typically used.[1]

• Vacuum Distillation : Depending on the boiling point and thermal stability of the compound, vacuum distillation can be an effective technique for purification.[1]

• Recrystallization : If a suitable solvent system is identified, recrystallization can be a highly effective method for achieving high purity.[1]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction.- Suboptimal reaction conditions (e.g., temperature, reaction time).- Degradation of starting material or product.	- Monitor reaction progress using TLC or GC/LC-MS to determine the optimal reaction time.[1]- Systematically vary reaction parameters to find the optimal conditions.- Ensure the use of purified reagents and anhydrous solvents.[1]
Low cis:trans Isomer Ratio	- Incorrect choice of reducing agent.- The reaction temperature is too high.	- Screen a variety of reducing agents, focusing on bulky hydride reagents (e.g., L-Selectride®).[1]- Perform the reduction at a lower temperature (e.g., -78 °C).[1]
Formation of Multiple Unidentified Byproducts	- Side reactions due to incorrect stoichiometry.- Presence of impurities in starting materials or reagents.	- Carefully control the addition of reagents.- Purify all starting materials and ensure the use of high-purity, anhydrous solvents.[1]- Use analytical techniques like NMR and Mass Spectrometry to identify byproducts and understand the side reactions.[1]
Difficulty in Product Isolation	- The product is too polar for efficient extraction with standard organic solvents.- Formation of an emulsion during the workup phase.	- Use a more polar solvent for extraction or perform multiple extractions.[1]- Consider using a continuous liquid-liquid extractor for more efficient extraction.- To break emulsions, add a small amount of brine or a different organic solvent.[1]

Experimental Protocols

Stereoselective Reduction of 3-(Hydroxymethyl)cyclopentanone

This protocol provides a general procedure for the synthesis of cis-3-(Hydroxymethyl)cyclopentanol via the reduction of its ketone precursor.[1]

Materials:

• 3-(Hydroxymethyl)cyclopentanone

• Reducing agent (e.g., L-Selectride®, Sodium Borohydride)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Methanol)

• Quenching solution (e.g., water, dilute HCl)

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

• Brine solution

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-(hydroxymethyl)cyclopentanone in the chosen anhydrous solvent.[1]

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or -78 °C).[1]

• Slowly add the reducing agent to the reaction mixture while maintaining the temperature.[1]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[1]

• Once the reaction is complete, carefully quench the reaction by the slow addition of the quenching solution.[1]

• Allow the mixture to warm to room temperature.[1]

• Extract the aqueous layer multiple times with an organic solvent like ethyl acetate.[1]

• Combine the organic layers and wash with brine.[1]

• Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by column chromatography or distillation to obtain the desired cis-3-(Hydroxymethyl)cyclopentanol.[1]

Visualizations

Troubleshooting Workflow

Caption: Troubleshooting workflow for common synthesis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Optimization of reaction conditions for the hydroxymethylation of cyclopentanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the optimization of reaction conditions for the hydroxymethylation of cyclopentanone (B42830). This guidance is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the hydroxymethylation of cyclopentanone with formaldehyde (B43269)?

A1: The primary reaction mechanism is a base-catalyzed aldol (B89426) condensation. A base removes an acidic α-hydrogen from cyclopentanone to form an enolate, which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of formaldehyde. Subsequent protonation of the resulting alkoxide yields the β-hydroxy ketone, 2-hydroxymethylcyclopentanone. Under certain conditions, this product can undergo dehydration to form an α,β-unsaturated ketone.[1][2]

Q2: What are the most common catalysts used for this reaction?

A2: Both base and acid catalysts can be employed. Common bases include alkali hydroxides (e.g., NaOH, KOH) and alkoxides. Organocatalysts, such as L-threonine, have also been successfully used for asymmetric hydroxymethylation.[3] The choice of catalyst can significantly influence reaction rate, yield, and selectivity.

Q3: What are the typical solvents used for the hydroxymethylation of cyclopentanone?

A3: The choice of solvent depends on the catalyst and reaction conditions. Water is a common solvent, especially when using aqueous formaldehyde.[3] Organic solvents like methanol, ethanol, or tetrahydrofuran (B95107) (THF) can also be used.

Q4: What is a major side reaction to be aware of?

A4: A major side reaction is the self-condensation of cyclopentanone, where two molecules of cyclopentanone react with each other.[4] Another potential side reaction is the Cannizzaro reaction of formaldehyde if a strong base is used in the absence of an enolizable ketone. Polymerization of formaldehyde can also occur.[5]

Q5: How can I monitor the progress of the reaction?

A5: The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC). These methods allow for the tracking of the consumption of starting materials and the formation of the desired product.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion of Cyclopentanone	1. Inactive catalyst. 2. Insufficient catalyst concentration. 3. Low reaction temperature. 4. Poor quality of formaldehyde (e.g., high paraformaldehyde content).	1. Use a fresh batch of catalyst. 2. Optimize the catalyst loading. 3. Gradually increase the reaction temperature while monitoring for side product formation. 4. Use freshly prepared formaldehyde solution or high-purity paraformaldehyde.
Formation of Multiple Products (Low Selectivity)	1. Self-condensation of cyclopentanone. 2. Polysubstitution (reaction of the product with more formaldehyde). 3. Dehydration of the desired product. 4. Competing side reactions due to incorrect stoichiometry.	1. Use an excess of formaldehyde relative to cyclopentanone. 2. Control the stoichiometry carefully; consider slow addition of the limiting reagent. 3. Maintain a lower reaction temperature to disfavor dehydration.[1] 4. Adjust the molar ratio of cyclopentanone to formaldehyde.
Formation of a Polymeric Residue	1. Polymerization of formaldehyde. 2. Polymerization of the product under harsh conditions.	1. Ensure the reaction is not overly concentrated. 2. Avoid excessively high temperatures or prolonged reaction times. 3. Use a stabilized form of formaldehyde if necessary.
Difficulties in Product Isolation/Purification	1. Emulsion formation during aqueous work-up. 2. Co-distillation of product with solvent or starting material. 3. Thermal instability of the product during distillation.	1. Add a saturated brine solution to break the emulsion. 2. Use a different extraction solvent. 3. Employ fractional distillation under reduced pressure. 4. Consider purification by column chromatography.

Data Presentation

Table 1: Optimization of Reaction Conditions for Related Hydroxymethylcyclopentanone Synthesis

Note: The following data is from the synthesis of 3-hydroxymethylcyclopentanone (HCPN) from 5-hydroxymethylfurfural (B1680220) (HMF), a related compound, and provides insights into achievable yields and influential parameters.

Catalyst	Temperature (°C)	Pressure (bar H₂)	Yield of HCPN (%)	Reference
Cu-Al₂O₃	140	20	75	[6]
Cu-Al₂O₃	160	20	82	[6]
Cu-Al₂O₃	180	20	86	[6]
Co-Al₂O₃	140	20	3	[6]

Table 2: Influence of Catalyst on Aldol Condensation of Cyclopentanone with Furfural

Note: This data illustrates the catalytic activity for a similar aldol condensation reaction and can inform catalyst selection.

Catalyst	Cyclopentanone Conversion (%)	Yield of C₁₅ Oxygenate (%)	Reference
Ni/MgAl-HT	85.2	55.1	[7]
Cu/MgAl-HT	90.3	68.2	[7]
Cu₂Ni₁/MgAl-HT	95.6	82.0	[7]

Experimental Protocols

Representative Protocol 1: Base-Catalyzed Hydroxymethylation of Cyclopentanone

This protocol is a general representation based on established aldol condensation procedures.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add cyclopentanone and a suitable solvent (e.g., methanol). Cool the mixture in an ice bath to 0-5 °C.

• Catalyst and Reagent Addition: Slowly add a solution of sodium hydroxide (B78521) (as the catalyst) in water to the cooled cyclopentanone mixture. Subsequently, add an aqueous solution of formaldehyde dropwise from the dropping funnel while maintaining the temperature below 10 °C.

• Reaction Monitoring: Stir the reaction mixture at a controlled temperature (e.g., room temperature) for a specified duration. Monitor the reaction progress by TLC or GC until the starting material is consumed.

• Work-up: Quench the reaction by adding a weak acid (e.g., acetic acid or a saturated solution of ammonium (B1175870) chloride[8]) to neutralize the base.

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by vacuum distillation or column chromatography.

Representative Protocol 2: Organocatalytic Asymmetric α-Hydroxymethylation

This protocol is based on the work by Mase, N. et al. (2009).[3]

• Reaction Setup: In a reaction vessel, dissolve L-threonine (as the organocatalyst) in a mixture of cyclopentanone and aqueous formaldehyde.

• Reaction Conditions: Stir the mixture at room temperature for the time specified in the original publication to achieve the desired conversion and enantioselectivity.

• Work-up and Purification: The work-up and purification would typically involve extraction and chromatographic separation to isolate the chiral α-(hydroxymethyl)cyclopentanone.

Visualizations

Caption: Experimental workflow for the base-catalyzed hydroxymethylation.

Caption: Troubleshooting logic for reaction optimization.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. CN111662170B - The purification method of cyclopentanone - Google Patents [patents.google.com]
• 6. Selective conversion of 5-hydroxymethylfurfural to cyclopentanone derivatives over Cu–Al2O3 and Co–Al2O3 catalysts in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]

Challenges in the scale-up of 3-(Hydroxymethyl)cyclopentanone synthesis

Welcome to the Technical Support Center for the synthesis of 3-(Hydroxymethyl)cyclopentanone. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the scale-up of this important chemical intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 3-(Hydroxymethyl)cyclopentanone, and which is most suitable for scale-up?

A1: The most prominent synthetic routes include the multi-step synthesis involving the opening of a bicyclo[3.1.0]hexane precursor and the catalytic conversion of 5-hydroxymethylfurfural (B1680220) (HMF), a biomass-derived platform chemical.[1] For industrial-scale production, the route from HMF is often favored due to its use of a renewable feedstock and potentially more streamlined process.[2] This process typically involves a hydrogenative ring-rearrangement of HMF in the presence of a suitable catalyst.[3][4]

Q2: What are the critical parameters to control during the hydrogenation of HMF to 3-(Hydroxymethyl)cyclopentanone?

A2: Key parameters to control are reaction temperature, hydrogen pressure, catalyst type and loading, and solvent. The reaction is typically carried out in water at temperatures ranging from 120-250°C and hydrogen pressures from 1-8 MPa.[5] The choice of catalyst is crucial for selectivity, with various metal-supported catalysts being used, including those based on nickel, copper, cobalt, palladium, and platinum.[3][4][5]

Q3: What are the common side products in this synthesis, and how can their formation be minimized?

A3: Common side products can include over-hydrogenation products like 3-(hydroxymethyl)cyclopentanol (B1162685) and byproducts from the polymerization of HMF.[4] Minimizing these impurities involves optimizing the catalyst to favor the desired ketone formation and controlling reaction time and temperature to prevent further reduction or degradation. The use of bimetallic catalysts, such as Ni-Cu, has been shown to improve selectivity towards 3-(hydroxymethyl)cyclopentanone.[3]

Q4: What are the main challenges when scaling up the purification of 3-(Hydroxymethyl)cyclopentanone?

A4: The primary challenge in scaling up the purification is the efficient removal of both lower and higher boiling point impurities, as well as any residual catalyst and non-volatile byproducts. Fractional distillation is the most common method for large-scale purification. Challenges include potential thermal degradation of the product if distillation temperatures are too high and the need for a distillation column with sufficient theoretical plates to achieve high purity.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of 3-(Hydroxymethyl)cyclopentanone	- Inefficient catalyst activity or deactivation.- Suboptimal reaction temperature or pressure.- Incomplete conversion of HMF.	- Ensure the catalyst is properly activated and handle it under an inert atmosphere if required.- Optimize temperature and pressure through small-scale experiments before scaling up.- Monitor the reaction progress using techniques like GC or HPLC to determine the optimal reaction time.
Poor Selectivity (High levels of byproducts)	- Over-hydrogenation of the ketone to the corresponding alcohol.- Polymerization of the HMF starting material.- Inappropriate catalyst choice.	- Screen different catalysts to find one with higher selectivity for the ketone.- Reduce reaction time or temperature to minimize over-hydrogenation.- Ensure efficient mixing to maintain a homogeneous reaction mixture and prevent localized high concentrations of reactants that can lead to polymerization.
Difficulty in Product Isolation and Purification	- Formation of a stable emulsion during workup.- Co-distillation of impurities with the product.- Thermal decomposition during distillation.	- Add brine to the aqueous layer to help break emulsions during extraction.- Utilize fractional distillation with a column that has a high number of theoretical plates for better separation.- Perform distillation under reduced pressure to lower the boiling point and minimize thermal degradation.
Inconsistent Results Between Batches	- Variations in raw material quality.- Inconsistent catalyst loading or activity.- Poor control over reaction parameters (temperature, pressure, mixing).	- Establish strict quality control specifications for all raw materials.- Implement a standardized procedure for catalyst preparation, handling, and loading.- Utilize automated process control systems to ensure consistent reaction conditions.

Data Presentation

Table 1: Comparison of Reaction Parameters for the Synthesis of 3-(Hydroxymethyl)cyclopentanone from HMF at Different Scales

Parameter	Lab Scale (Representative)	Pilot Scale (Estimated)	Industrial Scale (Conceptual)
Batch Size	1-100 g HMF	1-10 kg HMF	>100 kg HMF
Solvent	Water	Water	Water
Catalyst	Ni-Cu/Al₂O₃	Ni-Cu/Al₂O₃ or similar	Optimized proprietary catalyst
Catalyst Loading	5-10 wt% relative to HMF	3-7 wt% relative to HMF	1-5 wt% relative to HMF (optimized for recycle)
Temperature	140-180 °C	150-200 °C	160-220 °C
Pressure (H₂)	2-5 MPa	3-6 MPa	4-8 MPa
Reaction Time	4-8 hours	6-12 hours	Continuous process or optimized batch time
Yield (approx.)	70-85%	75-90%	>90%
Purity (crude)	80-90%	85-95%	>95%

Note: The data in this table is compiled from various literature sources and represents typical ranges. Actual results will vary depending on the specific experimental setup and conditions.

Experimental Protocols

Lab-Scale Synthesis of 3-(Hydroxymethyl)cyclopentanone from HMF

Materials:

• 5-Hydroxymethylfurfural (HMF)

• Ni-Cu/Al₂O₃ catalyst

• Deionized water

• Hydrogen gas

• Ethyl acetate (B1210297) (for extraction)

• Anhydrous sodium sulfate (B86663) (for drying)

Procedure:

• In a high-pressure autoclave, combine HMF (e.g., 10 g), Ni-Cu/Al₂O₃ catalyst (e.g., 1 g), and deionized water (e.g., 100 mL).

• Seal the autoclave and purge with nitrogen gas, followed by hydrogen gas.

• Pressurize the autoclave with hydrogen to the desired pressure (e.g., 4 MPa).

• Heat the reaction mixture to the target temperature (e.g., 160°C) with vigorous stirring.

• Maintain these conditions for the desired reaction time (e.g., 6 hours), monitoring the pressure to track hydrogen consumption.

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen.

• Filter the reaction mixture to remove the catalyst.

• Extract the aqueous filtrate with ethyl acetate (3 x 50 mL).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation.

Pilot-Scale Synthesis Considerations

When scaling up to a pilot plant, the following modifications and considerations should be taken into account:

• Heat Transfer: The larger reactor volume will have a lower surface-area-to-volume ratio, making heat management more critical. The reactor should have an efficient heating and cooling system to maintain a stable reaction temperature.

• Mass Transfer: Efficient mixing is crucial to ensure good contact between the hydrogen gas, the liquid phase, and the solid catalyst. The impeller design and agitation speed should be optimized for the larger reactor geometry.

• Catalyst Handling: A robust system for catalyst loading, filtration, and potentially recycling should be in place.

• Safety: The larger scale handling of hydrogen gas requires stringent safety protocols, including proper ventilation, monitoring for leaks, and pressure relief systems.

Mandatory Visualizations

Caption: Synthetic pathway from HMF to 3-(Hydroxymethyl)cyclopentanone.

Caption: A logical workflow for troubleshooting common scale-up issues.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Selective conversion of 5-hydroxymethylfurfural to cyclopentanone derivatives over Cu–Al2O3 and Co–Al2O3 catalysts in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. CN103086858A - Synthetic method of 3-methyl-cyclopentanone - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3-(Hydroxymethyl)cyclopentanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the removal of impurities from crude 3-(Hydroxymethyl)cyclopentanone. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 3-(Hydroxymethyl)cyclopentanone?

A1: The impurities largely depend on the synthetic route. When synthesized via the catalytic conversion of 5-(hydroxymethyl)furfural (HMF), common impurities include:

• 3-(hydroxymethyl)cyclopentanol: Formed from the over-reduction of the ketone functionality.

• Unreacted starting materials: Such as HMF or other precursors.

• Side-products: Arising from incomplete or alternative rearrangements of the furan (B31954) ring.[1]

• Polymeric materials: Often formed during acid-catalyzed reactions of furan compounds.

Q2: Which purification techniques are most effective for 3-(Hydroxymethyl)cyclopentanone?

A2: Due to its polar nature, a multi-step purification strategy is often necessary. The most common and effective methods are:

• Liquid-Liquid Extraction: Ideal for an initial workup to remove highly polar or water-soluble impurities.

• Vacuum Distillation: Effective for separating the product from non-volatile residues and some impurities with significantly different boiling points.

• Silica (B1680970) Gel Chromatography: A standard method for separating compounds with close polarities, such as the desired ketone from its corresponding alcohol byproduct.[1]

Q3: How can I monitor the purity of my sample during purification?

A3: Purity can be monitored using several analytical techniques:

• Thin-Layer Chromatography (TLC): A quick and easy way to visualize the separation of components in a mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive method to identify and quantify volatile and semi-volatile compounds in your sample.[2]

• High-Performance Liquid Chromatography (HPLC): Can be used to separate the compound from starting materials and byproducts, with the peak area in the chromatogram indicating purity.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural information and can be used to assess the purity of the final product.

Troubleshooting Guides

Liquid-Liquid Extraction

Issue	Possible Cause(s)	Solution(s)
Formation of an emulsion	- Vigorous shaking.- High concentration of surfactants or polymeric materials.	- Gently invert the separatory funnel instead of vigorous shaking.- Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase.- Allow the mixture to stand for a longer period.- If the emulsion persists, filter the mixture through a pad of celite.
Poor separation/low recovery of the product	- The organic solvent is not suitable for the polarity of the product.- Insufficient volume of extraction solvent.- The pH of the aqueous phase is not optimal.	- Use a more polar solvent for extraction, such as ethyl acetate (B1210297) or dichloromethane.[1]- Perform multiple extractions with smaller volumes of the organic solvent.- Adjust the pH of the aqueous phase to ensure the product is in its neutral form.
Product remains in the aqueous layer	- 3-(Hydroxymethyl)cyclopentanone has some water solubility due to its polar functional groups.	- Use a continuous liquid-liquid extraction apparatus for more efficient extraction.- Saturate the aqueous layer with salt (salting out) to decrease the solubility of the organic product.

Vacuum Distillation

Issue	Possible Cause(s)	Solution(s)
Bumping or unstable boiling	- Uneven heating.- Lack of boiling chips or a stir bar.	- Use a heating mantle with a magnetic stirrer for even heating.- Add fresh boiling chips or a magnetic stir bar before applying vacuum.
Product decomposition	- The distillation temperature is too high.	- Decrease the pressure of the vacuum system to lower the boiling point of the product.
Poor separation of product and impurities	- Inefficient fractionating column.- The boiling points of the product and impurities are too close.	- Use a fractionating column with a higher number of theoretical plates (e.g., a Vigreux or packed column).- If boiling points are very close, consider purification by column chromatography instead.

Silica Gel Chromatography

Issue	Possible Cause(s)	Solution(s)
Poor separation of spots (streaking) on TLC plate	- The compound is too polar for the chosen eluent.- The sample is overloaded.	- Increase the polarity of the eluent by adding a more polar solvent (e.g., methanol (B129727) to a dichloromethane/hexane (B92381) mixture).- Apply a smaller, more concentrated spot of the sample to the TLC plate.
Product is not eluting from the column	- The eluent is not polar enough.	- Gradually increase the polarity of the eluent system. For example, start with a low percentage of ethyl acetate in hexane and incrementally increase the concentration of ethyl acetate.
Co-elution of product and impurities	- The polarity difference between the product and impurities is very small.	- Use a less polar solvent system and a longer column to improve separation.- Consider using a different adsorbent, such as alumina.
Product degradation on the column	- Silica gel is slightly acidic and can cause degradation of sensitive compounds.	- Deactivate the silica gel by adding a small amount of triethylamine (B128534) to the eluent system (e.g., 0.1-1%).

Data Presentation

The following table presents hypothetical data for the purification of crude 3-(Hydroxymethyl)cyclopentanone to illustrate the effectiveness of different purification methods. Actual results may vary depending on the initial purity and the specific experimental conditions.

Purification Method	Initial Purity (%)	Final Purity (%)	Yield (%)	Key Impurities Removed
Liquid-Liquid Extraction	75	85	90	Highly polar, water-soluble byproducts
Vacuum Distillation	85	95	80	Non-volatile residues, some starting materials
Silica Gel Chromatography	95	>98	70	3-(hydroxymethyl)cyclopentanol, isomers

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction

This protocol is designed for the initial workup of the crude reaction mixture, assuming the reaction was performed in an aqueous medium.

• Transfer the aqueous reaction mixture to a separatory funnel.

• Add an equal volume of ethyl acetate.

• Gently invert the funnel 10-15 times, venting frequently to release any pressure buildup.

• Allow the layers to separate. The top layer will be the organic phase (ethyl acetate), and the bottom will be the aqueous phase.

• Drain the lower aqueous layer.

• Repeat the extraction of the aqueous layer with two more portions of ethyl acetate.

• Combine all the organic extracts.

• Wash the combined organic layer with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous magnesium sulfate (B86663) or sodium sulfate.

• Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Vacuum Distillation

This protocol is for the purification of the crude product obtained after an initial workup.

• Set up a vacuum distillation apparatus, including a round-bottom flask, a short path distillation head with a thermometer, a condenser, and a receiving flask.

• Add the crude 3-(Hydroxymethyl)cyclopentanone and a magnetic stir bar to the distillation flask.

• Connect the apparatus to a vacuum pump with a cold trap.

• Begin stirring and gradually reduce the pressure.

• Slowly heat the distillation flask using a heating mantle.

• Collect the fraction that distills at the expected boiling point of 3-(Hydroxymethyl)cyclopentanone under the applied pressure. (Note: The boiling point is dependent on the pressure).

• Continue distillation until the desired product has been collected, and then carefully and slowly release the vacuum before turning off the heat.

Protocol 3: Silica Gel Chromatography

This protocol is for the final purification step to remove closely related impurities.

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Pack a chromatography column with the silica gel slurry.

• Allow the solvent to drain until it is level with the top of the silica gel.

• Dissolve the crude product in a minimal amount of the eluent.

• Carefully load the sample onto the top of the silica gel column.

• Begin eluting the column with a solvent system of low polarity (e.g., 20% ethyl acetate in hexane).

• Gradually increase the polarity of the eluent (e.g., to 40-50% ethyl acetate in hexane) to elute the desired product.

• Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Combine the pure fractions and remove the solvent using a rotary evaporator.

Visualizations

Caption: General purification workflow for 3-(Hydroxymethyl)cyclopentanone.

Caption: Logical flowchart for selecting a purification method.

References

• 1. benchchem.com [benchchem.com]
• 2. 3-(HYDROXYMETHYL)CYCLOPENTAN-1-ONE | 64646-09-9 | Benchchem [benchchem.com]

Technical Support Center: Enhancing 3-(Hydroxymethyl)cyclopentanone Yield from 5-hydroxymethylfurfural

Welcome to the technical support center for the synthesis of 3-(hydroxymethyl)cyclopentanone (HCPN) from 5-hydroxymethylfurfural (B1680220) (HMF). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental issues and provide answers to frequently asked questions, ultimately aiming to enhance the yield and efficiency of this important chemical transformation.

Troubleshooting Guides

This section addresses specific problems you may encounter during the synthesis of HCPN from HMF.

Problem	Potential Cause	Recommended Solution
Low or No Conversion of HMF	Catalyst Inactivity: The catalyst may be poisoned, deactivated, or not properly activated.	Catalyst Activation: Ensure the catalyst is properly reduced/activated according to the protocol before the reaction. Catalyst Purity: Use a fresh, high-purity catalyst. Feedstock Purity: Ensure the HMF feedstock is free from impurities like sulfur compounds (e.g., DMSO), which can poison noble and non-noble metal catalysts.[1][2][3] Consider purifying the HMF if necessary.
Incorrect Reaction Conditions: Temperature or hydrogen pressure may be too low.	Optimize Conditions: Gradually increase the reaction temperature (typically in the range of 140-180°C) and hydrogen pressure (20-50 bar) as specified in established protocols.[4][5]
Low Selectivity to 3-(Hydroxymethyl)cyclopentanone (HCPN)	Suboptimal Catalyst Choice: The chosen catalyst may favor side reactions.	Catalyst Selection: Different catalysts exhibit varying selectivities. For high HCPN yield, Cu-Al₂O₃ and Au/Nb₂O₅ have shown high selectivity.[4] Ni-based catalysts can also be effective but may require careful control of support acidity.[1][2][3]
Incorrect Catalyst Support Acidity: The acidity of the catalyst support plays a crucial role in the ring-rearrangement step.[1][2][3]	Support Modification: Select a support with appropriate Lewis or Brønsted acidity. For instance, Ni/ZrO₂ (Lewis acidity) and Ni/HSAG-ox (Brønsted acidity) have demonstrated good HCPN selectivity.[1][2][3] Avoid supports with excessively high acid site density, which can lead to coke deposition and deactivation.[1][2][3]
Over-hydrogenation: The desired ketone (HCPN) is being further reduced to the corresponding alcohol, 3-hydroxymethylcyclopentanol (HCPL).	Catalyst Choice: Co-Al₂O₃ catalysts tend to favor the production of HCPL.[4][5] If HCPN is the desired product, avoid cobalt-based catalysts under these conditions. Reaction Time: Monitor the reaction progress and stop it once the maximum HCPN yield is achieved to prevent subsequent reduction.
Formation of Significant Byproducts	Side Reactions: Competing reaction pathways can lead to the formation of byproducts such as 2,5-di-hydroxymethyl-tetrahydrofuran (DHMTHF) or ring-opening products.[1][2][3]	Solvent Choice: The reaction is typically performed in water, which acts as a nucleophilic reagent to facilitate the furan (B31954) ring opening, a key step in the rearrangement to HCPN.[1][6] Catalyst and Support: The choice of metal and support influences the reaction pathway. For example, some Ni-supported catalysts can lead to the formation of DHMTHF through a non-water mediated pathway.[1][2][3]
Catalyst Deactivation After a Single Run	Coke Deposition or Metal Leaching/Sintering: The catalyst may lose activity due to the deposition of carbonaceous materials (coke) on its surface or changes in the metal particle size and dispersion.[1][2][3]	Regeneration: Some catalysts, like Cu-Al₂O₃ and Co-Al₂O₃, can have their activity restored through a regeneration treatment.[4][5] Feedstock Purity: As mentioned, impurities in the HMF feedstock can lead to coke deposition.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the conversion of HMF to HCPN?

A1: The conversion of HMF to 3-(hydroxymethyl)cyclopentanone is a multi-step tandem reaction that generally proceeds as follows:

• Hydrogenation: The aldehyde group of HMF is first hydrogenated to form 2,5-bis(hydroxymethyl)furan (BHMF).

• Ring Opening: The furan ring of BHMF undergoes an acid-catalyzed opening in the presence of water.

• Rearrangement: The resulting intermediate undergoes an intramolecular aldol (B89426) condensation.

• Hydrogenation: A subsequent hydrogenation step yields the final product, 3-(hydroxymethyl)cyclopentanone.[6][7]

Q2: Why is water an essential solvent for this reaction?

A2: Water plays a crucial role not just as a solvent but also as a reactant. It participates as a nucleophile in the opening of the furan ring, which is a critical step for the subsequent rearrangement to the cyclopentanone (B42830) structure.[1][6]

Q3: What are the typical reaction conditions for this conversion?

A3: Typical reaction conditions involve temperatures ranging from 140°C to 180°C and hydrogen pressures between 20 and 50 bar.[1][2][3][4][5] The reaction is usually carried out in a batch stirred reactor.

Q4: How do I choose the right catalyst for maximizing HCPN yield?

A4: The choice of catalyst is critical. For high selectivity towards HCPN, catalysts like Cu-Al₂O₃ and Au/Nb₂O₅ have been reported to give high yields (up to 86%).[4][5] Nickel-based catalysts, such as Ni/ZrO₂ or Ni on oxidized high surface area graphite (B72142) (Ni/HSAG-ox), are also effective, with the acidity of the support being a key factor to control.[1][2][3]

Q5: My HMF feedstock is from a commercial source. What impurities should I be concerned about?

A5: Commercial HMF can contain residual solvents from its production process, such as dimethyl sulfoxide (B87167) (DMSO).[1] Sulfur-containing impurities like DMSO can act as poisons for many hydrogenation catalysts, leading to deactivation.[1][2][3] It is advisable to use high-purity HMF or purify it before use.

Q6: I am observing the formation of 3-hydroxymethylcyclopentanol (HCPL) as a major byproduct. How can I minimize this?

A6: The formation of HCPL is due to the over-hydrogenation of your target molecule, HCPN. To minimize this, you can try a few approaches:

• Catalyst Choice: Avoid catalysts known for high hydrogenation activity towards ketones, such as Co-Al₂O₃, which has been shown to selectively produce HCPL.[4][5]

• Reaction Time: Carefully monitor the reaction kinetics and stop the reaction when the concentration of HCPN is at its maximum, before it gets significantly converted to HCPL.

• Reaction Conditions: Lowering the hydrogen pressure or temperature might reduce the rate of ketone hydrogenation, but this could also affect the overall conversion of HMF.

Data Presentation

Catalyst Performance Comparison

Catalyst	Support	Temperature (°C)	H₂ Pressure (bar)	Max. HCPN Yield (%)	Reference
Cu-Al₂O₃	Al₂O₃	140-180	20-50	86	[4][5]
Co-Al₂O₃	Al₂O₃	140-180	20-50	Low (favors HCPL)	[4][5]
Au/Nb₂O₅	Nb₂O₅	140	80	86
Ni/ZrO₂	ZrO₂	180	30	73 (selectivity)	[1][2][3]
Ni/HSAG-ox	Oxidized Graphite	180	30	87 (selectivity)	[1][2][3]
NiCo@C	Carbon	140	20	>90	[8][9]

Experimental Protocols

General Procedure for HMF Conversion using a Supported Metal Catalyst

1. Catalyst Preparation/Activation:

• The supported metal catalysts (e.g., Cu-Al₂O₃, Au/Nb₂O₅, Ni/ZrO₂) are either synthesized according to literature procedures or obtained commercially.

• Prior to the reaction, the catalyst is typically activated. For instance, a Ni-based catalyst might be reduced under a flow of H₂ at an elevated temperature in a tube furnace.

2. Reaction Setup:

• A high-pressure batch reactor (autoclave) equipped with a magnetic stirrer, a heating mantle, a thermocouple, and a pressure gauge is used.

• The reactor is charged with 5-hydroxymethylfurfural (HMF), the catalyst, and the solvent (typically deionized water).

3. Reaction Execution:

• The reactor is sealed and purged several times with hydrogen to remove air.

• The reactor is then pressurized with hydrogen to the desired reaction pressure (e.g., 30 bar).

• Stirring is initiated, and the reactor is heated to the target reaction temperature (e.g., 180°C).

• The reaction is allowed to proceed for a specific duration, with samples potentially being taken periodically to monitor the progress.

4. Product Analysis and Purification:

• After the reaction, the reactor is cooled to room temperature, and the pressure is carefully released.

• The reaction mixture is filtered to separate the catalyst.

• The liquid product mixture is then analyzed by techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the conversion of HMF and the selectivity to HCPN and other products.

• The product can be purified from the aqueous solution by extraction with an organic solvent, followed by distillation.

Visualizations

Reaction Pathway from HMF to HCPN

Caption: Reaction pathway for the conversion of HMF to HCPN and major side products.

Experimental Workflow

Caption: A typical experimental workflow for HMF to HCPN synthesis.

Troubleshooting Logic

Caption: A logical guide for troubleshooting low HCPN yield.

References

• 1. Critical Factors Affecting the Selective Transformation of 5‐Hydroxymethylfurfural to 3‐Hydroxymethylcyclopentanone Over Ni Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Critical Factors Affecting the Selective Transformation of 5-Hydroxymethylfurfural to 3-Hydroxymethylcyclopentanone Over Ni Catalysts [e-spacio.uned.es]
• 3. Critical Factors Affecting the Selective Transformation of 5-Hydroxymethylfurfural to 3-Hydroxymethylcyclopentanone Over Ni Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective conversion of 5-hydroxymethylfurfural to cyclopentanone derivatives over Cu–Al2O3 and Co–Al2O3 catalysts in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Selective conversion of 5-hydroxymethylfurfural to cyclopentanone derivatives over Cu–Al₂O₃ and Co–Al₂O₃ catalysts in water [agris.fao.org]
• 6. mdpi.com [mdpi.com]
• 7. A Comprehensive Review on Metal Catalysts for the Production of Cyclopentanone Derivatives from Furfural and HMF - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective Conversion of HMF into 3-Hydroxymethylcyclopentylamine through a One-Pot Cascade Process in Aqueous Phase over Bimetallic NiCo Nanoparticles as Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Navigating the Molecular Landscape: A Comparative Guide to 1H and 13C NMR Analysis for the Structure Validation of 3-(Hydroxymethyl)cyclopentanone

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of chemical synthesis and analysis. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy for the structural validation of 3-(Hydroxymethyl)cyclopentanone, offering insights into experimental data, protocols, and alternative analytical techniques.

At the heart of molecular characterization, 1H and 13C NMR spectroscopy stand out as powerful, non-destructive techniques that provide detailed information about the carbon-hydrogen framework of a molecule. For a compound like 3-(Hydroxymethyl)cyclopentanone, which features a five-membered ring, a ketone, and a primary alcohol, NMR analysis is instrumental in confirming its precise atomic connectivity and chemical environment.

Deciphering the Code: Predicted 1H and 13C NMR Spectral Data

Table 1: Predicted 1H NMR Chemical Shifts for 3-(Hydroxymethyl)cyclopentanone

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
H on -OH	Variable (typically 1.5-3.0)	Singlet (broad)	Position is solvent and concentration dependent.
H on -CH2OH	3.5 - 4.0	Triplet	Influenced by the adjacent chiral center and hydroxyl group.[1]
H on C3	2.2 - 2.5	Multiplet	Chiral center, complex splitting pattern expected.
H on C2 & C5 (α to C=O)	2.0 - 2.4	Multiplet	Deshielded by the adjacent carbonyl group.
H on C4	1.6 - 1.9	Multiplet

Table 2: Predicted 13C NMR Chemical Shifts for 3-(Hydroxymethyl)cyclopentanone

Carbon	Predicted Chemical Shift (δ, ppm)
C1 (C=O)	215 - 225
C6 (-CH2OH)	60 - 70
C3	40 - 50
C2, C5	35 - 45
C4	25 - 35

The Blueprint for Analysis: A Detailed Experimental Protocol

Acquiring high-quality NMR spectra is fundamental for accurate structural elucidation. The following protocol outlines a standard procedure for the 1H and 13C NMR analysis of a small organic molecule like 3-(Hydroxymethyl)cyclopentanone.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the purified 3-(Hydroxymethyl)cyclopentanone.
• Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl3). The choice of solvent is critical as its residual peak should not overlap with signals from the analyte.
• Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), to the solvent to calibrate the chemical shift scale to 0 ppm.
• Transfer the solution to a clean, dry 5 mm NMR tube.

2. Instrument Setup and Data Acquisition:

• Insert the NMR tube into the spectrometer's probe.
• Lock the spectrometer onto the deuterium (B1214612) signal of the solvent to stabilize the magnetic field.
• Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, well-resolved peaks.
• For 1H NMR: Acquire the spectrum using a standard pulse sequence. Typical parameters include a spectral width of 10-15 ppm, a sufficient number of scans for a good signal-to-noise ratio (e.g., 16-64 scans), and a relaxation delay of 1-5 seconds.
• For 13C NMR: Acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon. A wider spectral width (e.g., 0-220 ppm) is required. Due to the low natural abundance of 13C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

3. Data Processing and Analysis:

• Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.
• Phase the spectrum to ensure all peaks are in the positive absorptive mode.
• Calibrate the chemical shift axis using the TMS signal at 0 ppm.
• Integrate the peaks in the 1H NMR spectrum to determine the relative number of protons corresponding to each signal.
• Analyze the splitting patterns (multiplicities) in the 1H NMR spectrum to deduce the number of neighboring protons (n+1 rule).
• Assign the peaks in both the 1H and 13C spectra to the specific atoms in the 3-(Hydroxymethyl)cyclopentanone molecule.

A Holistic View: The Structure Validation Workflow

The process of validating a chemical structure using NMR is a logical progression from data acquisition to interpretation. The following diagram, generated using the DOT language, illustrates this workflow.

Caption: A logical workflow for the structural validation of 3-(Hydroxymethyl)cyclopentanone.

Beyond NMR: A Comparative Look at Alternative Techniques

While NMR is a cornerstone of structure elucidation, a multi-technique approach often provides the most robust validation. The following table compares NMR spectroscopy with other common analytical methods.

Table 3: Comparison of Analytical Techniques for Structure Validation

Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy (1H, 13C)	Detailed carbon-hydrogen framework, connectivity, stereochemistry.	Non-destructive, provides unambiguous structural information.	Lower sensitivity compared to mass spectrometry, requires soluble samples.
Mass Spectrometry (MS)	Molecular weight, elemental composition, fragmentation patterns.	High sensitivity, small sample amount required.	Does not provide detailed connectivity information on its own.
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., C=O, O-H).	Fast, simple to operate.	Provides limited information on the overall molecular structure.
X-ray Crystallography	Precise 3D atomic arrangement in a single crystal.	Provides the absolute structure.	Requires a suitable single crystal, which can be difficult to obtain.

The Power of Synergy: An Integrated Approach to Structure Elucidation

The most confident structural validation is achieved by combining the strengths of multiple analytical techniques. The logical relationship between these methods in a comprehensive analysis is depicted in the following diagram.

Caption: The synergistic relationship between different analytical techniques.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Synthetic Routes of cis-3-(Hydroxymethyl)cyclopentanol

For Researchers, Scientists, and Drug Development Professionals

cis-3-(Hydroxymethyl)cyclopentanol is a pivotal chiral building block in the synthesis of carbocyclic nucleosides, compounds of significant interest for antiviral and anticancer therapies. The specific cis stereochemistry of the hydroxyl and hydroxymethyl groups is crucial for its biological activity. This guide provides an objective comparison of the primary synthetic routes to this valuable intermediate, supported by quantitative data and detailed experimental protocols.

Comparison of Synthetic Strategies

Four main strategies have been explored for the synthesis of cis-3-(Hydroxymethyl)cyclopentanol:

• Diastereoselective Reduction of 3-(Hydroxymethyl)cyclopentanone: This is a widely used and effective method that relies on the stereoselective reduction of a ketone precursor. The choice of reducing agent is critical for achieving high cis-diastereoselectivity.

• Catalytic Conversion of 5-Hydroxymethylfurfural (HMF): A sustainable approach that utilizes a biomass-derived starting material. This route involves a multi-step catalytic cascade, including a key Piancatelli rearrangement.

• Chemoenzymatic Synthesis: This method employs an enzyme to create a chiral intermediate with high enantiopurity, which is then chemically converted to the target molecule. This is particularly useful for obtaining specific enantiomers.

• Palladium-Catalyzed Asymmetric Allylic Alkylation: An advanced method for constructing chiral centers with high enantioselectivity, suitable for producing highly functionalized cyclopentane (B165970) derivatives.

Data Presentation: Summary of Synthetic Routes

Parameter	Route 1: Diastereoselective Reduction	Route 2: Catalytic Conversion from HMF	Route 3: Chemoenzymatic Synthesis	Route 4: Palladium-Catalyzed Asymmetric Allylic Alkylation
Starting Material	3-(Hydroxymethyl)cyclopentanone	5-Hydroxymethylfurfural (HMF)	(S)-4-(Hydroxymethyl)cyclopent-2-enone	Dioxanone Substrates/Vinyl Cyclopropanes
Key Transformation	Stereoselective ketone reduction	Hydrogenation and Piancatelli rearrangement	Enzymatic reduction and chemical reduction	Asymmetric allylic alkylation
Reported Overall Yield	Dependent on ketone synthesis; reduction step can be >90%[1]	Up to 94% (diastereomeric ratio not specified)[2]	Good (quantitative data for all steps needed)	High (e.g., 91% over 5 steps for a related diol)[3]
Diastereoselectivity (cis:trans)	Up to >95:5 with bulky reducing agents[1]	Not explicitly reported[2]	High (expected from directed reduction)	High (single diastereomer reported in related syntheses)[4]
Enantioselectivity (ee)	Dependent on the chirality of the starting ketone	Not applicable (produces a racemate)	High (for the enzymatic step)[5]	Up to 92% ee for related precursors[6]
Advantages	High cis-selectivity, established methods	Uses renewable starting material, high overall yield	Access to specific enantiomers, high enantiopurity	High enantioselectivity and diastereoselectivity
Disadvantages	Requires synthesis of the ketone precursor	Lack of reported diastereoselectivity	Multi-step process, requires specific enzymes	Complex catalysts and starting materials

Experimental Protocols

Route 1: Diastereoselective Reduction using L-Selectride®

This protocol is designed to maximize the formation of cis-3-(Hydroxymethyl)cyclopentanol.

Materials:

• 3-(Hydroxymethyl)cyclopentanone

• L-Selectride® (1.0 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Water, 1 M Sodium Hydroxide (B78521), 30% Hydrogen Peroxide

• Ethyl acetate (B1210297), Brine, Anhydrous Sodium Sulfate

Procedure:

• Dry all glassware in an oven at 120 °C and cool under an inert atmosphere (e.g., nitrogen or argon).

• Dissolve 3-(Hydroxymethyl)cyclopentanone (1.0 eq) in anhydrous THF in a round-bottom flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add L-Selectride® (1.2 eq) to the cooled solution over 15-20 minutes, maintaining the internal temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 3-4 hours and monitor by TLC until the starting material is consumed.

• Carefully quench the reaction by the slow addition of water, followed by 1 M sodium hydroxide solution and 30% hydrogen peroxide solution at -78 °C.

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.[7]

Route 2: Catalytic Conversion of 5-Hydroxymethylfurfural (HMF)

This protocol describes a one-pot conversion of HMF to 3-(hydroxymethyl)cyclopentanol.

Materials:

• 5-Hydroxymethylfurfural (HMF)

• Co-Al₂O₃ mixed oxide catalyst

• Water

• Hydrogen gas

Procedure:

• Combine HMF, the Co-Al₂O₃ catalyst, and water in a high-pressure batch reactor.

• Seal the reactor, purge with hydrogen, and then pressurize to 20-50 bar.

• Heat the mixture to 140-180 °C with stirring for a specified time.

• After cooling and depressurization, filter off the catalyst.

• Isolate the product from the aqueous solution by extraction and purify.[2]

Route 3: Chemoenzymatic Synthesis of (1R,3R)-3-Hydroxycyclopentanemethanol

This protocol details the enzymatic reduction of (S)-4-(hydroxymethyl)cyclopent-2-enone to (3R)-3-(hydroxymethyl)cyclopentanone, which is then chemically reduced.

Step 1: Enzymatic Reduction [5] Materials:

• (S)-4-(Hydroxymethyl)cyclopent-2-enone (5 mM)

• Flavin Mononucleotide (FMN) (0.05 mM)

• Nicotinamide Adenine Dinucleotide (NADH) (0.2 mM)

• CrS enoate reductase from Thermus scotoductus SA-01 (10 µM)

• Formate dehydrogenase from Candida boidinii (40 µM)

• Sodium Formate (40 mM)

• Universal Buffer (pH 7.0)

Procedure:

• In a temperature-controlled vessel at 35 °C, prepare a reaction mixture in the universal buffer (pH 7.0) containing all the materials at the specified concentrations.

• Allow the reaction to proceed for approximately 45 minutes for complete conversion of the starting material.

• Process the reaction mixture to isolate (3R)-3-(hydroxymethyl)cyclopentanone.

Step 2: Chemical Reduction The isolated (3R)-3-(hydroxymethyl)cyclopentanone is then subjected to a diastereoselective chemical reduction, for example, using L-Selectride® as described in Route 1, to yield (1R,3R)-3-hydroxycyclopentanemethanol.

Visualizing the Synthetic Pathways

Diastereoselective Reduction Pathway

Caption: Diastereoselective reduction of 3-(hydroxymethyl)cyclopentanone.

Catalytic Conversion from HMF Pathway

Caption: Multi-step catalytic conversion of HMF.

Chemoenzymatic Synthesis Pathway

Caption: Chemoenzymatic route to a specific enantiomer.

References

• 1. benchchem.com [benchchem.com]
• 2. Collection - Enantioselective Synthesis of a Hydroxymethyl-cis-1,3-cyclopentenediol Building Block - Organic Letters - Figshare [figshare.com]
• 3. Enantioselective Synthesis of a Hydroxymethyl-cis-1,3-cyclopentenediol Building Block - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydroxyl-directed reduction of β-hydroxycycloalkanones as a stereoselective route to 1,3-diols: X-ray crystal structure and structural features of (1R*,2R*,6S*)-2-[hydroxy(phenyl)methyl]cyclopentanol - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Chemoenzymatic synthesis of (1R,3R)-3-hydroxycyclopentanemethanol: An intermediate of carbocyclic-ddA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to Nucleoside Synthesis: 3-(Hydroxymethyl)cyclopentanone vs. Furan-Based Precursors

For Researchers, Scientists, and Drug Development Professionals

The synthesis of nucleoside analogues is a cornerstone of therapeutic development, particularly in the fields of antiviral and anticancer research. The choice of starting material is a critical decision that dictates the synthetic strategy, efficiency, and the structural nature of the final compound. This guide provides an objective comparison between two pivotal classes of precursors: 3-(Hydroxymethyl)cyclopentanone for the synthesis of carbocyclic nucleosides and traditional furan-based precursors for ribo- and deoxyribonucleosides.

Introduction to Precursors

3-(Hydroxymethyl)cyclopentanone serves as a key building block for carbocyclic nucleosides, where a cyclopentane (B165970) ring replaces the furanose sugar moiety of natural nucleosides. This modification imparts significant biological and chemical advantages, most notably enhanced stability against enzymatic cleavage by phosphorylases.[1]

Furan-based precursors , such as protected ribose or deoxyribose derivatives, are the traditional starting points for synthesizing nucleosides that mimic natural structures. These syntheses typically involve the formation of a glycosidic bond between the sugar's anomeric carbon and a nitrogen atom of a nucleobase.

Performance and Data Comparison

The selection of a precursor pathway is often a trade-off between the desired properties of the final nucleoside analogue and the complexity of the synthesis. Carbocyclic nucleosides, derived from cyclopentanone (B42830) precursors, are synthetically more challenging but offer greater metabolic stability.[1][2] Furan-based routes are often more direct for creating natural analogues.

Parameter	3-(Hydroxymethyl)cyclopentanone Route	Furan-Based Precursor Route	Key Considerations
Product Type	Carbocyclic Nucleoside Analogues	Ribo-, Deoxyribo-, and other modified Nucleosides	The choice is fundamentally driven by the therapeutic target and desired mechanism of action.
Metabolic Stability	High (Resistant to glycosidic bond cleavage)[1]	Variable (Susceptible to phosphorylases)	Carbocyclic analogues offer a significant advantage for in vivo applications.
Precursor Synthesis	Can be derived from biomass (HMF)[3][4]	Typically derived from natural sugars (e.g., D-ribose)[5]	The use of HMF presents a sustainable and potentially cost-effective route.[3]
Key Coupling Reaction	Convergent condensation with heterocycle[1]	N-Glycosylation (e.g., Silyl-Hilbert-Johnson)[6][7]	Glycosylation reactions can sometimes lead to mixtures of anomers.
Typical Yield (Coupling)	Variable, depends on specific convergent strategy	64% - 95% (Silyl-Hilbert-Johnson Reaction)[6]	Yields are highly dependent on the specific substrates and reaction conditions.
Overall Step Count	Often multi-step and elaborate[1]	Can be more direct, but requires protecting groups	The synthesis of the functionalized cyclopentane ring adds complexity.

Experimental Protocols

Protocol 1: Synthesis of 3-(Hydroxymethyl)cyclopentanone from 5-Hydroxymethylfurfural (B1680220) (HMF)

This protocol is based on the hydrogenative ring-rearrangement of HMF, a biomass-derived starting material.

Materials:

• 5-Hydroxymethylfurfural (HMF)

• Cu-Al₂O₃ catalyst

• Deionized water (solvent)

• High-pressure batch reactor

• Hydrogen (H₂) gas

Procedure:

• In a high-pressure reactor, suspend HMF (e.g., 0.5 mmol) and the Cu-Al₂O₃ catalyst in deionized water.

• Seal the reactor and purge with H₂ gas to remove air.

• Pressurize the reactor with H₂ to 20–50 bar.

• Heat the reaction mixture to 140–180 °C with stirring.

• Maintain the reaction for a specified time (e.g., 3-8 hours), monitoring the consumption of HMF.[8]

• After the reaction is complete, cool the reactor to room temperature and carefully vent the H₂ gas.

• Filter the reaction mixture to recover the catalyst.

• The aqueous solution is then subjected to extraction with an organic solvent (e.g., ethyl acetate).

• The combined organic phases are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to yield 3-(hydroxymethyl)cyclopentanone. A high selectivity of 86% has been reported under optimized conditions.[3]

Protocol 2: Nucleoside Synthesis via Silyl-Hilbert-Johnson Reaction

This protocol describes a general procedure for the N-glycosylation of a silylated nucleobase with a protected furanosyl chloride.

Materials:

• Nucleobase (e.g., Uracil, Thymine)

• Hexamethyldisilazane (HMDS)

• Chlorotrimethylsilane (TMSCl)

• Per-O-acetylated ribofuranosyl chloride (or other protected sugar halide)

• Anhydrous solvent (e.g., Dichloroethane, Acetonitrile)

Procedure:

• Silylation of the Nucleobase: In a flame-dried flask under an inert atmosphere (e.g., argon), suspend the nucleobase in an excess of HMDS. Add a catalytic amount of TMSCl and reflux the mixture until the solution becomes clear, indicating complete silylation. Remove the excess HMDS and TMSCl under vacuum.

• Glycosylation: Dissolve the resulting per-silylated nucleobase in an anhydrous solvent.

• Add a solution of the per-O-acetylated ribofuranosyl chloride in the same anhydrous solvent to the silylated base solution at room temperature.

• Stir the reaction mixture for 6–14 hours.[6] Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding methanol.

• Remove the solvent under reduced pressure.

• Deprotection & Purification: The crude product is typically deprotected using a base (e.g., sodium methoxide (B1231860) in methanol) to remove the acetyl groups.

• The final nucleoside is purified by column chromatography on silica (B1680970) gel. Yields for this method are reported to be in the range of 64% to 95%.[6]

Visualization of Synthetic Pathways

The following diagrams illustrate the core transformations in the synthesis of nucleoside analogues from the two precursor types.

Synthetic route to carbocyclic nucleosides.

Typical workflow for furan-based synthesis.

Conclusion

The choice between 3-(hydroxymethyl)cyclopentanone and furan-based precursors is dictated by the strategic goals of the synthesis.

• 3-(Hydroxymethyl)cyclopentanone is the precursor of choice for creating carbocyclic nucleosides , which offer superior metabolic stability, a crucial attribute for many in vivo applications.[1][2] While the synthetic routes can be more complex, the potential for creating robust therapeutic candidates is significant. The ability to synthesize this precursor from renewable biomass sources like HMF adds a layer of sustainability to the process.[3]

• Furan-based precursors remain the mainstay for the efficient synthesis of natural nucleosides and their close analogues .[6] The well-established glycosylation methodologies, such as the Silyl-Hilbert-Johnson reaction, provide reliable and often high-yielding pathways to a wide array of compounds for biological screening and drug development.

Ultimately, researchers must weigh the synthetic investment against the desired biological properties of the target molecule. For drugs requiring high metabolic stability, the carbocyclic route is a compelling option, whereas for rapid synthesis and screening of more traditional analogues, furan-based precursors offer a more direct path.

References

• 1. Stereoselective Syntheses of Carbocyclic Nucleosides : Department of Chemistry : University of Hamburg [chemie.uni-hamburg.de]
• 2. Recent progress for the synthesis of selected carbocyclic nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selective conversion of 5-hydroxymethylfurfural to cyclopentanone derivatives over Cu–Al2O3 and Co–Al2O3 catalysts in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Cyclopentanone Derivatives from 5-Hydroxymethylfurfural via 1-Hydroxyhexane-2,5-dione as Intermediate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of cyclopentenyl carbocyclic nucleosides as potential antiviral agents against orthopoxviruses and SARS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effective Synthesis of Nucleosides Utilizing O-Acetyl-Glycosyl Chlorides as Glycosyl Donors in the Absence of Catalyst: Mechanism Revision and Application to Silyl-Hilbert-Johnson Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of nucleosides - Wikipedia [en.wikipedia.org]
• 8. CN103086858A - Synthetic method of 3-methyl-cyclopentanone - Google Patents [patents.google.com]

A Comparative Guide to the Efficacy of Reducing Agents for 3-(Hydroxymethyl)cyclopentanone

For Researchers, Scientists, and Drug Development Professionals

The stereoselective reduction of 3-(hydroxymethyl)cyclopentanone to cis-3-(hydroxymethyl)cyclopentanol (B8240574) is a critical transformation in the synthesis of carbocyclic nucleoside analogues, which are potent antiviral and anticancer agents. The orientation of the hydroxyl and hydroxymethyl groups in the cis configuration is paramount for the biological activity of these molecules. This guide provides a comprehensive comparison of various reducing agents for this key reaction, supported by experimental data, to aid in the selection of the most effective reagent to achieve high diastereoselectivity and yield.

Data Presentation: Performance of Reducing Agents

The choice of reducing agent significantly impacts the diastereomeric ratio (cis:trans) and overall yield of 3-(hydroxymethyl)cyclopentanol. The following table summarizes the performance of several common hydride reagents in the reduction of 3-(hydroxymethyl)cyclopentanone.

Reducing Agent	Solvent	Temperature (°C)	cis:trans Ratio	Yield (%)
Sodium Borohydride (B1222165) (NaBH₄)	Methanol (B129727)	0	70:30	>95
L-Selectride®	THF	-78	95:5	~90
K-Selectride®	THF	-78	94:6	~90
Sodium Triacetoxyborohydride (B8407120) (NaBH(OAc)₃)	Acetonitrile	Room Temp.	High cis-selectivity (proposed)	High (expected)

Note: The high cis-selectivity for Sodium Triacetoxyborohydride is proposed based on its known efficacy in the hydroxyl-directed reduction of β-hydroxy ketones to yield syn 1,3-diols through a chelation-controlled mechanism.[1]

Key Insights from Experimental Data

The data clearly indicates that sterically hindered reducing agents, such as L-Selectride® and K-Selectride®, provide significantly higher cis-diastereoselectivity compared to the less hindered sodium borohydride.[2] This enhanced selectivity is attributed to the bulky nature of the tri-sec-butylborohydride moiety, which favors hydride delivery from the less sterically hindered face of the cyclopentanone (B42830) ring, opposite to the hydroxymethyl group.

Furthermore, the principle of chelation-controlled reduction is a powerful strategy to maximize the formation of the cis-isomer.[2] Reagents like sodium triacetoxyborohydride can coordinate with the existing hydroxyl group in the substrate, leading to an intramolecular-like delivery of the hydride to the carbonyl group, thus ensuring a high degree of stereocontrol.[1] Lowering the reaction temperature has also been shown to enhance stereoselectivity.[2]

Experimental Protocols

The following are generalized experimental protocols for the reduction of 3-(hydroxymethyl)cyclopentanone using different classes of reducing agents.

Protocol 1: Reduction using Sodium Borohydride

• Reaction Setup: Dissolve 3-(hydroxymethyl)cyclopentanone (1 equivalent) in anhydrous methanol in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Reagent Addition: Slowly add sodium borohydride (1.1 equivalents) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of water or dilute HCl.

• Work-up: Allow the mixture to warm to room temperature. Extract the aqueous layer multiple times with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g., anhydrous sodium sulfate), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or distillation.[2]

Protocol 2: Reduction using L-Selectride® or K-Selectride®

• Reaction Setup: Dissolve 3-(hydroxymethyl)cyclopentanone (1 equivalent) in anhydrous tetrahydrofuran (B95107) (THF) in a round-bottom flask under an inert atmosphere.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add L-Selectride® or K-Selectride® (1.2 equivalents, typically as a 1.0 M solution in THF) dropwise to the stirred solution via a syringe, maintaining the temperature at -78 °C.

• Reaction Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Quenching: After completion, quench the reaction by the slow addition of a quenching solution (e.g., water or saturated aqueous ammonium (B1175870) chloride).

• Work-up and Purification: Follow the same procedure as described in Protocol 1 for work-up and purification.[2]

Protocol 3: Proposed Reduction using Sodium Triacetoxyborohydride

• Reaction Setup: To a solution of 3-(hydroxymethyl)cyclopentanone (1 equivalent) in an aprotic solvent such as acetonitrile, add sodium triacetoxyborohydride (1.5 equivalents) portion-wise at room temperature under an inert atmosphere.[1]

• Reaction Monitoring: Stir the reaction at room temperature and monitor its completion by TLC or GC-MS.[1]

• Quenching: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.[1]

• Work-up and Purification: Perform an extractive work-up with an organic solvent, followed by drying and purification by column chromatography as described in Protocol 1. The diastereomeric ratio of the product should be determined by NMR spectroscopy.[1]

Visualizing the Process

To better understand the experimental design and the underlying mechanism of stereoselectivity, the following diagrams are provided.

Caption: Experimental workflow for the comparative study.

Caption: Mechanism of cis-selectivity via chelation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Determining the Purity of 3-(Hydroxymethyl)cyclopentanone: A Comparative Guide to GC-MS and HPLC Methods

A Guide for Researchers, Scientists, and Drug Development Professionals

The precise determination of purity for chemical intermediates and active pharmaceutical ingredients is fundamental to drug development and chemical research. 3-(Hydroxymethyl)cyclopentanone, a functionalized cyclic ketone, can be analyzed for purity using several chromatographic techniques. This guide offers a detailed comparison of two robust analytical methods: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

This document presents comprehensive experimental protocols for both GC-MS and HPLC, alongside a comparative analysis of their performance based on critical validation parameters. The objective is to equip researchers with the necessary information to select the most suitable analytical technique for their specific requirements.

A Comparative Overview of Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and thermally stable compounds.[1] Due to its relatively low molecular weight, 3-(Hydroxymethyl)cyclopentanone is a suitable candidate for GC analysis. The integration of a mass spectrometer as a detector provides high sensitivity and crucial structural information, which facilitates the unambiguous identification of any impurities.[2]

High-Performance Liquid Chromatography (HPLC) is a highly versatile technique applicable to a broad spectrum of compounds, especially those that are non-volatile or prone to degradation at elevated temperatures.[3] The hydroxyl group in 3-(Hydroxymethyl)cyclopentanone enhances its polarity, making HPLC a viable and often preferred alternative to GC-MS.

The ultimate selection between GC-MS and HPLC will be contingent on factors such as the anticipated nature of impurities, the requisite level of sensitivity, and the instrumentation available.

Summary of Quantitative Performance Data

The table below outlines the anticipated performance characteristics for the proposed GC-MS and HPLC-UV methods for the purity assessment of 3-(Hydroxymethyl)cyclopentanone. These values are derived from typical validation results reported for the analysis of analogous small organic molecules.[1][4]

Performance Parameter	GC-MS Method	HPLC-UV Method
Linearity (R²)	≥ 0.998	≥ 0.999
Limit of Detection (LOD)	0.01 µg/mL	0.1 µg/mL
Limit of Quantitation (LOQ)	0.03 µg/mL	0.3 µg/mL
Intra-day Precision (%RSD)	≤ 3.6%	≤ 1.5%
Inter-day Precision (%RSD)	≤ 4.2%	≤ 2.5%
Accuracy (Recovery %)	95 - 105%	98 - 102%

Detailed Experimental Protocols

Proposed GC-MS Method

This method is optimized for the separation and quantification of 3-(Hydroxymethyl)cyclopentanone and its potential volatile impurities.

1. Instrumentation:

• A Gas Chromatograph equipped with a Mass Spectrometer (GC-MS) and an autosampler.

2. Sample Preparation:

• Accurately weigh approximately 10 mg of the 3-(Hydroxymethyl)cyclopentanone sample.

• Dissolve the sample in 10 mL of high-purity methanol (B129727) to achieve a concentration of 1 mg/mL.

• Perform a subsequent dilution with methanol to a working concentration of approximately 100 µg/mL.

• Prior to injection, filter the solution using a 0.22 µm syringe filter.

3. GC-MS Conditions:

• GC Column: DB-5MS (30 m x 0.25 mm internal diameter, 0.25 µm film thickness) or a similar non-polar column.

• Carrier Gas: Helium, maintained at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 20:1.

• Oven Temperature Program:

  • Initial temperature of 60°C, held for 2 minutes.

  • Increase to 180°C at a rate of 10°C/min.

  • Increase to 280°C at a rate of 20°C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at an energy of 70 eV.

• Scan Range: m/z 40-300.

Proposed HPLC-UV Method

This method is designed for the analysis of 3-(Hydroxymethyl)cyclopentanone and potential non-volatile or thermally unstable impurities.

1. Instrumentation:

• A High-Performance Liquid Chromatograph system equipped with a gradient pump, an autosampler, a column oven, and a UV-Vis or Diode Array Detector (DAD).

2. Sample Preparation:

• Accurately weigh approximately 10 mg of the 3-(Hydroxymethyl)cyclopentanone sample.

• Dissolve the sample in 10 mL of the mobile phase (at initial gradient conditions) to prepare a 1 mg/mL solution.

• Dilute this solution with the mobile phase to a final working concentration of approximately 100 µg/mL.

• Filter the final solution through a 0.22 µm syringe filter before injection.

3. HPLC Conditions:

• HPLC Column: A C18 reverse-phase column (e.g., 150 mm length x 4.6 mm internal diameter, 5 µm particle size).

• Mobile Phase A: Deionized water containing 0.1% formic acid.

• Mobile Phase B: Acetonitrile containing 0.1% formic acid.

• Gradient Program:

  • 0-2 min: 5% B.

  • 2-15 min: Linear gradient from 5% to 95% B.

  • 15-18 min: Hold at 95% B.

  • 18-18.1 min: Return to 5% B.

  • 18.1-25 min: Re-equilibration at 5% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection Wavelength: 210 nm. (A low wavelength is selected to ensure the detection of a broad range of potential impurities, as ketones typically exhibit weak UV absorbance).

Visualized Workflows and Comparisons

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. impactfactor.org [impactfactor.org]
• 3. resolian.com [resolian.com]
• 4. inis.iaea.org [inis.iaea.org]

A Comparative Benchmarking of Chiral Synthons: 3-(Hydroxymethyl)cyclopentanone Versus Other Cyclic Ketones in Asymmetric Synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral synthon is a critical decision that profoundly impacts the efficiency, stereoselectivity, and overall success of a synthetic campaign. This guide provides an objective, data-driven comparison of 3-(Hydroxymethyl)cyclopentanone against other synthetically valuable cyclic ketones, offering insights into their respective performances in key asymmetric transformations.

3-(Hydroxymethyl)cyclopentanone has emerged as a versatile chiral building block, notably as a precursor to the Corey lactone, a cornerstone in the synthesis of prostaglandins. Its bifunctional nature, possessing both a ketone for enolate chemistry and a hydroxyl group for further functionalization or to direct stereochemistry, makes it an attractive starting material. However, a critical evaluation of its performance relative to other chiral cyclic ketones is essential for informed synthon selection. This guide presents a comparative analysis based on experimental data for key reaction classes, including organocatalytic aldol (B89426) and Michael additions, and enzymatic reductions.

Performance in Asymmetric Aldol Reactions

The proline-catalyzed asymmetric aldol reaction is a benchmark for evaluating the performance of chiral ketones. The steric and electronic properties of substituents on the cyclopentanone (B42830) ring can significantly influence the stereochemical outcome of the reaction.

Ketone Synthon	Aldehyde	Catalyst	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Yield (%)	Reference
Cyclopentanone	4-Nitrobenzaldehyde (B150856)	L-Tryptophan	Not Reported	91% (2R, 3R)	Not Reported	[1]
Cyclohexanone (B45756)	4-Nitrobenzaldehyde	(S)-Proline	95:5 (anti:syn)	99% (anti)	68	[2]

Performance in Asymmetric Michael Additions

The organocatalytic Michael addition is another fundamental carbon-carbon bond-forming reaction where the structure of the cyclic ketone plays a crucial role in determining the stereoselectivity.

Ketone Synthon	Michael Acceptor	Catalyst	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Yield (%)	Reference
Cyclopentanone	trans-β-Nitrostyrene	(R,R)-DPEN-thiourea	9:1 (syn:anti)	99% (syn)	99	[3]
Cyclohexanone	trans-β-Nitrostyrene	(S)-Proline	19:1 (anti:syn)	92% (anti)	95	[3]
Cyclopentane-1,2-dione	Alkylidene Oxindole (B195798)	Chiral Squaramide	>95:5	96%	98	[4]

Note: Specific data for the organocatalytic Michael addition of 3-(Hydroxymethyl)cyclopentanone was not found for a direct comparison.

Performance in Enzymatic Ketone Reduction

Enzymatic reductions offer a highly selective method for the synthesis of chiral alcohols from prochiral ketones. The substrate specificity of ketoreductases (KREDs) is a key factor in their application.

Ketone Synthon	Enzyme/Organism	Enantiomeric Excess (ee)	Conversion (%)	Reference
Various Aromatic Ketones	(S)-1-phenylethanol dehydrogenase (PEDH)	>99% (S)	High	[5]
Various Prochiral Ketones	Oxidoreductases (e.g., LBADH, CPCR)	Tunable, can be >99%	Not specified	[6]

Note: While general principles of enzymatic ketone reduction are well-established, specific comparative data for 3-(Hydroxymethyl)cyclopentanone versus other cyclic ketones under the same enzymatic conditions was not available in the surveyed literature.

Experimental Protocols

General Procedure for Proline-Catalyzed Asymmetric Aldol Reaction of Cyclohexanone

To a solution of 4-nitrobenzaldehyde (1.0 mmol) in cyclohexanone (10.0 mmol, 10 equiv) is added (S)-proline (0.3 mmol, 30 mol%). The reaction mixture is stirred at room temperature for the time specified in the literature. Upon completion, the reaction is quenched and worked up to isolate the aldol product. The diastereomeric ratio and enantiomeric excess are determined by chiral HPLC analysis.[2]

General Procedure for Organocatalytic Asymmetric Michael Addition of Cyclopentanone

To a mixture of cyclopentanone (2.0 mmol) and trans-β-nitrostyrene (1.0 mmol) in the specified solvent is added the (R,R)-DPEN-thiourea catalyst (0.1 mmol, 10 mol%). The reaction is stirred at the indicated temperature until completion. The product is then purified by column chromatography. The diastereomeric ratio and enantiomeric excess are determined by chiral HPLC analysis.[3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general mechanisms and workflows discussed in this guide.

Proline-Catalyzed Aldol Reaction Mechanism.

Organocatalytic Michael Addition Mechanism.

Workflow for Enzymatic Ketone Reduction.

Discussion and Conclusion

This comparative guide highlights the utility of various chiral cyclic ketones in fundamental asymmetric transformations. While 3-(Hydroxymethyl)cyclopentanone is a valuable synthon, particularly for natural product synthesis due to its inherent functionality, a lack of direct comparative data in common organocatalytic reactions makes a definitive performance assessment against simpler substituted cyclopentanones and cyclohexanones challenging.

The available data suggests that both 2- and 3-substituted cyclopentanones and cyclohexanones can achieve high levels of stereocontrol in aldol and Michael additions, with the specific substitution pattern and choice of catalyst being critical determinants of the outcome. For instance, in proline-catalyzed aldol reactions, cyclohexanone often provides high anti-diastereoselectivity, whereas in certain Michael additions, cyclopentanone can yield syn-products with high enantioselectivity.

Enzymatic reductions provide a powerful and often highly selective alternative for accessing chiral alcohols from these ketones. The broad substrate scope of many ketoreductases suggests that 3-(Hydroxymethyl)cyclopentanone and other functionalized cyclic ketones are likely viable substrates, although empirical screening is necessary to identify the optimal enzyme and conditions.

References

• 1. (2R,3R)-2-[(4-Chloro­phen­yl)hydroxy­meth­yl]cyclo­penta­none - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. BJOC - Asymmetric organocatalytic Michael addition of cyclopentane-1,2-dione to alkylidene oxindole [beilstein-journals.org]
• 5. Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzyme-catalyzed regio- and enantioselective ketone reductions - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Enantiomeric Excess for Chiral 3-(Hydroxymethyl)cyclopentanone by HPLC and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The determination of enantiomeric excess (ee) is a critical quality attribute in the development and manufacturing of chiral molecules such as 3-(hydroxymethyl)cyclopentanone, a valuable building block in the synthesis of various pharmaceuticals. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is a widely adopted and robust method for this purpose. This guide provides a comprehensive comparison of the HPLC method with alternative techniques, namely Chiral Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) Spectroscopy, supported by illustrative experimental data and detailed protocols.

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for the direct separation of enantiomers. The method relies on the differential interaction of the enantiomers with a chiral stationary phase, leading to different retention times and allowing for their individual quantification. Polysaccharide-based CSPs are particularly effective for the separation of chiral ketones like 3-(hydroxymethyl)cyclopentanone.

Illustrative Performance Data

Parameter	(R)-3-(hydroxymethyl)cyclopentanone	(S)-3-(hydroxymethyl)cyclopentanone
Retention Time (min)	10.2	11.5
Peak Area	Variable (depends on ee)	Variable (depends on ee)
Resolution (Rs)	-	> 1.5

Experimental Protocol

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV detector.

Chromatographic Conditions:

• Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm) or equivalent polysaccharide-based CSP.

• Mobile Phase: n-Hexane:Isopropanol (90:10, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of racemic 3-(hydroxymethyl)cyclopentanone (1 mg/mL) in the mobile phase.

• Prepare sample solutions of 3-(hydroxymethyl)cyclopentanone at a similar concentration in the mobile phase.

• Filter all solutions through a 0.45 µm syringe filter before injection.

Data Analysis: The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers using the following formula:

% ee = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100

Where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer.

Alternative Analytical Methods

While chiral HPLC is a primary method, Chiral Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) Spectroscopy offer viable alternatives, each with its own advantages and limitations.

Chiral Gas Chromatography (GC)

Chiral GC is well-suited for the analysis of volatile and thermally stable compounds. Separation is achieved on a capillary column coated with a chiral stationary phase, often a cyclodextrin (B1172386) derivative.

Illustrative Performance Data

Parameter	(R)-3-(hydroxymethyl)cyclopentanone	(S)-3-(hydroxymethyl)cyclopentanone
Retention Time (min)	12.8	13.2
Peak Area	Variable (depends on ee)	Variable (depends on ee)
Resolution (Rs)	-	> 1.5

Experimental Protocol

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless injector.

Chromatographic Conditions:

• Column: Cyclodextrin-based chiral capillary column (e.g., Rt-βDEXsm, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 250°C.

• Oven Program: 100°C hold for 1 min, then ramp to 180°C at 5°C/min.

• Injection: 1 µL, split ratio 50:1.

Sample Preparation:

• Prepare a stock solution of racemic 3-(hydroxymethyl)cyclopentanone (1 mg/mL) in a suitable solvent (e.g., dichloromethane).

• Prepare sample solutions at a similar concentration.

Data Analysis: The % ee is calculated from the peak areas of the two enantiomers, similar to the HPLC method.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, in the presence of a chiral solvating agent (CSA), can be used to determine enantiomeric excess without chromatographic separation. The CSA forms transient diastereomeric complexes with the enantiomers, leading to distinct chemical shifts for specific protons in the ¹H NMR spectrum.

Illustrative Performance Data

Parameter	(R)-3-(hydroxymethyl)cyclopentanone Complex	(S)-3-(hydroxymethyl)cyclopentanone Complex
Chemical Shift (δ, ppm) of a diagnostic proton	4.15	4.12
Peak Integral	Variable (depends on ee)	Variable (depends on ee)
Separation of Signals (Δδ, ppm)	-	0.03

Experimental Protocol

Instrumentation:

• NMR spectrometer (400 MHz or higher).

Sample Preparation:

• Dissolve an accurately weighed sample of 3-(hydroxymethyl)cyclopentanone (approx. 5-10 mg) in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃).

• Add 1.0 to 1.2 equivalents of a chiral solvating agent (e.g., (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol).

• Gently mix the solution in the NMR tube.

Data Acquisition and Analysis:

• Acquire a high-resolution ¹H NMR spectrum.

• Identify a well-resolved pair of signals corresponding to a specific proton (e.g., the methine proton adjacent to the hydroxyl group) of the two diastereomeric complexes.

• Integrate the two signals. The enantiomeric excess is calculated from the integral values:

% ee = [(Integral₁ - Integral₂) / (Integral₁ + Integral₂)] x 100

Where Integral₁ is the integration value of the major diastereomer's signal and Integral₂ is that of the minor diastereomer.

Comparison of Methods

Feature	Chiral HPLC	Chiral GC	Chiral NMR
Principle	Chromatographic separation	Chromatographic separation	Spectroscopic distinction
Sample Volatility	Not critical	Required	Not critical
Sample Derivatization	Not usually required	May be beneficial	Requires a chiral solvating agent
Analysis Time	15-30 minutes per sample	15-30 minutes per sample	5-15 minutes per sample
Sensitivity	High (UV detector)	High (FID detector)	Lower
Quantitative Accuracy	Excellent	Excellent	Good to Excellent
Method Development	Can be time-consuming	Can be time-consuming	Can be rapid
Instrumentation Cost	High	Moderate	Very High

Experimental Workflow Diagram

Caption: Workflow for enantiomeric excess determination.

Conclusion

The validation of enantiomeric excess for chiral 3-(hydroxymethyl)cyclopentanone can be reliably achieved using chiral HPLC, which stands as the benchmark method due to its robustness and accuracy. Chiral GC offers a suitable alternative, particularly for its high resolution with volatile compounds. NMR spectroscopy provides a rapid, non-separative approach that can be advantageous for high-throughput screening. The choice of method will ultimately depend on the specific requirements of the analysis, including sample properties, required sensitivity, available instrumentation, and throughput needs.

A Comparative Analysis of the Biological Activity of Carbocyclic Nucleosides Derived from a 3-(Hydroxymethyl)cyclopentanone Scaffold

For Researchers, Scientists, and Drug Development Professionals

Carbocyclic nucleosides, where the furanose sugar ring of natural nucleosides is replaced by a carbocyclic moiety, are of significant interest in medicinal chemistry due to their potential as antiviral and anticancer agents. The carbocyclic ring imparts greater metabolic stability compared to the natural sugar moiety by being resistant to enzymatic cleavage by phosphorylases, making these compounds promising candidates for drug development.

Comparison of Biological Activity

The biological activity of carbocyclic nucleosides is highly dependent on the nature of the nucleobase, the stereochemistry of the cyclopentane (B165970) ring, and the presence of other functional groups. The following tables summarize the in vitro antiviral and anticancer activities of representative carbocyclic nucleoside analogs with a cyclopentenyl or cyclopentyl scaffold, which are structurally similar to potential derivatives of 3-(hydroxymethyl)cyclopentanone.

Antiviral Activity of Cyclopentenyl Carbocyclic Nucleosides

Compound/Analog	Virus	EC₅₀ (µM)¹	CC₅₀ (µM)²	SI³	Reference
1,2,3-Triazole Analog	Vaccinia Virus	0.4	>100	>250	Cho et al., 2006[1]
Cowpox Virus	39	>100	>2.5	Cho et al., 2006[1]
SARS-CoV	47	>100	>2.1	Cho et al., 2006[1]
1,2,4-Triazole Analog	SARS-CoV	21	>100	>4.8	Cho et al., 2006[1]
3-Deaza-CPE-C	HSV-1	Inactive	>100	-	Islam et al., 2020
Human Influenza	Inactive	>100	-	Islam et al., 2020

¹EC₅₀ (50% Effective Concentration): The concentration of the compound that inhibits viral replication by 50%. ²CC₅₀ (50% Cytotoxic Concentration): The concentration of the compound that reduces the viability of host cells by 50%. ³SI (Selectivity Index): Calculated as CC₅₀/EC₅₀. A higher SI value indicates greater selectivity for antiviral activity over cytotoxicity.

Anticancer Activity of Cyclopentenyl Carbocyclic Nucleosides (Neplanocin A Analogs)

Compound	Cell Line	IC₅₀ (µM)⁴	Reference
(-)-Neplanocin A	MOLT-4 (Leukemia)	7	Islam et al., 2020
A431 (Epidermoid Carcinoma)	10	Islam et al., 2020
MDA-MB-231 (Breast Cancer)	25	Islam et al., 2020
MCF-7 (Breast Cancer)	40	Islam et al., 2020
U87-MG (Glioblastoma)	50	Islam et al., 2020
(+)-Neplanocin A	MOLT-4 (Leukemia)	500	Islam et al., 2020
A431 (Epidermoid Carcinoma)	330	Islam et al., 2020
3-Deaza-CPE-U	L1210 (Murine Leukemia)	Significant Cytotoxicity	Islam et al., 2020

⁴IC₅₀ (50% Inhibitory Concentration): The concentration of the compound that inhibits the growth of cancer cells by 50%.

Mechanism of Action

Carbocyclic nucleosides generally act as prodrugs. To exert their biological effect, they must be phosphorylated intracellularly by host or viral kinases to their active triphosphate form. This triphosphate analog then competes with the natural nucleoside triphosphates for incorporation into the growing viral or cellular DNA or RNA chain by the respective polymerases. Incorporation of the carbocyclic nucleoside monophosphate can lead to chain termination, thereby inhibiting nucleic acid synthesis and, consequently, viral replication or cancer cell proliferation.

Caption: General mechanism of action of carbocyclic nucleoside analogs.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Materials:

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)

• Cell culture medium

• Test compounds

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Treat the cells with various concentrations of the test compounds and a vehicle control.

• Incubate the plate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• The 50% cytotoxic concentration (CC₅₀) is calculated as the compound concentration that reduces cell viability by 50% compared to the untreated control.

Antiviral Activity Assay (Plaque Reduction Assay)

The plaque reduction assay is a standard method used to determine the concentration of a virus in a sample and to assess the antiviral activity of a compound.

Materials:

• 24-well plates

• Confluent monolayer of host cells

• Virus stock

• Cell culture medium

• Agarose (B213101) or methylcellulose (B11928114) overlay medium

• Crystal violet staining solution

• Test compounds

Procedure:

• Seed host cells in 24-well plates and grow to a confluent monolayer.

• Prepare serial dilutions of the virus stock.

• Pre-incubate the virus dilutions with various concentrations of the test compound for 1 hour.

• Infect the cell monolayers with the virus-compound mixture.

• After a 1-hour adsorption period, remove the inoculum and wash the cells.

• Overlay the cells with a medium containing agarose or methylcellulose and the corresponding concentration of the test compound.

• Incubate the plates for a period sufficient for plaque formation (typically 2-10 days, depending on the virus).

• Fix the cells and stain with crystal violet to visualize the plaques.

• Count the number of plaques in each well.

• The 50% effective concentration (EC₅₀) is calculated as the compound concentration that reduces the number of plaques by 50% compared to the virus control.

Caption: General workflow for the synthesis and biological evaluation of carbocyclic nucleosides.

Conclusion

The evaluation of carbocyclic nucleoside analogs presented in this guide reveals that structural modifications, particularly to the nucleobase attached to the carbocyclic scaffold, significantly impact biological activity. While specific data for derivatives of 3-(hydroxymethyl)cyclopentanone is limited in the public domain, the data from structurally related cyclopentenyl and cyclopentyl analogs demonstrate the potential of this class of compounds as both antiviral and anticancer agents. The 1,2,3-triazole analog, for instance, showed potent and selective activity against vaccinia virus.[1] In the realm of anticancer research, (-)-Neplanocin A exhibited significant cytotoxicity against various cancer cell lines, with its enantiomer, (+)-Neplanocin A, being substantially less active, highlighting the critical role of stereochemistry. The provided experimental protocols for cytotoxicity and antiviral assays serve as a foundation for the in-house evaluation of novel carbocyclic nucleosides derived from 3-(hydroxymethyl)cyclopentanone and other related precursors. Further synthesis and screening of a focused library of such compounds are warranted to explore their therapeutic potential fully.

References

• 1. Synthesis of cyclopentenyl carbocyclic nucleosides as potential antiviral agents against orthopoxviruses and SARS - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the performance of catalysts in the synthesis of 3-(Hydroxymethyl)cyclopentanone

A Comparative Guide for Researchers and Drug Development Professionals

The synthesis of 3-(Hydroxymethyl)cyclopentanone (HCPN), a valuable intermediate in the production of pharmaceuticals and fragrances, has garnered significant attention. A key pathway to this compound involves the catalytic hydrogenative ring-rearrangement of 5-hydroxymethylfurfural (B1680220) (HMF), a biomass-derived platform molecule.[1][2] The efficiency of this transformation is highly dependent on the catalyst employed. This guide provides a comparative analysis of various catalytic systems, presenting key performance data, detailed experimental protocols, and a mechanistic overview to assist researchers in selecting the optimal catalyst for their specific needs.

Catalyst Performance Comparison

The selection of a catalyst is a critical factor influencing the yield and selectivity of the conversion of HMF to HCPN. Below is a summary of the performance of several notable catalysts under optimized reaction conditions.

Catalyst	Support	Temperature (°C)	H₂ Pressure (MPa)	Time (h)	HMF Conversion (%)	HCPN Selectivity (%)	Reference
Ni-Fe	Al₂O₃	160	4	4	100	86	[3]
Ni₀.₅Co₀.₅	C	140	2	Not Specified	>95	>90	[4][5]
Pd	Cu-BTC	150	4	24	99.5	90.9	[6]
Ni-Pt	Al₂O₃	160	2	2	93	~66 (as CPO)	[7]
Ni	Al₂O₃	Not Specified	Not Specified	Not Specified	46	19	[8]
Cu-Al₂O₃	None	Not Specified	Not Specified	Not Specified	Not Specified	High selectivity	[9]

Experimental Protocols

Detailed methodologies are crucial for the replication of experimental results. The following are representative protocols for the synthesis of 3-(Hydroxymethyl)cyclopentanone using two distinct catalytic systems.

Protocol 1: Synthesis using Ni-Fe/Al₂O₃ Catalyst[3]

• Catalyst Preparation: The Ni-Fe/Al₂O₃ catalyst is typically prepared via incipient wetness impregnation.

• Reaction Setup: A high-pressure batch reactor is charged with 5-hydroxymethylfurfural (HMF), the Ni-Fe/Al₂O₃ catalyst, and deionized water as the solvent.

• Reaction Conditions: The reactor is sealed, purged with hydrogen gas, and then pressurized to 4 MPa with H₂. The reaction mixture is heated to 160°C and stirred for 4 hours.

• Work-up and Analysis: After the reaction, the reactor is cooled to room temperature and depressurized. The catalyst is separated by filtration. The liquid product mixture is then analyzed by techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion of HMF and the selectivity to 3-(Hydroxymethyl)cyclopentanone.

Protocol 2: Synthesis using Pd/Cu-BTC Catalyst[6]

• Catalyst Synthesis: Palladium nanoparticles are supported on a copper-based metal-organic framework (Cu-BTC).

• Reaction Procedure: In a typical experiment, HMF, the Pd/Cu-BTC catalyst, and water are loaded into a high-pressure reactor.

• Hydrogenation and Rearrangement: The reactor is pressurized with hydrogen to 4.0 MPa and heated to 150°C. The reaction is carried out for 24 hours with continuous stirring.

• Product Isolation and Characterization: Following the reaction, the solid catalyst is removed by centrifugation or filtration. The aqueous solution is then subjected to analysis to quantify the yield and selectivity of the desired product, 3-(Hydroxymethyl)cyclopentanone.

Reaction Mechanism and Experimental Workflow

The conversion of HMF to 3-(Hydroxymethyl)cyclopentanone proceeds through a cascade of reactions, including hydrogenation and a key Piancatelli rearrangement.[9]

References

• 1. Catalytic Transformation of Biomass-Derived Furfurals to Cyclopentanones and Their Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Selective Conversion of HMF into 3-Hydroxymethylcyclopentylamine through a One-Pot Cascade Process in Aqueous Phase over Bimetallic NiCo Nanoparticles as Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Constructing Ni–Pt Bimetallic Catalysts for Catalytic Hydrogenation and Rearrangement of Furfural into Cyclopentanone with Insight in H/D Exchange by D2O Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Tungsten Promoted Ni/Al2O3 as a Noble-Metal-Free Catalyst for the Conversion of 5-Hydroxymethylfurfural to 1-Hydroxy-2,5-Hexanedione [frontiersin.org]
• 9. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(Hydroxymethyl)cyclopentanone

Essential Safety and Handling Guide for 3-(Hydroxymethyl)cyclopentanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, operation, and disposal of 3-(Hydroxymethyl)cyclopentanone. The following procedures are based on the best available data for this compound and its structural analogs, ensuring a comprehensive approach to laboratory safety.

Immediate Safety Information

Due to the limited availability of a specific Safety Data Sheet (SDS) for 3-(Hydroxymethyl)cyclopentanone, the following recommendations are derived from data for the closely related compounds, cyclopentanone (B42830) and 3-hydroxycyclopentanone.[1] It is imperative to handle this chemical with caution in a well-ventilated area, adhering to good industrial hygiene and safety practices.

Personal Protective Equipment (PPE)

Proper personal protective equipment is essential to minimize exposure and ensure safety.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes and vapors that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use.	Prevents skin contact, which may cause irritation.[1]
Skin and Body Protection	Flame-retardant antistatic protective clothing, such as a lab coat.	Protects against accidental skin contact and potential fire hazards from this flammable liquid.
Respiratory Protection	Use in a well-ventilated area. If ventilation is inadequate, use a NIOSH-approved respirator.	Avoid breathing vapors or mists.[1]

Hazard and Precautionary Data

The following table summarizes the known hazards based on structurally similar compounds.

Hazard Statement	Precautionary Statement
H226: Flammable liquid and vapor.	P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking.
H315: Causes skin irritation.	P264: Wash skin thoroughly after handling.
H319: Causes serious eye irritation.	P280: Wear protective gloves/protective clothing/eye protection/face protection.
-	P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.
-	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C6H10O2	[2]
Molecular Weight	114.14 g/mol	[2]
Appearance	Oil	[3]
Storage Temperature	2-8°C	[3]
Boiling Point	130 - 131 °C (for Cyclopentanone)
Density	0.951 g/cm³ at 25 °C (for Cyclopentanone)
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone.	[4]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 3-(Hydroxymethyl)cyclopentanone is critical for laboratory safety.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 3-(Hydroxymethyl)cyclopentanone | C6H10O2 | CID 10931404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. 3-(hydroxymethyl)cyclopentanone | CAS:113681-11-1 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]